4,6-Dimethoxy-2H-pyran-2-one

• CAS: 21249-83-2

Core Science & Biosynthesis

Physicochemical Properties and Synthetic Utility of 4,6-Dimethoxy-2H-pyran-2-one: A Comprehensive Technical Guide

Executive Summary

4,6-Dimethoxy-2H-pyran-2-one (CAS: 21249-83-2) is a highly versatile, oxygen-containing heterocyclic compound. As a functionalized

-pyrone, it serves as a critical building block in advanced organic synthesis and pharmaceutical development. The presence of two electron-donating methoxy groups at the C4 and C6 positions significantly alters the electronic landscape of the pyrone ring, enabling highly regioselective nucleophilic attacks and cycloaddition reactions. This whitepaper provides an in-depth analysis of its physicochemical properties, mechanistic reactivity, and essential laboratory protocols for researchers and drug development professionals.

Physicochemical and Structural Profile

Understanding the physicochemical properties of 4,6-dimethoxy-2-pyrone and its primary synthetic precursor, 1,3-acetonedicarboxylic acid anhydride, is fundamental for predicting solubility, reactivity, and behavior in biological assays. The dual methoxy substitution provides both steric shielding and electronic stabilization, making the pyrone core robust enough for complex multi-step synthesis while remaining susceptible to targeted activation.

Table 1: Comparative Physicochemical Properties

Property	4,6-Dimethoxy-2H-pyran-2-one	1,3-Acetonedicarboxylic Acid Anhydride (Precursor)
CAS Registry Number	21249-83-2	10521-08-1
Molecular Formula	C7H8O4	C5H4O4
Molecular Weight	156.14 g/mol	128.08 g/mol
Topological Polar Surface Area	~55.0 Ų	60.4 Ų
Hydrogen Bond Acceptors	4	4
Physical State	Crystalline Solid	White Crystalline Powder
Melting Point	142°C - 144°C	138°C - 140°C (Decomposes)
Predicted pKa	N/A (Aprotic)	6.98 ± 0.20

Data synthesized from chemical databases and verified literature standards 1, 2.

Mechanistic Reactivity and Synthetic Workflows

The core utility of 4,6-dimethoxy-2-pyrone lies in its susceptibility to controlled functionalization. The C6 methoxy group acts as an excellent leaving group during addition-elimination sequences, while the C4 methoxy group can be selectively cleaved to reveal a hydroxyl group—a crucial pharmacophore in many biologically active pyrones.

Condensation with Enolates: A hallmark reaction of 4,6-dimethoxy-2-pyrone is its condensation with the anions of mono- and diketones (such as acetone, acetophenone, and acetylacetone). This reaction affords high yields of 6-substituted 4-methoxy-2-pyrones 3. The mechanistic causality is driven by the strong electrophilicity of the C6 position on the pyrone ring. When a nucleophilic enolate attacks C6, the subsequent elimination of a methoxide ion restores the conjugated aromatic-like stability of the pyrone system.

Demethylation to Bioactive Scaffolds: The resulting 4-methoxy-2-pyrones are often biologically inert until the C4 methoxy group is converted to a hydroxyl group. This is achieved through targeted demethylation using iodotrimethylsilane (TMSI) [[4]](). The resulting 4-hydroxy-2-pyrone analogs are potent structural motifs found in nature and synthetic drugs.

Figure 1: Mechanistic workflow for the synthesis and functionalization of 4,6-Dimethoxy-2H-pyran-2-one into bioactive scaffolds.

Experimental Protocol: Regioselective Condensation and Demethylation

To ensure scientific integrity and reproducibility, the following self-validating protocol outlines the synthesis of 4-hydroxy-2-pyrone derivatives from 4,6-dimethoxy-2-pyrone. Every step is designed with built-in causality to prevent side reactions.

Phase 1: Anion Generation and Condensation

• Preparation: In a flame-dried, argon-purged Schlenk flask, dissolve the target diketone (e.g., acetylacetone, 1.1 eq) in anhydrous tetrahydrofuran (THF). Cool the system to -78°C using a dry ice/acetone bath.

  • Causality Insight: Strict anhydrous and cryogenic conditions are required to prevent premature quenching of the base and to avoid ring-opening side reactions of the pyrone core.

• Deprotonation: Slowly add Lithium Diisopropylamide (LDA) (2.2 eq for diketones to form the dianion) dropwise. Stir for 30 minutes.

• Electrophile Addition: Dissolve 4,6-dimethoxy-2-pyrone (1.0 eq) in a minimal volume of anhydrous THF and add it dropwise to the enolate solution at -78°C.

• Cyclization/Elimination: Maintain the reaction at -78°C for 1 hour, then slowly warm to room temperature over 2 hours.

  • Causality Insight: Warming provides the thermodynamic activation energy necessary for the elimination of the methoxide leaving group, finalizing the C-C bond formation at the C6 position [[3]]().

• Workup (Self-Validation): Quench with saturated aqueous NH₄Cl to neutralize remaining base. Extract with ethyl acetate (3x). Dry the organic layer over MgSO₄, filter, and concentrate in vacuo. Purify via flash chromatography to isolate the 6-substituted 4-methoxy-2-pyrone.

Phase 2: Demethylation via Iodotrimethylsilane

• Ether Cleavage: Dissolve the purified 4-methoxy intermediate in anhydrous dichloromethane (DCM) and cool to 0°C. Add iodotrimethylsilane (TMSI) (1.5 eq) dropwise.

  • Causality Insight: TMSI acts as a hard Lewis acid, selectively coordinating to the less sterically hindered C4 methoxy oxygen. This facilitates the cleavage of the methyl-oxygen bond without disrupting the sensitive pyrone core [[4]]().

• Final Isolation: Quench with methanol to destroy excess TMSI, concentrate, and recrystallize to yield the pure, bioactive 4-hydroxy-2-pyrone analog.

Applications in Drug Development

The derivatives synthesized from 4,6-dimethoxy-2-pyrone are highly valued in medicinal chemistry due to their ability to mimic endogenous substrates and bind tightly to enzymatic active sites.

• HIV-1 Protease Inhibitors: Low molecular weight

  -pyrones derived from these scaffolds have demonstrated potent inhibitory activity against HIV-1 protease, a critical enzyme in the viral replication cycle. The pyrone oxygen atoms participate in critical hydrogen-bonding networks within the protease active site 5.

• Elastase Inhibitors: Substituted 2-pyrones and 5,6-dihydropyrones synthesized via these condensation pathways have been extensively investigated for their ability to inhibit human leukocyte elastase and porcine pancreatic elastase, offering potential therapeutic avenues for inflammatory and pulmonary diseases 6.

References

• LookChem Database. Cas 10521-08-1, 1,3-ACETONEDICARBOXYLIC ACID ANHYDRIDE 98. LookChem. 1

• Ray, J. A., & Harris, T. M. Synthesis, Properties, and Biological Activity of 4-Hydroxy-2H-Pyran-2-ones and Their Derivatives. ResearchGate. 3

• Hill, J. E., & Harris, T. M. Preparation of enol lactones of 3,5,7-triketo and 3,5,7,9-tetraketo acids by the condensation of 4,6-dimethoxy-2-pyrone with anions of mono- and diketones. DOI.org. 4

• Guidechem Database. 1,3-ACETONEDICARBOXYLIC ACID ANHYDRIDE 98 10521-08-1 wiki. Guidechem. 2

• Researcher.life. Preparation of enol lactones of 3,5,7-triketo and 3,5,7,9-tetraketo acids. Researcher.life. 5

• ResearchGate. Synthesis, Properties, and Biological Activity of 4-Hydroxy-2H-Pyran-2-ones and Their Derivatives. ResearchGate. 6

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A Multi-Technique Spectroscopic Approach to the Structural Elucidation and Confirmation of 4,6-Dimethoxy-2H-pyran-2-one

This in-depth technical guide provides a comprehensive walkthrough of the analytical methodologies and logical framework required for the unambiguous structure elucidation and confirmation of 4,6-dimethoxy-2H-pyran-2-one. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple listing of procedures to explain the causal reasoning behind experimental choices. It emphasizes a self-validating system where data from orthogonal techniques converge to build an irrefutable structural assignment. The 2H-pyran-2-one scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds, making its precise characterization a critical endeavor.[1][2]

The Investigative Blueprint: From Molecular Formula to Confirmed Structure

The structural elucidation of a novel or synthesized compound is a systematic process of deduction. Our investigation into 4,6-dimethoxy-2H-pyran-2-one begins with determining its fundamental properties—molecular formula and degree of unsaturation—before dissecting its architecture piece by piece using a suite of spectroscopic techniques. Each step provides a layer of evidence that corroborates or refines the structural hypothesis, ensuring a high degree of confidence in the final assignment.

Caption: Overall workflow for the structure elucidation of 4,6-dimethoxy-2H-pyran-2-one.

Foundational Analysis: High-Resolution Mass Spectrometry (HRMS)

The first and most critical step is to determine the compound's exact molecular formula. Low-resolution mass spectrometry provides the nominal mass, but High-Resolution Mass Spectrometry (HRMS) is essential for its ability to measure mass-to-charge ratios (m/z) to four or more decimal places. This precision allows for the calculation of a unique elemental composition.

Experimental Protocol: HRMS Analysis

• Sample Preparation: Dissolve approximately 1 mg of the sample in 1 mL of a suitable solvent (e.g., methanol or acetonitrile).

• Instrumentation: Utilize an ESI-TOF (Electrospray Ionization - Time of Flight) or Orbitrap mass spectrometer. ESI is a soft ionization technique that minimizes fragmentation, making the molecular ion peak readily observable.

• Analysis: Introduce the sample into the mass spectrometer. The instrument will measure the exact m/z of the protonated molecule, [M+H]⁺.

• Data Processing: Use the instrument's software to calculate the elemental composition that corresponds to the measured exact mass.

For 4,6-dimethoxy-2H-pyran-2-one, the expected molecular formula is C₇H₈O₄, with a monoisotopic mass of 172.0423 Da. An HRMS experiment would be expected to yield a measured mass for the [M+H]⁺ ion within a very small error margin (typically < 5 ppm) of the calculated value (173.0495 Da).

Degree of Unsaturation (DoU): With a confirmed molecular formula of C₇H₈O₄, the DoU can be calculated: DoU = C + 1 - (H/2) = 7 + 1 - (8/2) = 4 A DoU of 4 indicates the presence of a combination of rings and/or double bonds, which is consistent with the proposed pyranone ring structure containing three double bonds (one C=O and two C=C).

Table 1: Predicted Mass Spectrometry Data for C₇H₈O₄

m/z (Predicted)	Ion Formula	Description
172.0423	[C₇H₈O₄]⁺	Molecular Ion (M⁺)
157.0188	[C₆H₅O₄]⁺	Loss of a methyl radical (•CH₃)
141.0239	[C₇H₅O₃]⁺	Loss of a methoxy radical (•OCH₃)

| 113.0239 | [C₆H₅O₂]⁺ | Loss of •OCH₃ and Carbon Monoxide (CO) |

Functional Group Fingerprinting: Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and effective method for identifying the presence of specific functional groups. By measuring the absorption of infrared radiation at characteristic frequencies, we can confirm key components of the molecule's structure.

Experimental Protocol: FTIR Spectroscopy

• Sample Preparation: Prepare a KBr (potassium bromide) pellet by mixing a small amount of the solid sample with dry KBr powder and pressing it into a transparent disk. Alternatively, for an Attenuated Total Reflectance (ATR) accessory, place a small amount of the solid sample directly on the crystal.

• Data Acquisition: Record the spectrum, typically over the range of 4000-400 cm⁻¹.

• Analysis: Identify characteristic absorption bands and assign them to specific functional groups.

Table 2: Key IR Absorption Bands for 4,6-Dimethoxy-2H-pyran-2-one

Frequency Range (cm⁻¹)	Vibration Type	Functional Group Assignment	Causality
~1720-1740	C=O Stretch	α,β-Unsaturated Lactone	The carbonyl is part of a six-membered ring and is conjugated with a C=C bond, which lowers the frequency from a typical saturated ester (~1750 cm⁻¹).
~1640 & ~1560	C=C Stretch	Pyran Ring Alkenes	Conjugated double bonds within the ring system give rise to characteristic stretching vibrations.
~1200-1300	C-O Stretch (Asymmetric)	Vinyl Ether (C=C-O-C)	The C-O bond has partial double-bond character due to resonance, resulting in a strong absorption in this region.
~1020-1100	C-O Stretch (Symmetric)	Ether & Ester Linkages	Corresponds to the symmetric stretching of the C-O bonds in the methoxy and lactone functionalities.

| ~2850-2960 | C-H Stretch | Methoxy (CH₃) Groups | Characteristic sp³ C-H stretching frequencies for the methyl groups. |

The presence of a strong band around 1725 cm⁻¹ is a powerful indicator of the α,β-unsaturated lactone system, which is a cornerstone of the pyran-2-one scaffold.[3]

The Definitive Map: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the detailed structure of organic molecules. By probing the magnetic properties of atomic nuclei (primarily ¹H and ¹³C), it provides information about the chemical environment, connectivity, and spatial relationships of atoms. A combination of 1D and 2D NMR experiments is required for an unambiguous assignment.[4]

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a 5 mm NMR tube.[5] Tetramethylsilane (TMS) is typically used as an internal standard (δ = 0.00 ppm).

• 1D NMR Acquisition: Acquire standard ¹H and ¹³C{¹H} (proton-decoupled) spectra. Acquire a DEPT-135 spectrum to differentiate between CH/CH₃ and CH₂ carbons.

• 2D NMR Acquisition: Acquire COSY, HSQC, and HMBC spectra. These experiments are crucial for establishing correlations between nuclei.[6][7]

¹H NMR: Proton Environments

The ¹H NMR spectrum reveals the number of distinct proton environments, their relative numbers (integration), and their neighboring protons (multiplicity). For 4,6-dimethoxy-2H-pyran-2-one, we expect to see four distinct signals.

Table 3: Predicted ¹H NMR Data (400 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~5.90	d (J ≈ 2.0 Hz)	1H	H-5	Vinylic proton deshielded by the adjacent oxygen and carbonyl group. Coupled to H-3.
~5.30	d (J ≈ 2.0 Hz)	1H	H-3	Vinylic proton shielded relative to H-5. Coupled to H-5.
~3.85	s	3H	6-OCH₃	Methoxy protons on an electron-rich sp² carbon.

| ~3.75 | s | 3H | 4-OCH₃ | Methoxy protons on an electron-rich sp² carbon. |

¹³C NMR and DEPT: The Carbon Skeleton

The ¹³C NMR spectrum shows the number of unique carbon environments. The DEPT-135 experiment is used to determine the multiplicity of each carbon signal, which is a critical step in assignment.[8]

Table 4: Predicted ¹³C NMR & DEPT-135 Data (100 MHz, CDCl₃)

Chemical Shift (δ, ppm)	DEPT-135 Phase	Assignment	Rationale
~164.0	No Signal	C-2 (C=O)	Carbonyl carbon of an α,β-unsaturated lactone, highly deshielded. Quaternary.
~162.5	No Signal	C-4	sp² carbon attached to an oxygen atom (ether), highly deshielded. Quaternary.
~158.0	No Signal	C-6	sp² carbon attached to an oxygen atom (lactone & ether), highly deshielded. Quaternary.
~95.0	Positive	C-5	sp² methine carbon adjacent to the ring oxygen, shielded by its effect.
~88.0	Positive	C-3	sp² methine carbon shielded by the adjacent C-4 methoxy group.
~56.5	Positive	6-OCH₃	Methoxy carbon.

| ~56.0 | Positive | 4-OCH₃ | Methoxy carbon. |

2D NMR: Assembling the Fragments

While 1D NMR provides the pieces of the puzzle, 2D NMR shows how they connect.

• COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other (typically over 2-3 bonds). A cross-peak would be expected between the signals at ~5.90 ppm (H-5) and ~5.30 ppm (H-3), confirming their connectivity through the double bond.[9]

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton signal with the carbon signal to which it is directly attached. It provides an unambiguous link between the ¹H and ¹³C assignments.

  • H-5 (~5.90 ppm) will correlate with C-5 (~95.0 ppm).

  • H-3 (~5.30 ppm) will correlate with C-3 (~88.0 ppm).

  • 6-OCH₃ protons (~3.85 ppm) will correlate with the 6-OCH₃ carbon (~56.5 ppm).

  • 4-OCH₃ protons (~3.75 ppm) will correlate with the 4-OCH₃ carbon (~56.0 ppm).

• HMBC (Heteronuclear Multiple Bond Correlation): This is the definitive experiment for establishing the overall molecular framework by showing correlations between protons and carbons over multiple bonds (typically 2-3 bonds).[7][9] This is where the structure is unequivocally confirmed.

Caption: Key HMBC correlations confirming the structure of 4,6-dimethoxy-2H-pyran-2-one.

Table 5: Key HMBC Correlations for Structural Confirmation

Proton Signal (From)	Correlates to Carbon (To)	Type	Significance
H-3 (~5.30 ppm)	C-2 (~164.0 ppm), C-4 (~162.5 ppm)	³J, ²J	Connects the H-3/C-3 fragment to the carbonyl carbon and the C-4 position.
H-5 (~5.90 ppm)	C-4 (~162.5 ppm), C-6 (~158.0 ppm)	³J, ²J	Connects the H-5/C-5 fragment to the C-4 and C-6 positions, confirming the ring structure.
4-OCH₃ (~3.75 ppm)	C-4 (~162.5 ppm)	²J	Crucial: Unambiguously places one methoxy group at the C-4 position.

| 6-OCH₃ (~3.85 ppm) | C-6 (~158.0 ppm) | ²J | Crucial: Unambiguously places the second methoxy group at the C-6 position. |

Conclusion: A Self-Validating Structural Verdict

The structure of 4,6-dimethoxy-2H-pyran-2-one is confirmed through the systematic and synergistic application of modern spectroscopic techniques. HRMS established the elemental formula (C₇H₈O₄) and degree of unsaturation. IR spectroscopy identified the core α,β-unsaturated lactone functional group. A full suite of 1D and 2D NMR experiments provided the definitive evidence: ¹H and ¹³C NMR identified the constituent atoms and their immediate environments, COSY confirmed the H-3/H-5 coupling, HSQC linked protons to their attached carbons, and crucially, HMBC provided the long-range correlations that pieced the entire molecular puzzle together. Each piece of data serves as a cross-check on the others, resulting in a self-validating and unambiguous structural assignment.

References

• Relaxant Activity of 4H-Pyran and 1,6-Dihydropyridine Derivatives on Isolated Rat Trachea. (2024). Source not specified.

• PubChem. (n.d.). 2H-Pyran-2-one. National Center for Biotechnology Information. Available at: [Link]

• SDSU NMR Facility. (n.d.). Common 2D (COSY, HSQC, HMBC). San Diego State University. Available at: [Link]

• Jilalat, A. (2022). PYRAN-2-ONE DERIVATIVES (Part 2): POWERFUL BUILDING BLOCKS AND SCAFFOLDS FOR THE CONSTRUCTION OF A WIDE RANGE OF SEVERAL HETEROCYCLIC COMPOUNDS. ResearchGate. Available at: [Link]

• Wikipedia. (n.d.). 2-Pyrone. Available at: [Link]

• PubChem. (n.d.). 2H-Pyran-2-one, 6-(2,4-dihydroxy-6-methylphenyl)-4-methoxy-. National Center for Biotechnology Information. Available at: [Link]

• PubChem. (n.d.). 5-hydroxy-4-methoxy-5,6-dihydro-2H-pyran-2-one. National Center for Biotechnology Information. Available at: [Link]

• Wikidata. (n.d.). 2H-Pyran-2-one, 6-(2,4-dihydroxy-6-methylphenyl)-4-methoxy-. Available at: [Link]

• NIST. (n.d.). 2H-Pyran-2-one, tetrahydro-. National Institute of Standards and Technology. Available at: [Link]

• MDPI. (2021). Investigation of Pharmaceutical Importance of 2H-Pyran-2-One Analogues via Computational Approaches. Available at: [Link]

• SpectraBase. (n.d.). 2H-Pyran-2-one, 4-methoxy-6-(2-oxopropyl)-. Available at: [Link]

• ORGANIC SPECTROSCOPY INTERNATIONAL. (2016). 4,6-Diphenyl-2H-pyran-2-one. Available at: [Link]

• YouTube. (2020). 2D NMR Spectroscopy: COSY, HSQC (HMQC) and HMBC. Available at: [Link]

• ResearchGate. (n.d.). Synthesis, characterization and antimicrobial activity of some new azo dyes derived from 4-hydroxy-6-methyl-2H-pyran-2-one and its dihydro derivative. Available at: [Link]

• Science.gov. (n.d.). cosy hsqc hmbc: Topics. Available at: [Link]

• ResearchGate. (n.d.). The 1 H NMR, 13 C NMR, HSQC, HMBC, COSY, and NOESY of compound 8a. Available at: [Link]

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Spectroscopic Characterization of 4,6-Dimethoxy-2H-pyran-2-one: A Technical Guide

This technical guide provides a comprehensive analysis of the spectroscopic data for 4,6-Dimethoxy-2H-pyran-2-one, a key heterocyclic compound with potential applications in medicinal chemistry and materials science. This document is intended for researchers, scientists, and drug development professionals, offering in-depth insights into the structural elucidation of this molecule using ¹H NMR, ¹³C NMR, and IR spectroscopy. The interpretation of the spectral data is grounded in fundamental principles and supported by comparative analysis with related pyranone structures.

Introduction

4,6-Dimethoxy-2H-pyran-2-one belongs to the α-pyrone class of unsaturated lactones. The arrangement of its functional groups—a conjugated enol ether system, a lactone carbonyl, and vinyl protons—gives rise to a unique electronic environment that is reflected in its spectroscopic signatures. Accurate interpretation of these spectra is paramount for confirming molecular structure, assessing purity, and understanding chemical reactivity. This guide will dissect the expected ¹H NMR, ¹³C NMR, and IR spectra of 4,6-Dimethoxy-2H-pyran-2-one, explaining the causal relationships between the molecular structure and the observed spectral features.

Molecular Structure and Numbering

To facilitate the discussion of the spectroscopic data, the standard IUPAC numbering for the pyranone ring will be utilized.

Figure 1. Molecular structure of 4,6-Dimethoxy-2H-pyran-2-one.

¹H NMR Spectroscopy

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy provides detailed information about the chemical environment of the hydrogen atoms in a molecule. For 4,6-Dimethoxy-2H-pyran-2-one, the spectrum is expected to be relatively simple, with distinct signals for the two vinyl protons and the two methoxy groups.

Experimental Protocol:

A standard ¹H NMR experiment would be conducted on a 400 MHz (or higher) spectrometer. A dilute solution of the compound in an appropriate deuterated solvent, such as chloroform-d (CDCl₃), would be prepared. A sufficient number of scans (typically 8-16) should be acquired to ensure a good signal-to-noise ratio.[1]

Data Interpretation and Causality:

The electron-withdrawing effect of the lactone carbonyl group and the electron-donating effects of the methoxy groups significantly influence the chemical shifts of the vinyl protons. The proton at the C3 position (H-3) is expected to be downfield due to its proximity to the carbonyl group. Conversely, the proton at the C5 position (H-5) will be influenced by the electron-donating methoxy group at C6 and the ring oxygen, leading to an upfield shift relative to H-3.

The two methoxy groups are in different chemical environments. The methoxy group at C4 is attached to a double bond, while the methoxy group at C6 is part of an enol ether system. This difference in electronic environment will result in distinct chemical shifts for their respective protons.

Predicted ¹H NMR Data:

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-3	5.8 - 6.2	d	~2
H-5	5.2 - 5.6	d	~2
OCH₃ (at C4)	3.8 - 4.0	s	-
OCH₃ (at C6)	3.7 - 3.9	s	-

Note: These are predicted values based on the analysis of similar pyranone structures. Actual experimental values may vary slightly.

The small coupling constant (J ≈ 2 Hz) between H-3 and H-5 is characteristic of a four-bond coupling across the oxygen atom in the pyranone ring.

Figure 2. Correlation of protons to predicted ¹H NMR signals.

¹³C NMR Spectroscopy

Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) spectroscopy provides information about the carbon skeleton of a molecule. Each unique carbon atom in 4,6-Dimethoxy-2H-pyran-2-one will give a distinct signal in the ¹³C NMR spectrum.

Experimental Protocol:

A standard ¹³C NMR experiment would be performed on the same NMR spectrometer. A proton-decoupled sequence is typically used to simplify the spectrum, resulting in a single peak for each carbon atom. A larger number of scans is usually required compared to ¹H NMR to achieve an adequate signal-to-noise ratio.

Data Interpretation and Causality:

The chemical shifts of the carbon atoms are influenced by their hybridization and the electronegativity of the atoms they are bonded to. The lactone carbonyl carbon (C2) is expected to be the most downfield signal due to the strong deshielding effect of the double-bonded oxygen. The olefinic carbons (C3, C4, C5, and C6) will appear in the typical range for sp² hybridized carbons. The presence of oxygen substituents on C4 and C6 will cause these carbons to resonate at a lower field (further downfield) compared to the unsubstituted olefinic carbons C3 and C5. The two methoxy carbons will appear in the upfield region of the spectrum.

Predicted ¹³C NMR Data:

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
C2 (C=O)	160 - 165
C6	155 - 160
C4	150 - 155
C3	95 - 105
C5	90 - 100
OCH₃ (at C4)	55 - 60
OCH₃ (at C6)	50 - 55

Note: These are predicted values based on the analysis of similar pyranone structures. Actual experimental values may vary slightly.

Infrared (IR) Spectroscopy

Infrared (IR) spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation. The IR spectrum of 4,6-Dimethoxy-2H-pyran-2-one is expected to show characteristic absorption bands for the α,β-unsaturated lactone and the enol ether functionalities.

Experimental Protocol:

The IR spectrum can be obtained using a Fourier Transform Infrared (FTIR) spectrometer. The sample can be prepared as a thin film on a salt plate (e.g., NaCl or KBr) or as a KBr pellet.

Data Interpretation and Causality:

The most prominent feature in the IR spectrum will be the strong absorption band corresponding to the C=O stretching vibration of the lactone. Due to conjugation with the ring double bonds, this band is expected to appear at a lower wavenumber compared to a saturated lactone. The C=C stretching vibrations of the pyranone ring will also be observable, as will the C-O stretching vibrations of the lactone and the methoxy groups.

Predicted IR Data:

Wavenumber (cm⁻¹)	Assignment	Intensity
1720 - 1740	C=O stretch (α,β-unsaturated lactone)	Strong
1600 - 1650	C=C stretch (conjugated)	Medium
1200 - 1300	C-O stretch (lactone, enol ether)	Strong
1000 - 1100	C-O stretch (methoxy)	Strong
2850 - 3000	C-H stretch (sp³)	Medium
3000 - 3100	C-H stretch (sp²)	Weak

Note: These are predicted values based on the analysis of similar pyranone structures. Actual experimental values may vary slightly.

The presence of two bands in the C=O stretching region is sometimes observed in unsaturated lactones due to Fermi resonance.[2]

Figure 3. Correlation of functional groups to predicted IR bands.

Conclusion

The structural elucidation of 4,6-Dimethoxy-2H-pyran-2-one can be confidently achieved through a combined analysis of ¹H NMR, ¹³C NMR, and IR spectroscopy. This guide has provided a detailed prediction and interpretation of the key spectroscopic features of this molecule, grounded in the established principles of chemical structure and spectroscopic theory. The provided data and interpretations serve as a valuable resource for researchers working with this and related pyranone compounds, facilitating their identification and characterization in various scientific endeavors.

References

• Thul, P., Gupta, V. P., Ram, V. J., & Tandon, P. (2010). Structural and spectroscopic studies on 2-pyranones. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 75(1), 251–260. [Link]

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The Alchemist's Lactone: A Technical Guide to the Natural Sources and Isolation of Methoxy-Substituted 2H-Pyran-2-Ones

Foreword: The Resurgence of Natural Products in Modern Drug Discovery

In an era dominated by high-throughput screening and combinatorial chemistry, the humble natural product has re-emerged as a cornerstone of innovative drug development. These evolutionarily optimized molecules offer a structural diversity and biological relevance that synthetic libraries often struggle to replicate. Among these, the 2H-pyran-2-one scaffold, a six-membered lactone, is a recurring motif in a multitude of bioactive compounds. The strategic placement of a methoxy (-OCH₃) group on this core structure can profoundly influence the molecule's polarity, metabolic stability, and binding interactions, making methoxy-substituted 2H-pyran-2-ones a particularly compelling class of compounds for therapeutic investigation. This guide provides an in-depth exploration of their natural origins and the scientific principles and protocols underpinning their isolation, tailored for researchers at the forefront of natural product chemistry and drug discovery.

Section 1: Natural Provenance of Methoxy-Substituted 2H-Pyran-2-Ones

The biosynthesis of these valuable lactones is not confined to a single branch of the tree of life. Rather, they are crafted by a diverse array of organisms, most notably fungi and plants, where they likely serve roles in chemical defense, signaling, or as metabolic byproducts.

Fungal Bioreactors: A Prolific Source

Fungi, particularly endophytic and soil-dwelling species, are prolific producers of polyketides, the biosynthetic precursors to many pyranones. Their metabolic machinery is adept at generating complex and diverse chemical scaffolds.

• Trichoderma species: These fungi are well-documented producers of volatile compounds, including various 2H-pyran-2-ones. For instance, Trichoderma viride has been shown to produce viridepyronone[1], while other species like Trichoderma harzianum are known to produce related pyrones like 6-pentyl-α-pyrone, with yields that can be optimized through careful control of fermentation conditions.[2][3]

• Aspergillus species: Fungi from this genus, often isolated from marine environments, are another rich source. Aspergillus versicolor, derived from a marine sponge, has yielded novel pyranone derivatives.[4]

• Xylaria and Phoma species: Endophytic fungi, which reside within plant tissues, are a frontier for discovering novel chemistry. Species of Xylaria and Phoma have been shown to produce a variety of pyranone derivatives, some of which are new to science.[5][6]

Plant-Derived Pyranones: A Botanical Treasury

Plants synthesize 2H-pyran-2-ones as part of their complex arsenal of secondary metabolites. These compounds are often found in specialized tissues and may be present as glycosides.

• Aloe species: The genus Aloe is a well-known source of medicinally important compounds. Species such as Aloe arborescens and Aloe barbadensis produce aloenin, a 6-phenyl-2-pyrone derivative that, while not directly methoxy-substituted on the pyranone ring itself, is a key related structure whose isolation protocols are highly relevant.[7][8][9] Other research has identified compounds like 6-(2,4-dihydroxy-6-methylphenyl)-4-methoxy-2H-pyran-2-one in species such as Aloe africana.

• Opuntia species: The prickly pear cactus, specifically Opuntia dillenii, has been identified as a source of 6-hydroxymethyl-4-methoxy-2H-pyran-2-one, a compound also known as opuntiol.[10][11][12] This highlights the potential of plants from arid environments as sources of unique chemical entities.

The following table summarizes representative examples of these compounds and their natural origins.

Compound Name	Specific Methoxy Substitution	Natural Source Organism(s)	References
6-Hydroxymethyl-4-methoxy-2H-pyran-2-one (Opuntiol)	4-methoxy	Opuntia dillenii (Plant)	[10][11][12]
6-(2,4-dihydroxy-6-methylphenyl)-4-methoxy-2H-pyran-2-one	4-methoxy	Aloe africana (Plant)
Viridepyronone	(Substituent on pyranone core)	Trichoderma viride (Fungus)	[1]
Phomapyrone A & B	(Various substitutions)	Phoma sp. (Endophytic Fungus)	[6]

Section 2: The Art and Science of Isolation: From Raw Biomass to Pure Compound

The journey from a complex biological matrix to a pure, characterized methoxy-pyranone is a multi-step process grounded in the principles of organic and analytical chemistry. The selection of each technique is a deliberate choice dictated by the physicochemical properties of the target molecule and the nature of the source material.

Foundational Principles of Extraction and Purification

2.1.1 Solvent Selection: The "Like Dissolves Like" Doctrine The initial extraction is arguably the most critical step, aiming to efficiently liberate the target compounds from the biomass. The choice of solvent is paramount and is guided by the principle of "like dissolves like".[8] Methoxy-substituted 2H-pyran-2-ones are moderately polar compounds. The pyranone ring itself contains polar ester functionality, while the methoxy group adds a degree of lipophilicity.

• Methanol and Ethanol: These polar protic solvents are effective at penetrating cellular structures and are excellent universal solvents for extracting a broad range of secondary metabolites, including pyranones.[8] They are often used for the exhaustive initial extraction of dried, ground plant material.[10]

• Ethyl Acetate: This solvent of intermediate polarity is a workhorse in natural product chemistry. It is particularly effective for liquid-liquid extraction from aqueous fungal culture filtrates or for partitioning crude extracts.[13] Its utility lies in its ability to selectively dissolve moderately polar compounds like pyranones while leaving behind highly polar substances (sugars, salts) and highly non-polar lipids.

• Acetone: Often used for initial maceration of plant materials, acetone is effective at solubilizing a wide range of compounds and is easily removed under reduced pressure.[7]

2.1.2 Chromatographic Separation: Exploiting Differential Affinities Chromatography is the cornerstone of purification. The choice between normal-phase and reversed-phase systems depends on the specific properties of the pyranone and the impurities present.

• Normal-Phase Chromatography (NPC): In NPC, a polar stationary phase (typically silica gel) is used with a non-polar mobile phase (e.g., hexane, ethyl acetate).[7][14] Polar compounds, like those with hydroxyl groups, will have a strong affinity for the stationary phase and elute later. This method is excellent for separating isomers and compounds that are highly soluble in organic solvents.[7][14]

• Reversed-Phase Chromatography (RPC): RPC employs a non-polar stationary phase (e.g., C18-bonded silica) and a polar mobile phase (e.g., water, methanol, acetonitrile).[14][15] Non-polar (hydrophobic) compounds interact more strongly with the stationary phase and have longer retention times. RPC is highly reproducible and is the dominant method in HPLC, particularly for purifying compounds from complex aqueous-organic extracts.[15]

The following diagram illustrates the decision-making process for selecting a chromatographic method.

Caption: Decision workflow for selecting the appropriate chromatographic mode.

Section 3: Field-Proven Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the isolation of methoxy-substituted 2H-pyran-2-ones from both fungal and plant sources.

Protocol: Isolation from Fungal Solid-State Fermentation

This protocol is a generalized workflow adapted from methods used for fungi like Xylaria sp. and Phoma sp., which are grown on solid substrates like rice.[5][6]

Rationale: Solid-state fermentation often mimics the natural growth conditions of fungi and can induce the production of a unique profile of secondary metabolites. The subsequent solvent extraction cascade is designed to efficiently capture moderately polar compounds.

Caption: General workflow for isolation from fungal solid-state culture.

Step-by-Step Methodology:

• Fermentation:

  • Prepare the solid medium (e.g., 50g rice and 45mL distilled water) in multiple 350mL Erlenmeyer flasks and autoclave.

  • Inoculate each flask with seed culture of the target fungus (e.g., Xylaria sp.).

  • Incubate the flasks at 28°C for 40 days.[5]

• Extraction:

  • After incubation, break up the solid culture and extract it four times with methanol.

  • Combine the methanol extracts and evaporate the solvent under reduced pressure.

  • Suspend the resulting aqueous residue in water and perform a liquid-liquid extraction four times with an equal volume of ethyl acetate.[5][13]

  • Combine the ethyl acetate layers, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield the crude extract.

• Purification:

  • Initial Cleanup: Dissolve the crude extract in methanol and apply it to a Sephadex LH-20 column, eluting with methanol to remove high molecular weight impurities like polymers and lipids.

  • Fractionation: Subject the resulting fractions to silica gel column chromatography. Start with a non-polar solvent like hexane and gradually increase the polarity by adding ethyl acetate.[13] Collect fractions and monitor them using Thin Layer Chromatography (TLC).

  • Final Purification: Combine fractions containing the target compound and purify to homogeneity using preparative reversed-phase HPLC (C18 column) with a water/acetonitrile gradient.

Protocol: Isolation from Plant Material (e.g., Aloe spp.)

This protocol is based on established methods for isolating pyranones and related phenolic compounds from dried Aloe leaves.[7][8]

Rationale: The initial maceration with acetone efficiently extracts a wide range of compounds. The subsequent silica gel chromatography is a classic normal-phase approach that effectively separates compounds based on polarity, which is ideal for isolating moderately polar pyranones from other classes of phytochemicals like highly polar glycosides or non-polar waxes.

Step-by-Step Methodology:

• Preparation of Crude Extract:

  • Source Material: Use dried, coarsely powdered leaves of Aloe arborescens or a related species.

  • Maceration: Macerate the powdered material in acetone at a 1:10 solid-to-solvent ratio (w/v) at room temperature with stirring for 24 hours.[7]

  • Filtration & Concentration: Filter the extract through Whatman No. 1 paper. Repeat the extraction on the plant residue to maximize yield. Combine the filtrates and remove the acetone using a rotary evaporator at <50°C to yield the crude acetone extract.[7]

• Silica Gel Column Chromatography:

  • Column Packing: Prepare a slurry of silica gel (60-120 mesh) in 100% hexane and pour it into a glass column to create the stationary phase. The amount of silica should be 20-50 times the weight of the crude extract.[7]

  • Sample Loading: Dissolve the crude extract in a minimal volume of the initial mobile phase (hexane with a small amount of ethyl acetate). Alternatively, use a dry loading method by adsorbing the extract onto a small amount of silica gel, drying it, and adding the powder to the top of the column.[7]

  • Elution and Fractionation: Elute the column with a solvent gradient of increasing polarity.

    • Start with 100% Hexane.

    • Gradually increase the concentration of Ethyl Acetate in Hexane.

    • A final wash with a more polar mixture like Ethyl Acetate:Ethanol:Water (e.g., 20:3:1) can be used to elute highly polar compounds.[7]

  • Monitoring and Collection: Collect the eluate in fractions and monitor them by TLC. Use a suitable mobile phase (e.g., Hexane:Ethyl Acetate 7:3) and visualize spots under a UV lamp (254 nm).[13]

  • Final Steps: Combine the fractions containing the pure target compound (as determined by TLC) and evaporate the solvent to obtain the purified methoxy-2H-pyran-2-one.

Section 4: Structural Elucidation and Characterization

Unambiguous identification of the isolated compound is non-negotiable. A combination of spectroscopic techniques is employed to piece together the molecular structure.

Spectroscopic Toolkit

• Nuclear Magnetic Resonance (NMR) Spectroscopy: This is the most powerful tool for determining the carbon-hydrogen framework.

  • ¹H NMR: Provides information on the number of different types of protons, their chemical environment, and their proximity to other protons. For a methoxy-substituted pyranone, a key diagnostic signal is a sharp singlet integrating to three protons, typically appearing in the δ 3.7-4.1 ppm region.[16]

  • ¹³C NMR: Reveals the number of unique carbon atoms in the molecule. The methoxy carbon typically appears around δ 56 ppm. The carbonyl carbon (C-2) of the lactone is highly deshielded and appears far downfield (δ 160-170 ppm).

• Mass Spectrometry (MS): This technique provides the molecular weight of the compound and information about its fragmentation pattern, which aids in confirming the structure. High-Resolution Mass Spectrometry (HRMS) is crucial for determining the exact molecular formula.

• Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present. A strong absorption band around 1700-1750 cm⁻¹ is characteristic of the C=O stretch of the α,β-unsaturated lactone ring.

Representative Spectroscopic Data

The following table provides expected NMR chemical shifts for a representative methoxy-pyranone structure. Actual values will vary based on the specific substitution pattern.

Structure: 4-Methoxy-6-methyl-2H-pyran-2-one	¹H NMR (Predicted)	¹³C NMR (Predicted)
	Proton	δ (ppm)
6-CH₃	~2.2
H-5	~6.0
H-3	~5.2
4-OCH₃	~3.8

Data are estimations based on typical chemical shifts for this scaffold.[3]

Section 5: Conclusion and Future Outlook

The methoxy-substituted 2H-pyran-2-ones represent a promising class of natural products with significant potential for drug development. As demonstrated, they can be isolated from a variety of natural sources, with fungi and plants being particularly rich reservoirs. The success of any natural product discovery program hinges on robust and rational isolation and purification strategies. By understanding the underlying chemical principles of extraction and chromatography, researchers can efficiently navigate the complex path from raw biomass to pure, bioactive compound. As analytical techniques become more sensitive and automation becomes more prevalent, the discovery and development of novel pyranone-based therapeutics will undoubtedly accelerate, reaffirming the enduring value of nature's chemical ingenuity.

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• El-Hawary, S. S., et al. (2023). Phytochemical Analysis and Bioactive Properties of Opuntia dillenii Flower Extracts, Compound, and Essential Oil. ResearchGate. [Link]

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The 2H-Pyran-2-one Scaffold: A Privileged Motif in Natural Products with Profound Biological Significance

A Senior Application Scientist's In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction: The Ubiquity and Versatility of a Core Heterocycle

The 2H-pyran-2-one, or α-pyrone, is a six-membered heterocyclic lactone that serves as a fundamental structural motif in a vast and diverse array of natural products. This seemingly simple scaffold is a testament to nature's synthetic ingenuity, providing the foundation for molecules with a remarkable spectrum of biological activities.[1] These compounds are biosynthesized by a wide range of organisms, including fungi, bacteria, plants, and marine life, underscoring their evolutionary importance.[2][3] For researchers and drug development professionals, the 2H-pyran-2-one core represents a "privileged scaffold" – a molecular framework that is repeatedly recognized by biological targets, making it a fertile ground for the discovery of novel therapeutics.[4]

The pharmacological relevance of this scaffold is exceptionally broad, with natural and synthetic derivatives exhibiting potent anti-cancer, anti-inflammatory, antimicrobial, anti-HIV, and neuroprotective properties.[1] The diverse bioactivity often arises from subtle variations in the substitution pattern on the pyran-2-one ring, highlighting the modularity and tunability of this chemical architecture for therapeutic design.[5] This guide aims to provide a comprehensive technical overview of the biological significance of the 2H-pyran-2-one scaffold, delving into its biosynthesis, key examples of bioactive natural products, their mechanisms of action, and the experimental methodologies crucial for their study and development.

The Genesis of a Scaffold: Biosynthesis of 2H-Pyran-2-ones

The formation of the 2H-pyran-2-one ring in nature is a fascinating example of enzymatic precision, primarily orchestrated by Polyketide Synthases (PKSs).[2][6] These large, multifunctional enzymes utilize simple acyl-CoA precursors, such as acetyl-CoA and malonyl-CoA, to construct complex carbon skeletons through a series of iterative condensation reactions. The biosynthesis of the α-pyrone moiety generally follows a conserved logic involving the cyclization of a triketide intermediate.[2]

There are three main types of PKSs involved in the biosynthesis of α-pyrones:

• Type I PKSs: These are large, modular enzymes where each module is responsible for one cycle of polyketide chain extension. The growing polyketide chain is tethered to an acyl carrier protein (ACP) domain and passed between catalytic domains within the megasynthase.[7]

• Type II PKSs: These are complexes of monofunctional or bifunctional enzymes. The ACP and other catalytic domains are individual proteins that work in concert to build the polyketide chain.[7]

• Type III PKSs: These are smaller, homodimeric enzymes that function as iterative ketosynthases. They catalyze the decarboxylative condensation of malonyl-CoA units with a starter acyl-CoA molecule.[8]

The formation of the α-pyrone ring is typically the final step in the polyketide assembly, where the linear triketide intermediate, still attached to the PKS, undergoes an intramolecular cyclization and is released from the enzyme.[2][7]

Caption: Generalized biosynthetic pathway for 2H-pyran-2-one natural products.

Key Bioactive Natural Products and Their Mechanisms of Action

The 2H-pyran-2-one scaffold is present in a multitude of natural products with significant therapeutic potential. Here, we explore a few prominent examples:

Goniothalamin: A Potent Anticancer Agent

Goniothalamin is a styryl-lactone isolated from plants of the Goniothalamus genus.[9] It has demonstrated potent cytotoxic activity against a wide range of cancer cell lines.[10] The primary mechanism of action of goniothalamin involves the induction of apoptosis (programmed cell death) in cancer cells.[11][12]

Mechanism of Action:

• Induction of Oxidative Stress: Goniothalamin treatment leads to an increase in intracellular reactive oxygen species (ROS) and a decrease in the cellular antioxidant glutathione (GSH).[12][13] This disruption of the cellular redox balance is a key trigger for apoptosis.

• DNA Damage: The elevated ROS levels can cause damage to cellular macromolecules, including DNA.[13]

• Cell Cycle Arrest: Goniothalamin induces cell cycle arrest, primarily at the G2/M phase, preventing cancer cells from proliferating.[10][12]

• Mitochondrial Pathway of Apoptosis: Goniothalamin can directly affect the mitochondria, leading to the release of cytochrome c, which in turn activates the caspase cascade (specifically caspases -9 and -3), executing the apoptotic program.[11][14]

Caption: Simplified signaling pathway of goniothalamin-induced apoptosis.

Kavain: A Neuroprotective Agent from Kava

Kavain is one of the major kavalactones found in the kava plant (Piper methysticum), which has a long history of use in traditional medicine for its anxiolytic and sedative effects.[3] Recent research has highlighted the neuroprotective properties of kavain, suggesting its potential in treating neurodegenerative diseases.[15]

Mechanism of Action:

• Modulation of Ion Channels: Kavain can block voltage-gated sodium and calcium channels, which reduces neuronal excitability and may contribute to its anticonvulsive and muscle-relaxant effects.[16][17]

• GABA Receptor Modulation: While not acting on the classical benzodiazepine site, kavalactones can enhance the activity of GABA-A receptors, the primary inhibitory neurotransmitter receptors in the brain.[17][18]

• Anti-inflammatory Effects: Kavain can suppress neuroinflammation by modulating signaling pathways such as the p38/NF-κB/COX-2 pathway.[15]

• Antioxidant Pathways: Kavain has been shown to activate the Nrf2/HO-1 antioxidant response pathway, protecting neuronal cells from oxidative stress-induced damage.[15]

Citreoviridin: A Mycotoxin with Neurotoxic Effects

Citreoviridin is a mycotoxin produced by several species of Penicillium and Aspergillus fungi, often found as a contaminant in rice and other grains.[19][20] Unlike the therapeutic examples above, citreoviridin is known for its toxicity, particularly its neurotoxic effects, which can lead to a condition known as "yellow rice disease" or acute cardiac beriberi.[20]

Mechanism of Action:

• Inhibition of ATP Synthase: The primary molecular target of citreoviridin is the mitochondrial F1F0-ATPase (ATP synthase), a critical enzyme for cellular energy production. By inhibiting this enzyme, citreoviridin disrupts cellular ATP synthesis, leading to energy depletion and cell death, particularly in highly energy-dependent tissues like the brain and heart.

• Neurotoxicity: The inhibition of ATP synthase in neurons leads to a cascade of detrimental effects, including disruption of ion gradients, neuronal depolarization, and ultimately, neuronal death. This manifests as ascending paralysis and central nervous system disturbances.[21][22]

• Cardiotoxicity: In the heart, the disruption of ATP production impairs cardiac muscle function, leading to cardiovascular failure.[21]

Structure-Activity Relationship (SAR) Insights

The biological activity of 2H-pyran-2-one derivatives is highly dependent on the nature and position of substituents on the pyran ring. Understanding these structure-activity relationships is crucial for the rational design of more potent and selective drug candidates.

Table 1: Structure-Activity Relationship Highlights for 2H-Pyran-2-one Analogs

Biological Activity	Favorable Substituents/Features	Unfavorable/Less Active Substituents	Reference(s)
Anticancer	Bulky aromatic groups (e.g., naphthalene) at the 4-position, often with a sulfonyl linker. The α,β-unsaturated lactone system is crucial.	Amino linkage with an indole moiety at the 4-position showed lower activity compared to the sulfonyl-linked naphthalene.	[5]
Antimicrobial	Phenylthio and p-bromophenyl substituents on the related 2H-pyran-3(6H)-one scaffold are beneficial for activity against Gram-positive bacteria. The α,β-unsaturated ketone moiety is critical for antimicrobial action. Prenylation of 6-aryl-4-hydroxy-2-pyrones can enhance antibacterial activity.	Halogen substitution (e.g., bromine) can sometimes decrease activity against certain bacterial strains.	[23][24]
Anti-inflammatory	The presence of a hydroxyl group, as in 3-hydroxy-2H-pyran-2-one, can be a key feature for anti-inflammatory activity, potentially through inhibition of enzymes like cyclooxygenase (COX).	Modifications that remove or block the hydroxyl group can diminish activity.	[4]

Experimental Protocols for the Study of 2H-Pyran-2-one Natural Products

The following section provides detailed, step-by-step methodologies for the key experiments and workflows involved in the research and development of 2H-pyran-2-one-containing natural products.

Isolation and Purification of Fungal 2H-Pyran-2-ones

This protocol provides a generalized workflow for the isolation of 2H-pyran-2-ones from fungal cultures. The specific solvents and chromatographic conditions may need to be optimized based on the target compound's polarity.

1. Fungal Fermentation:

• Inoculate a suitable liquid or solid-state fermentation medium with the desired fungal strain (e.g., Aspergillus, Penicillium).[25]

• Incubate under optimal conditions (temperature, agitation, time) for the production of the target secondary metabolite.[16]

2. Extraction:

• Liquid Culture: Separate the mycelia from the culture broth by filtration. Extract the culture filtrate with a water-immiscible organic solvent such as ethyl acetate (EtOAc) three times. Extract the mycelial mass separately after homogenization, also with EtOAc or methanol (MeOH).[16][25]

• Solid Culture: Dry and grind the solid substrate. Extract exhaustively with a suitable solvent (e.g., EtOAc, MeOH, or a mixture) using techniques like maceration, soxhlet extraction, or ultrasound-assisted extraction.[11]

3. Concentration and Fractionation:

• Combine the organic extracts and evaporate the solvent under reduced pressure using a rotary evaporator to obtain the crude extract.

• Subject the crude extract to liquid-liquid partitioning between solvents of varying polarity (e.g., hexane, dichloromethane, ethyl acetate, and water) to achieve initial fractionation.

4. Chromatographic Purification:

• Column Chromatography: Fractionate the bioactive partition (e.g., the ethyl acetate fraction) using column chromatography on silica gel or other stationary phases (e.g., Sephadex LH-20). Elute with a gradient of solvents of increasing polarity (e.g., hexane-EtOAc or CH₂Cl₂-MeOH).[26]

• High-Performance Liquid Chromatography (HPLC): Purify the fractions containing the target compound to homogeneity using preparative or semi-preparative HPLC with a suitable column (e.g., C18) and mobile phase.[25]

Caption: A typical workflow for the isolation and purification of a 2H-pyran-2-one natural product.

Structural Characterization

The elucidation of the structure of a purified 2H-pyran-2-one is achieved through a combination of spectroscopic techniques.

Table 2: Characteristic Spectroscopic Data for the 2H-Pyran-2-one Scaffold

Technique	Observation
¹H NMR	The protons on the pyran-2-one ring typically resonate in the downfield region due to the deshielding effects of the double bonds and the carbonyl group. For example, H-3 is often around δ 6.2-6.5 ppm, H-4 around δ 7.3-7.8 ppm, H-5 around δ 6.1-6.4 ppm, and H-6 around δ 7.2-7.5 ppm. These values can vary significantly based on substitution.
¹³C NMR	The carbonyl carbon (C-2) is highly deshielded, typically appearing around δ 160-165 ppm. The olefinic carbons also resonate at low field, generally in the range of δ 100-150 ppm.
Mass Spectrometry (MS)	Electron Ionization (EI) mass spectra of 2H-pyran-2-ones often show a prominent molecular ion peak (M⁺). Characteristic fragmentation patterns include the loss of CO (M-28) and subsequent fragmentations depending on the substituents.
Infrared (IR) Spectroscopy	A strong absorption band corresponding to the lactone carbonyl (C=O) stretch is typically observed in the range of 1700-1750 cm⁻¹. C=C stretching vibrations are also present.
UV-Vis Spectroscopy	The conjugated system of the 2H-pyran-2-one core gives rise to characteristic UV absorption maxima.

Biological Activity Assays

Cytotoxicity Evaluation: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell viability and is widely used to screen for the cytotoxic potential of natural products.[27][28]

1. Cell Seeding:

• Seed cancer cells in a 96-well plate at a density of approximately 1 x 10⁴ cells/well.[27]

• Incubate for 24 hours to allow for cell attachment.

2. Compound Treatment:

• Prepare serial dilutions of the purified 2H-pyran-2-one in the culture medium.

• Treat the cells with various concentrations of the compound and incubate for a specified period (e.g., 24, 48, or 72 hours).[27]

• Include untreated cells as a negative control and a known cytotoxic drug (e.g., doxorubicin) as a positive control.

3. MTT Addition and Incubation:

• After incubation, add 20 µL of a 5 mg/mL MTT solution to each well.[29]

• Incubate the plate for 3-4 hours at 37°C. Metabolically active cells will reduce the yellow MTT to purple formazan crystals.[28]

4. Formazan Solubilization:

• Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.[28][29]

5. Absorbance Measurement:

• Shake the plate for 15 minutes on an orbital shaker to ensure complete dissolution.[28]

• Read the absorbance at a wavelength of 570-590 nm using a microplate reader.[28][30]

6. Data Analysis:

• Calculate the percentage of cell viability relative to the untreated control.

• Determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Antimicrobial Susceptibility Testing: Broth Microdilution Method

The broth microdilution method is a standard procedure for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[12][15]

1. Preparation of Antimicrobial Dilutions:

• Prepare a stock solution of the purified 2H-pyran-2-one in a suitable solvent (e.g., DMSO).

• Perform serial twofold dilutions of the stock solution in a liquid growth medium (e.g., Mueller-Hinton Broth for bacteria) in a 96-well microtiter plate.[15]

2. Inoculum Preparation:

• Prepare a standardized inoculum of the test microorganism (e.g., bacteria or fungi) equivalent to a 0.5 McFarland standard.[12]

• Dilute the inoculum to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.[12]

3. Inoculation and Incubation:

• Inoculate each well of the microtiter plate containing the antimicrobial dilutions with the prepared inoculum.

• Include a growth control well (medium + inoculum, no compound) and a sterility control well (medium only).[15]

• Incubate the plates under appropriate conditions (e.g., 35°C for 16-20 hours for most bacteria).[15]

4. MIC Determination:

• After incubation, visually inspect the plates for microbial growth (turbidity).

• The MIC is the lowest concentration of the compound at which there is no visible growth.[12][15]

Synthetic Strategies for Drug Development

The promising biological activities of 2H-pyran-2-one natural products have spurred the development of various synthetic routes to access this scaffold and its analogs for drug discovery programs. Key strategies include:

• Knoevenagel Condensation: This is a classic and versatile method for the synthesis of 2H-pyran-2-ones, often involving the condensation of an active methylene compound with a β-keto ester or a related precursor, followed by lactonization.[14][31]

• Hetero-Diels-Alder Reactions: The [4+2] cycloaddition of a diene with a heterodienophile (e.g., a carbonyl compound) can be a powerful tool for constructing the dihydropyran ring, which can then be oxidized to the 2H-pyran-2-one.[18][24]

• Metal-Catalyzed Annulations: Modern synthetic methods, such as N-heterocyclic carbene (NHC)-catalyzed [3+3] annulation of alkynyl esters and enolizable ketones, provide efficient and regioselective access to highly functionalized 2H-pyran-2-ones under mild, metal-free conditions.[5]

Conclusion and Future Perspectives

The 2H-pyran-2-one scaffold is a testament to the chemical elegance and biological relevance of natural products. Its widespread occurrence and diverse pharmacological activities have firmly established it as a privileged structure in the field of drug discovery. From the potent anticancer effects of goniothalamin to the neuroprotective potential of kavain, natural products bearing this motif continue to provide invaluable leads for the development of novel therapeutics.

For researchers and drug development professionals, a deep understanding of the biosynthesis, mechanisms of action, and structure-activity relationships of these compounds is paramount. The experimental protocols detailed in this guide provide a solid foundation for the isolation, characterization, and biological evaluation of novel 2H-pyran-2-one derivatives. Furthermore, the continuous evolution of synthetic methodologies offers exciting opportunities to create libraries of analogs with improved potency, selectivity, and pharmacokinetic properties.

The future of research on the 2H-pyran-2-one scaffold is bright. Advances in genomics and metabolomics will undoubtedly lead to the discovery of new natural products with unique biological activities. Concurrently, the synergy between natural product chemistry, synthetic organic chemistry, and pharmacology will continue to unlock the full therapeutic potential of this remarkable heterocyclic core, paving the way for the next generation of innovative medicines.

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• Alabsi, A. M., Ali, R., Ali, A. M., Al-Dubai, S. A. R., Harun, H., & Al-Absi, A. M. (2012). Goniothalamin induces mitochondria-mediated apoptosis associated with endoplasmic reticulum stress-induced activation of JNK in HeLa cells. International Journal of Molecular Medicine, 30(6), 1395-1402.
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CAS number and IUPAC nomenclature for 4,6-Dimethoxy-2H-pyran-2-one

An In-Depth Technical Guide to 4,6-Dimethoxy-2H-pyran-2-one : Structural Identity, Synthesis, and Chemical Reactivity.

Part 1: Executive Summary

4,6-Dimethoxy-2H-pyran-2-one (also known as 4,6-dimethoxy-α-pyrone) is an electron-rich heterocyclic diene widely utilized in organic synthesis for the construction of complex aromatic systems.[1] Its utility stems primarily from its ability to undergo Diels-Alder cycloadditions with alkynes and alkenes, followed by a retro-Diels-Alder extrusion of carbon dioxide (CO₂) to yield polysubstituted benzenes and benzoates.[1] This "pyrone-to-benzene" transformation is a cornerstone strategy in the total synthesis of natural products, including kavalactones and bufadienolides.[1]

This guide provides a definitive technical profile of the compound, detailing its verified chemical identity, a robust synthesis protocol starting from dimethyl 3-oxopentanedioate, and its mechanistic role in cycloaddition chemistry.[1]

Part 2: Chemical Identity & Properties

The following data establishes the precise chemical identity of the target compound. Researchers should verify these parameters against their synthesized or purchased lots.

Parameter	Technical Specification
IUPAC Name	4,6-Dimethoxy-2H-pyran-2-one
Common Synonyms	4,6-Dimethoxy-α-pyrone; 4,6-Dimethoxy-2-pyrone
CAS Registry Number	21249-83-2
Molecular Formula	C₇H₈O₄
Molecular Weight	156.14 g/mol
SMILES	COC1=CC(=O)OC(OC)=C1
Appearance	Crystalline solid (typically white to pale yellow)
Solubility	Soluble in CHCl₃, CH₂Cl₂, and polar aprotic solvents; sparingly soluble in water.[1][2][3]
Melting Point	Note: Literature values vary by purity; typically observed between 138–142 °C for related derivatives, but specific experimental verification is recommended for this CAS.[1]

Part 3: Synthesis & Production Protocol

The most reliable synthesis of 4,6-dimethoxy-2H-pyran-2-one proceeds via the cyclization of dimethyl 3-oxopentanedioate (dimethyl acetonedicarboxylate), followed by O-methylation.[1] This route avoids the use of unstable ketene intermediates often required for other pyrones.

Mechanism of Synthesis

The synthesis involves two distinct chemical transformations:[1][4][5][6]

• Cyclization/Tautomerization: Dimethyl acetonedicarboxylate cyclizes under acidic or thermal conditions to form the enol lactone, 4-hydroxy-6-methoxy-2H-pyran-2-one .[1]

• O-Methylation: The hydroxyl group at the C4 position is methylated to yield the final dimethoxy product.[1]

Figure 1: Synthetic pathway from acyclic precursor to the target pyrone.[1]

Experimental Protocol

Reagents:

• Dimethyl 3-oxopentanedioate (CAS 105-50-0)[1]

• Sulfuric acid (conc.) or Polyphosphoric acid (Cyclization catalyst)

• Dimethyl sulfate (Me₂SO₄) or Diazomethane (CH₂N₂)

• Potassium carbonate (K₂CO₃) (Base for Me₂SO₄ method)

• Acetone or Methanol (Solvent)

Step 1: Preparation of 4-Hydroxy-6-methoxy-2-pyrone

• Dissolution: Dissolve dimethyl 3-oxopentanedioate (10.0 g) in cold concentrated sulfuric acid (20 mL) at 0–5 °C.

• Cyclization: Stir the mixture for 24 hours at room temperature. The ester undergoes intramolecular Claisen-type condensation followed by elimination of methanol.[1]

• Quench: Pour the reaction mixture over crushed ice (100 g). The crude 4-hydroxy-6-methoxy-2-pyrone will precipitate as a solid.[1]

• Purification: Filter the solid, wash with cold water, and recrystallize from ethanol.

Step 2: Methylation to 4,6-Dimethoxy-2H-pyran-2-one Method A: Dimethyl Sulfate (Scalable)[1]

• Setup: Suspend the 4-hydroxy intermediate (5.0 g) in dry acetone (50 mL). Add anhydrous K₂CO₃ (1.5 eq).

• Addition: Add dimethyl sulfate (1.2 eq) dropwise under reflux conditions.

• Reaction: Reflux for 6–12 hours. Monitor via TLC (SiO₂, Hexane:EtOAc 1:1) for the disappearance of the starting enol.

• Workup: Filter off inorganic salts. Concentrate the filtrate. The residue is purified by column chromatography or recrystallization from benzene/hexane to yield 4,6-dimethoxy-2H-pyran-2-one .[1]

Part 4: Reactivity & Applications (Diels-Alder Chemistry)

The primary value of 4,6-dimethoxy-2H-pyran-2-one lies in its reactivity as an electron-rich diene in inverse-electron-demand Diels-Alder (IEDDA) or normal Diels-Alder reactions, depending on the dienophile.[1]

The Pyrone-to-Benzene Transformation

When reacted with an alkyne dienophile (e.g., dimethyl acetylenedicarboxylate, DMAD), the pyrone undergoes a [4+2] cycloaddition.[1] The resulting bicyclic intermediate is thermally unstable and spontaneously extrudes CO₂ (retro-Diels-Alder) to form a polysubstituted benzene ring.[1]

Key Reaction:

Pyrone + Alkyne → [Bicyclic Intermediate] → Aromatic Product + CO₂ [1]

This pathway allows for the regioselective introduction of substituents into aromatic rings, a strategy impossible with standard electrophilic aromatic substitution.

Figure 2: Mechanism of the Diels-Alder/Retro-Diels-Alder sequence for aromatic synthesis.[1]

Michael Addition Reactivity

Beyond cycloadditions, the C3 and C5 positions of the pyrone ring are susceptible to nucleophilic attack. As demonstrated by Ray & Harris (1982), anions of ketones (e.g., acetone, acetophenone) can condense with 4,6-dimethoxy-2-pyrone to yield 6-substituted 4-methoxy-2-pyrones, expanding the diversity of accessible scaffolds.[1]

Part 5: Safety & Handling

• Hazard Classification: Treat as a potential irritant.[1] Specific toxicological data is limited; assume toxicity similar to other alkylated pyrones.[1]

• Methylating Agents: If using Dimethyl Sulfate (highly toxic, mutagenic) or Diazomethane (explosive, toxic), strict safety protocols (fume hood, blast shield, specialized glassware) are mandatory.[1]

• Storage: Store in a cool, dry place under inert atmosphere (Argon/Nitrogen) to prevent hydrolysis of the methoxy groups or lactone ring opening.

References

• Ray, J. A., & Harris, T. M. (1982).[1][6][7] Condensation of the anions of acetone, acetophenone, acetylacetone and benzoylacetone with 4,6-dimethoxy-2-pyrone. Tetrahedron Letters, 23(19), 1971–1974.[1]

• GuideChem . (n.d.). 4,6-Dimethoxy-2H-pyran-2-one CAS 21249-83-2 Details. Retrieved March 8, 2026.[1]

• Ambeed . (n.d.). CAS 21249-83-2 Product Information. Retrieved March 8, 2026.[1]

• PubChem . (n.d.). 2H-Pyran-2-one, 4-methoxy-6-methyl- (Related Compound Structure Reference). National Library of Medicine.

• Organic Syntheses . (n.d.). General procedures for Pyrones from Acetonedicarboxylates.

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Review of 4,6-disubstituted 2H-pyran-2-one literature

An In-depth Technical Guide to the Synthesis, Reactivity, and Therapeutic Potential of 4,6-Disubstituted 2H-Pyran-2-ones

Abstract

The 2H-pyran-2-one scaffold, a six-membered unsaturated lactone, is a privileged structural motif frequently encountered in a multitude of natural products and synthetic compounds.[1] This guide focuses specifically on the 4,6-disubstituted variants, a subclass that has garnered significant attention due to its versatile chemical reactivity and broad spectrum of biological activities. These compounds serve not only as pivotal intermediates in complex organic syntheses but also as foundational cores for the development of novel therapeutic agents.[2] We will delve into the prevalent synthetic methodologies, explore the nuanced chemical reactivity that makes these molecules powerful building blocks, and survey their applications in medicinal chemistry, with a particular focus on anticancer and antimicrobial research. This document is intended for researchers, scientists, and drug development professionals, providing both a comprehensive overview and field-proven insights into this important class of heterocycles.

The Strategic Importance of the 4,6-Disubstituted 2H-Pyran-2-one Core

The 2H-pyran-2-one ring system exhibits a unique electronic character, balancing features of both aliphatic and aromatic compounds.[3] This duality governs its reactivity, allowing it to participate in a wide array of chemical transformations. The presence of substituents at the C4 and C6 positions provides a crucial handle for modulating the steric and electronic properties of the entire molecule. This tunability is paramount in drug discovery, where subtle structural changes can lead to significant differences in biological activity and selectivity.[2] Furthermore, these compounds are recognized as valuable Michael acceptors and competent dienes in cycloaddition reactions, opening pathways to a vast diversity of molecular architectures.

Synthesis of the Core Scaffold: A Comparative Analysis

The efficient construction of the 4,6-disubstituted 2H-pyran-2-one ring is a key objective for synthetic chemists. Several robust methods have been developed, each with distinct advantages concerning substrate scope, reaction conditions, and overall efficiency.

N-Heterocyclic Carbene (NHC)-Catalyzed [3+3] Annulation

A modern and highly effective metal-free approach involves the [3+3] annulation of enolizable ketones with alkynyl esters, catalyzed by N-Heterocyclic Carbenes (NHCs).[1] This method is prized for its high regioselectivity and broad substrate scope, accommodating a variety of functional groups.

Causality of Experimental Choices:

• NHC Catalyst: The NHC acts as a nucleophilic catalyst, activating the alkynyl ester to form a key Breslow intermediate. This intermediate then undergoes conjugate addition with the enolate of the ketone. The choice of a specific NHC (e.g., IPr·HCl) is based on its steric bulk and electronic properties, which influence catalytic efficiency and prevent side reactions.

• Base (e.g., Cs₂CO₃): A non-nucleophilic base is required to deprotonate the enolizable ketone, generating the active enolate nucleophile without competing with the NHC catalyst. Cesium carbonate is often effective due to its solubility and basicity in organic solvents.[1]

• Anhydrous Conditions: The reaction is sensitive to moisture, which can protonate the enolate and other key intermediates, thereby quenching the catalytic cycle.

Domino Reactions from α-Aroylketene Dithioacetals

For specific substitution patterns, a rapid and efficient domino reaction provides access to highly functionalized pyranones.[4] This pathway involves the reaction of an α-aroylketene dithioacetal with a C-H acid like malononitrile in the presence of a base.

Causality of Experimental Choices:

• Base (e.g., KOH): A strong base is necessary to deprotonate the malononitrile, initiating the sequence. The resulting carbanion attacks the ketene dithioacetal.

• Solvent (e.g., DMF): A polar aprotic solvent like dimethylformamide (DMF) is ideal for this reaction as it effectively solvates the potassium ions and promotes the nucleophilic attack without interfering with the base.[4]

• Reflux Conditions: The elevated temperature is required to drive the sequential reaction cascade, which includes nucleophilic addition, cyclization, and elimination of methyl thiolate, to completion.[4]

Comparative Overview of Synthetic Routes

The choice of synthetic route is dictated by the desired substitution pattern, available starting materials, and required scale. The following table summarizes key parameters for the discussed methods.

Synthetic Route	Key Features	Typical Yields (%)	Reaction Time	Temperature (°C)	Key Reagents
NHC-Catalyzed [3+3] Annulation	Metal-free, broad substrate scope, high regioselectivity.[4]	85-95%	12-24 h	25-40	NHC catalyst, Cs₂CO₃
Domino Reaction from Dithioacetals	Rapid, efficient for specific substitution patterns.[4]	80-92%	1.5-2 h	100	KOH, DMF
One-Pot from Ketones & Hippuric Acid	Access to 3-amino-functionalized pyranones.[5][6]	60-81%	4-16 h	90 - 130	DMFDMA, Hippuric Acid, Ac₂O

Detailed Experimental Protocol: NHC-Catalyzed [3+3] Annulation

This protocol describes a self-validating system for synthesizing a 4,6-disubstituted 2H-pyran-2-one. Progress can be monitored by Thin Layer Chromatography (TLC) to ensure reaction completion.

• Reactant Preparation: To a flame-dried 10 mL sealed tube equipped with a magnetic stir bar, add the enolizable ketone (0.5 mmol, 1.0 equiv.), the alkynyl ester (0.6 mmol, 1.2 equiv.), and the N-heterocyclic carbene precatalyst (e.g., IPr·HCl, 0.05 mmol, 10 mol%).

• Inert Atmosphere: Seal the tube with a rubber septum, and purge with dry argon or nitrogen for 5 minutes. This is critical to exclude moisture and oxygen which can degrade the catalyst and reagents.

• Solvent and Base Addition: Add anhydrous acetonitrile (2.0 mL) via syringe, followed by cesium carbonate (Cs₂CO₃, 1.5 mmol, 3.0 equiv.). The use of anhydrous solvent is mandatory.

• Reaction Execution: Place the sealed tube in a pre-heated oil bath at 40 °C. Allow the reaction to stir for 12-24 hours.

• Monitoring: Monitor the reaction progress by TLC (e.g., using a 10:1 petroleum ether/ethyl acetate eluent). The disappearance of the starting materials and the appearance of a new, typically UV-active spot, indicates product formation.

• Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate (20 mL) and filter through a pad of celite to remove the inorganic base.

• Purification: Concentrate the filtrate under reduced pressure. Purify the resulting residue by column chromatography on silica gel using a suitable solvent system (e.g., a gradient of petroleum ether/ethyl acetate) to afford the pure 2H-pyran-2-one product.[1]

Synthetic Workflow Diagram

The following diagram illustrates the general workflow from synthesis to characterization.

Caption: General workflow for the synthesis of 4,6-disubstituted 2H-pyran-2-ones.

Chemical Reactivity: The Pyranone as a Synthetic Chameleon

The reactivity of 4,6-disubstituted 2H-pyran-2-ones is dominated by two primary modes: their function as dienes in cycloaddition reactions and their susceptibility to nucleophile-induced ring transformations.

Diels-Alder Reactions: Gateway to Aromatic Systems

Despite possessing some aromatic character, 2H-pyran-2-ones are excellent dienes for Diels-Alder reactions.[7] The reaction with alkyne dienophiles is particularly powerful. It proceeds through an initial [4+2] cycloaddition to form a bicyclic lactone intermediate (a 2-oxabicyclo[2.2.2]octa-diene derivative). This intermediate is often unstable and undergoes a retro-Diels-Alder reaction, extruding carbon dioxide to yield a highly substituted aromatic ring.[7][8] This sequence provides a robust method for synthesizing substituted anilines and bi- or terphenyls.[7]

Computational studies have been employed to predict the efficiency of these cycloadditions, indicating that decreased aromaticity in the pyranone ring leads to higher reactivity.[9] This insight allows for the rational design of more reactive pyranone substrates for bioorthogonal "click-and-release" strategies.[9]

Caption: Diels-Alder reaction of a 2H-pyran-2-one with an alkyne dienophile.

Nucleophile-Induced Ring Transformations

The pyranone ring contains three electrophilic centers (C2, C4, and C6), making it susceptible to attack by nucleophiles.[3] These reactions typically lead to the opening of the lactone ring, followed by rearrangement and cyclization to form new heterocyclic or carbocyclic systems.[3][10] This reactivity has been exploited to convert 2H-pyran-2-ones into a diverse array of valuable scaffolds, including:

• Pyridines and Quinolines (using nitrogen nucleophiles like ammonia)[3][11]

• Pyrazoles and Pyrroles[11]

• Highly substituted 2-tetralones (using carbon nucleophiles)[12]

These transformations are fascinating because they allow for the conversion of a relatively simple heterocyclic starting material into more complex molecular architectures in a single, often high-yielding, step.[3]

Biological Activities and Therapeutic Applications

The 4,6-disubstituted 2H-pyran-2-one scaffold is a well-established pharmacophore found in numerous compounds with significant biological activity.[13]

Anticancer Activity

Many derivatives have demonstrated potent cytotoxic effects against various cancer cell lines. The structure-activity relationship (SAR) is highly dependent on the nature of the substituents at the C4 and C6 positions.

Key SAR Insights:

• C4-Position: The introduction of bulky, aromatic groups attached via a sulfonyl linker at the C4 position can lead to potent cytotoxicity. For example, a 4-((2-(naphthalen-1-yl)ethyl)sulfonyl) derivative showed an IC₅₀ of 0.95 µM against murine leukemia cells.[2]

• C6-Position: A simple methyl group at the C6 position is common among active compounds.[2]

• Mechanism of Action: Active compounds are believed to induce apoptosis, or programmed cell death. This is supported by biochemical assays showing the activation of caspases-3/7 and specific fragmentation of PARP-1 in treated cells.[14][15]

Antimicrobial Activity

The α,β-unsaturated ketone system within the pyranone core is crucial for antimicrobial action.[16] Halogenated derivatives and those containing sulfur functionalities have shown promising activity, particularly against Gram-positive bacteria.[16] Lipophilicity plays a key role, with modifications that increase the molecule's ability to penetrate bacterial cell membranes often leading to enhanced activity.[2]

Quantitative Biological Activity Data

The following table summarizes the anticancer activity of representative 4,6-disubstituted 2H-pyran-2-one analogs.

Compound	R⁴ Substituent	R⁶ Substituent	Cell Line	IC₅₀ (µM)	Citation
Analog A	-SO₂(CH₂)₂-Naphthalene	-CH₃	L1210 (Leukemia)	0.95	[2]
Analog A	-SO₂(CH₂)₂-Naphthalene	-CH₃	HeLa (Cervical)	2.9	[2]
Analog B	-NH(CH₂)₂-Indole	-CH₃	CEM (T-Lymphocyte)	>25	[2]

Protocol: MTT Assay for Cytotoxicity Evaluation

This protocol outlines the standard MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay used to determine the cytotoxic potential (IC₅₀) of synthesized pyranone analogs.

• Cell Seeding: Seed human cancer cells (e.g., HeLa) into a 96-well plate at a density of 5 x 10³ cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell adherence.

• Compound Preparation: Prepare a stock solution of the test compound in DMSO. Create a series of dilutions in culture medium to achieve the desired final concentrations. The final DMSO concentration in the wells should be kept below 0.5% to avoid solvent-induced toxicity.

• Compound Treatment: Remove the old medium from the wells and add 100 µL of the medium containing the various concentrations of the pyranone analogs. Include vehicle-only (DMSO) controls and untreated controls. Incubate the plate for 48-72 hours.[2]

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours. During this time, viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to a purple formazan precipitate.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO or another suitable solubilizing agent to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the log of the compound concentration and use non-linear regression analysis to determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited).

Biological Pathway Diagram

Caption: Simplified intrinsic apoptosis pathway modulated by 2H-pyran-2-one analogs.

Conclusion and Future Outlook

4,6-Disubstituted 2H-pyran-2-ones are a remarkably versatile class of heterocycles. Modern synthetic methods, such as NHC-catalyzed annulations, have made them readily accessible, while their rich and predictable reactivity continues to establish them as powerful building blocks for complex molecule synthesis. Their prevalence as a pharmacophore in anticancer and antimicrobial agents underscores their importance in medicinal chemistry. Future research will likely focus on expanding the library of these compounds through novel synthetic routes, exploring their potential in other therapeutic areas like anti-inflammatory and antiviral applications, and conducting in-depth mechanistic studies to fully elucidate their modes of biological action. The continued investigation of this scaffold promises to yield new chemical tools and potential drug candidates for years to come.

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The Diverse Biological Landscape of Pyranone Derivatives: A Technical Guide

Introduction: The Pyranone Scaffold in Medicinal Chemistry

In the perpetual quest for novel bioactive scaffolds, heterocyclic compounds have remained a cornerstone of drug discovery. Among these, pyranone derivatives, characterized by a six-membered ring containing an oxygen atom and a ketone group, have emerged as a particularly promising class of molecules.[1] This guide offers an in-depth analysis of the multifaceted biological activities of these compounds, providing researchers, scientists, and drug development professionals with a comprehensive technical resource. The versatility of the pyranone core allows for extensive chemical modification, yielding a diverse library of compounds with a wide spectrum of therapeutic potentials, including anticancer, antimicrobial, anti-inflammatory, and neuroprotective activities.[1]

Anticancer Activities: Targeting Uncontrolled Cell Proliferation

Pyranone derivatives have demonstrated significant cytotoxic effects against a variety of human cancer cell lines.[1] Their mechanisms of action are often multifaceted, involving the induction of apoptosis, cell cycle arrest, and the inhibition of key signaling pathways crucial for cancer cell survival and proliferation.[2]

Mechanisms of Action

The anticancer prowess of pyranone derivatives is attributed to their ability to modulate several critical cellular pathways.[2] Many derivatives trigger apoptosis, or programmed cell death, through the activation of caspases and by inducing mitochondrial dysfunction.[2] They have also been shown to arrest the cell cycle at different phases, preventing cancer cells from dividing and multiplying. Furthermore, these compounds can interfere with major oncogenic signaling pathways such as PI3K/Akt/mTOR and MAPK/ERK, which are frequently dysregulated in various cancers.[2] Preclinical studies in xenograft models have shown the efficacy of pyranone derivatives, especially against therapy-resistant cancers, and they exhibit synergistic effects when used in combination with existing chemo- or radiotherapies.[2]

Quantitative Analysis of Cytotoxicity

The efficacy of anticancer compounds is typically quantified by the half-maximal inhibitory concentration (IC50), which represents the concentration of a drug that is required for 50% inhibition in vitro. The table below summarizes the IC50 values for several representative pyranone derivatives against various cancer cell lines.

Compound/Derivative	Cancer Cell Line	IC50 (µM)	Reference
Phomapyrone B	HL-60 (Leukemia)	27.90	[3]
Phomapyrone A	HL-60 (Leukemia)	34.62	[4]
4-Amino-2H-pyran-2-one analog	Various	0.059 - 0.163	[1]
Glucal fused pyrano[3,2-c]pyranone (5g)	MCF-7 (Breast)	100	[5]
Glucal fused pyrano[3,2-c]pyranone (5h)	MCF-7 (Breast)	100	[5]

Featured Anticancer Signaling Pathway: Induction of Apoptosis

Many pyranone derivatives exert their anticancer effects by inducing apoptosis. The diagram below illustrates a simplified intrinsic apoptosis pathway that can be activated by these compounds.

Caption: Pyranone-induced intrinsic apoptosis pathway.

Antimicrobial Activity: Combating Pathogenic Microbes

The rise of drug-resistant pathogens presents a significant global health threat, making the discovery of new antimicrobial agents a critical priority. Pyranone derivatives have demonstrated notable activity against a wide range of bacteria and fungi.[1][6]

Spectrum of Activity

Naturally occurring pyrones and their synthetic derivatives have been found to exhibit a wide range of medicinal properties, including antibiotic and antifungal effects.[7] Studies have shown that pyranone derivatives can inhibit the growth of both Gram-positive bacteria, such as Staphylococcus aureus and Bacillus subtilis, and Gram-negative bacteria like Escherichia coli.[6][8] Some derivatives, such as pseudopyronines A-C isolated from Pseudomonas mosselii, have shown outstanding activity against Staphylococcus aureus, with some displaying sub-micromolar activity.[7]

Quantitative Analysis of Antimicrobial Efficacy

The minimum inhibitory concentration (MIC) is the primary metric used to quantify the potency of an antimicrobial agent. It is defined as the lowest concentration of the compound that prevents visible growth of a microorganism.

Compound/Derivative	Microorganism	MIC (µg/mL)	Reference
Pseudopyronine A	Staphylococcus aureus	6.25	[7]
Pseudopyronine B	Staphylococcus aureus	0.156	[7]
Pseudopyronine C	Staphylococcus aureus	0.39	[7]
Naphthoquinone analog (3)	Bacillus cereus	25	[9]
Naphthoquinone analog (10)	Bacillus cereus	25	[9]

Anti-inflammatory Properties: Modulating the Inflammatory Cascade

Chronic inflammation is a key pathological feature of many diseases, including arthritis, cardiovascular disease, and neurodegenerative disorders. Several pyranone derivatives have been investigated for their ability to modulate inflammatory pathways.[1] They often exert their effects by inhibiting key enzymes and mediators involved in the inflammatory response, such as cyclooxygenases (COX) and nitric oxide (NO).[10][11]

Mechanism of Anti-inflammatory Action

Inflammatory responses are often mediated by the production of pro-inflammatory cytokines and enzymes like inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).[11] Pyranone derivatives have been shown to inhibit the expression of these key inflammatory mediators in a dose-dependent manner.[11] Some compounds achieve this by modulating critical signaling pathways, such as the nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) pathways, which regulate the transcription of inflammatory genes.[11][12]

Neuroprotective Potential: Shielding the Central Nervous System

Neurodegenerative diseases like Alzheimer's and Parkinson's are characterized by the progressive loss of neuronal structure and function. Emerging research indicates that pyranone derivatives possess neuroprotective properties, making them attractive candidates for the development of novel therapies.[1][13]

Mechanisms of Neuroprotection

The neuroprotective effects of pyranones are linked to several mechanisms.[14] Alzheimer's disease, for example, is associated with the deposition of β-amyloid plaques and oxidative stress.[15] Some γ-pyranone derivatives have been shown to act as multi-target agents, exhibiting effects such as the inhibition of cholinesterase enzymes and the chelation of metal ions that contribute to pathology.[15][16] Furthermore, their antioxidant properties help to mitigate the oxidative stress that plays a crucial role in neuronal damage.[14][17] Studies have also shown that certain pyran derivatives can protect neurons from damage induced by neurotoxins and inflammation.[14][18]

Structure-Activity Relationships (SAR)

Understanding the relationship between the chemical structure of pyranone derivatives and their biological activity is crucial for designing more potent and selective therapeutic agents.[19] The nature and position of substituents on the pyranone ring significantly influence the compound's biological effects.[19] For instance, in some series of antibacterial compounds, the presence of a naphthoquinone moiety was found to enhance activity against B. cereus, whereas replacing hydroxyl groups with methoxy groups tended to impair antibacterial efficacy.[9][20] Similarly, for anticancer activity, specific substitutions at certain positions can dramatically increase the inhibitory effect of the molecule.[21] A thorough analysis of SAR provides a theoretical basis for the rational design and development of next-generation pyranone-based drugs.[15]

Key Experimental Protocols

Reproducibility and standardization are paramount in drug discovery research. Below are detailed methodologies for two key assays used to evaluate the biological activities discussed in this guide.

Protocol 1: MTT Assay for Cell Viability and Cytotoxicity

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a proxy for cell viability and cytotoxicity.

Principle: The yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), is reduced by metabolically active cells, specifically by mitochondrial dehydrogenases, to form purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.[1][4]

• Incubation: Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow cells to attach.[4]

• Compound Treatment: Prepare serial dilutions of the pyranone derivatives in culture medium. Remove the old medium from the wells and add 100 µL of the various compound concentrations (e.g., 0.1 to 100 µM). Include a vehicle control (e.g., DMSO) and a positive control (e.g., a known cytotoxic drug).[1]

• Incubation: Incubate the cells with the compounds for an additional 48-72 hours.[1]

• MTT Addition: Add 20 µL of a 5 mg/mL MTT solution in phosphate-buffered saline (PBS) to each well and incubate for 4 hours at 37°C.[1]

• Formazan Solubilization: Carefully remove the medium and add 150-200 µL of a solubilization solution (e.g., DMSO or acidified isopropanol) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of the wells at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

Caption: Standard workflow for an MTT cytotoxicity assay.

Protocol 2: Broth Microdilution for Minimum Inhibitory Concentration (MIC)

The broth microdilution method is a standardized technique used to determine the MIC of an antimicrobial agent against a specific microorganism.

Principle: A standardized suspension of bacteria is challenged with serial dilutions of the antimicrobial agent in a liquid nutrient medium. The MIC is the lowest concentration that inhibits visible bacterial growth after a defined incubation period.

Step-by-Step Methodology:

• Inoculum Preparation: Culture the bacterial strain (e.g., S. aureus) in an appropriate broth medium (e.g., Mueller-Hinton Broth) overnight. Dilute the culture to achieve a standardized inoculum density of approximately 5 x 10⁵ colony-forming units (CFU)/mL.[19]

• Compound Dilution: Prepare a two-fold serial dilution of the pyranone derivative in a 96-well microtiter plate using broth as the diluent. The final volume in each well should be 50 or 100 µL.

• Inoculation: Add an equal volume of the standardized bacterial inoculum to each well, bringing the final volume to 100 or 200 µL.

• Controls: Include a growth control well (broth + inoculum, no compound) and a sterility control well (broth only). A positive control with a known antibiotic (e.g., gentamicin) is also recommended.

• Incubation: Cover the plate and incubate at 35-37°C for 16-20 hours.

• Result Interpretation: After incubation, visually inspect the wells for turbidity (a sign of bacterial growth). The MIC is the lowest concentration of the compound in which there is no visible growth.

Conclusion and Future Perspectives

Pyranone derivatives represent a structurally versatile and biologically significant class of compounds with demonstrated potential across multiple therapeutic areas.[1] Their ability to modulate complex signaling pathways in cancer, inhibit the growth of pathogenic microbes, suppress inflammatory responses, and protect neuronal cells underscores their importance in medicinal chemistry. While challenges such as improving bioavailability and optimizing safety profiles remain, the future of pyranone-based drug discovery is promising.[2] Continued research focusing on structural modifications, nanoparticle delivery systems, and combination therapies will be crucial to translate the preclinical efficacy of these compounds into clinically successful therapeutics.[2]

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Theoretical and Computational Approaches to Understanding 2H-Pyran-2-One Systems: A Guide for Researchers

Introduction: The Significance of the 2H-Pyran-2-One Scaffold

The 2H-pyran-2-one, or α-pyrone, framework is a privileged heterocyclic motif of significant interest in medicinal chemistry and materials science.[1][2] This six-membered unsaturated lactone is a core component of numerous naturally occurring compounds with a broad spectrum of biological activities, including anticancer, anti-inflammatory, antimicrobial, and anti-HIV properties.[2][3][4] The versatility of the 2H-pyran-2-one ring system, stemming from its reactivity and stability, makes it a valuable building block in the synthesis of complex organic molecules.[2][5] A subtle change in the substitution pattern on this scaffold can lead to diverse pharmacological activities, underscoring the importance of understanding its structure-activity relationships.[1][2]

This technical guide provides an in-depth exploration of the theoretical and computational methodologies used to investigate 2H-pyran-2-one systems. We will delve into how these computational tools are leveraged to predict reactivity, understand reaction mechanisms, elucidate electronic properties, and guide the rational design of novel therapeutic agents.

Part 1: Foundational Theoretical Concepts in 2H-Pyran-2-One Chemistry

A thorough understanding of the inherent chemical properties of the 2H-pyran-2-one scaffold is paramount for predicting its behavior in chemical reactions and biological systems. Computational chemistry provides a powerful lens through which to examine these properties at a molecular level.

Aromaticity and Reactivity

The degree of aromaticity in the 2H-pyran-2-one ring directly influences its reactivity. Computational studies have shown that a decrease in the aromaticity of the pyran-2-one substrate leads to higher reactivity in cycloaddition reactions.[6][7][8] This principle has been experimentally validated, for instance, in the reaction of 2H-pyran-2-ones with strained alkynes, where less aromatic derivatives exhibited greater efficiency.[6][7][8]

• Methodology Insight: A common computational approach to quantify aromaticity is the Nucleus-Independent Chemical Shift (NICS) calculation. NICS values are typically computed at the B3LYP/6-31+G(d) level of theory based on the optimized molecular geometry.[8] Negative NICS values generally indicate aromatic character, while positive values suggest anti-aromaticity.

Tautomerism and Stability

For substituted 2H-pyran-2-ones, particularly those with hydroxyl groups, tautomerism plays a critical role in determining the molecule's overall stability and properties.[9] Theoretical studies, primarily using Density Functional Theory (DFT), are indispensable for identifying the most stable tautomeric form by calculating the relative energies of all possible structures.[9]

The equilibrium between different tautomers is influenced by a delicate balance of several factors:[9]

• Intramolecular Hydrogen Bonding: The formation of strong intramolecular hydrogen bonds is a primary stabilizing factor.

• Ring Aromaticity and Conjugation: The extent of electron delocalization within the ring system contributes significantly to stability.

• Solvent Effects: The polarity of the solvent can shift the tautomeric equilibrium. Polar solvents may preferentially stabilize a tautomer with a larger dipole moment.[9]

A representative workflow for analyzing tautomeric stability is outlined below:

Workflow for determining the relative stability of 2H-pyran-2-one tautomers.

Part 2: Computational Methodologies in the Study of 2H-Pyran-2-One Systems

A variety of computational techniques are employed to investigate the properties and reactivity of 2H-pyran-2-one derivatives. The choice of method depends on the specific research question and the desired level of accuracy.

Density Functional Theory (DFT)

DFT is a workhorse in the computational study of organic molecules.[3][10] It offers a good balance between computational cost and accuracy for calculating various properties.

• Applications:

  • Geometry Optimization: Determining the most stable three-dimensional structure of a molecule.[10]

  • Vibrational Frequency Analysis: Confirming that an optimized structure is a true energy minimum and for comparing with experimental infrared (IR) and Raman spectra.[11]

  • Electronic Property Calculation: Determining properties like HOMO-LUMO energy gaps, which provide insights into chemical reactivity and electronic transitions.[3]

  • Reaction Mechanism Elucidation: Mapping the potential energy surface of a reaction to identify transition states and intermediates.

• Common Functionals and Basis Sets:

  • B3LYP: A popular hybrid functional that often provides reliable results for organic molecules.[8][10]

  • 6-31G(d) and 6-31++G(d,p): Pople-style basis sets commonly used for geometry optimizations and frequency calculations.[11]

  • 6-311++G(2d,p): A larger basis set often used for more accurate single-point energy calculations.[12]

Molecular Docking

Molecular docking is a computational technique used to predict the preferred orientation of one molecule to a second when bound to each other to form a stable complex.[4] In drug discovery, it is instrumental in predicting the binding mode and affinity of a ligand (e.g., a 2H-pyran-2-one derivative) to the active site of a protein target.[13][14]

• Key Steps in a Molecular Docking Protocol:

  • Preparation of the Receptor: The 3D structure of the target protein is obtained from a repository like the Protein Data Bank (PDB). Water molecules and co-crystallized ligands are typically removed, and hydrogen atoms are added.

  • Preparation of the Ligand: The 2D structure of the 2H-pyran-2-one derivative is drawn and converted to a 3D structure. Its geometry is then optimized using a suitable method (e.g., DFT).

  • Docking Simulation: A docking program (e.g., AutoDock, Glide, GOLD) is used to systematically search for the best binding poses of the ligand within the receptor's active site.

  • Analysis of Results: The predicted binding poses are ranked based on a scoring function, which estimates the binding affinity. The interactions between the ligand and the protein (e.g., hydrogen bonds, hydrophobic interactions) are analyzed.

A simplified workflow for molecular docking studies of 2H-pyran-2-one derivatives.

Hirshfeld Surface Analysis

Hirshfeld surface analysis is a powerful tool for visualizing and quantifying intermolecular interactions in a crystal lattice.[3] This method is particularly useful for understanding the packing of molecules in the solid state and identifying key intermolecular contacts, such as hydrogen bonds and π-π stacking interactions.

Part 3: Applications in Drug Discovery and Materials Science

The insights gained from theoretical and computational studies of 2H-pyran-2-one systems have significant practical implications, particularly in the design of new drugs and functional materials.

Rational Design of Bioactive Molecules

Computational methods are integral to the modern drug discovery pipeline. For 2H-pyran-2-one derivatives, these approaches are used to:

• Identify Potential Drug Targets: Molecular docking studies can screen libraries of 2H-pyran-2-one compounds against various protein targets to identify potential hits.[14]

• Optimize Lead Compounds: Once a hit is identified, computational methods can be used to design and evaluate modifications to the 2H-pyran-2-one scaffold to improve its potency, selectivity, and pharmacokinetic properties.[13] For example, a series of 3-aryl-4-hydroxy-6-methyl-2H-pyran-2-one derivatives were designed and synthesized as potential tyrosinase inhibitors, with molecular docking used to rationalize their activity.[13]

• Predict ADME-T Properties: Computational models can be used to predict the Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADME-T) properties of new 2H-pyran-2-one derivatives, helping to prioritize candidates for synthesis and experimental testing.[15]

Understanding Reaction Mechanisms for Synthetic Applications

Theoretical studies can provide a detailed understanding of the reaction mechanisms involved in the synthesis and transformation of 2H-pyran-2-ones.[3] This knowledge is crucial for:

• Optimizing Reaction Conditions: By understanding the energetics of a reaction pathway, chemists can choose appropriate catalysts, solvents, and temperatures to maximize the yield of the desired product.

• Predicting Regio- and Stereoselectivity: Computational models can predict the preferred outcome of reactions where multiple products are possible.

• Designing Novel Synthetic Routes: A deep understanding of reaction mechanisms can inspire the development of new and more efficient methods for synthesizing complex molecules based on the 2H-pyran-2-one scaffold. For instance, computational studies have been used to predict the efficiency of cycloaddition reactions involving 2H-pyran-2-ones, guiding the development of novel synthetic strategies.[6][7][8]

Quantitative Data Summary

To illustrate the type of quantitative data generated from these computational studies, the following table summarizes hypothetical results from a DFT analysis of two 2H-pyran-2-one tautomers.

Property	Tautomer A	Tautomer B
Relative Energy (kcal/mol)	0.00	+3.5
Dipole Moment (Debye)	4.2	2.8
HOMO Energy (eV)	-6.5	-6.8
LUMO Energy (eV)	-1.2	-1.0
HOMO-LUMO Gap (eV)	5.3	5.8

Note: These are representative values and will vary depending on the specific molecule and computational method used.

Conclusion

Theoretical and computational studies are indispensable tools for advancing our understanding of 2H-pyran-2-one systems. From elucidating fundamental aspects of their reactivity and stability to guiding the rational design of novel drugs and materials, these in silico approaches provide invaluable insights that complement and accelerate experimental research. As computational methods continue to improve in accuracy and efficiency, their role in the exploration and application of this important class of heterocyclic compounds will undoubtedly continue to grow.

References

• Controllable Cycloadditions between 2H-(Thio)pyran-2-(thi)ones and Strained Alkynes: A Click-and-Release Strategy for COS/H2S Generation. Organic Letters. [Link]

• Controllable Cycloadditions between 2 H-(Thio)pyran-2-(thi)ones and Strained Alkynes: A Click-and-Release Strategy for COS/H2S Generation. PubMed. [Link]

• Controllable Cycloadditions between 2H-(Thio)pyran-2-(thi)ones and Strained Alkynes: A Click-and-Release Strategy for COS/H2S Ge. NSF Public Access Repository. [Link]

• Synergistic synthesis and computational analysis of novel indazole-2-Pyrone hybrids: Toxicity, Hirshfeld surface insights, and antiviral potential against HIV-1 and Coronaviruses. ResearchGate. [Link]

• Design, Synthesis, Molecular Docking Studies, Antioxidant Effects, and Enzyme Inhibition of 3‐Aryl‐4‐Hydroxy‐6‐Methyl‐2H‐Pyran‐2‐One Derivatives as Mushroom Tyrosinase Inhibitors. ResearchGate. [Link]

• Research. Chemical Computing Group. [Link]

• Diels−Alder Approach to Biaryls: Elucidation of Competing Tandem [2+2] Cycloaddition/[6][8] Sigmatropic Shift Pathway. ResearchGate. [Link]

• 2H-Pyran-2-ones: Structures, syntheses, transformations, applications. ResearchGate. [Link]

• α-pyrones: Small molecules with versatile structural diversity reflected in multiple pharmacological activities-an update. ResearchGate. [Link]

• Synthesis, crystal structure, tautomerism, DFT calculations.... Semantic Scholar. [Link]

• A hydrazine-hydroxy-pyran-2-one derivatives as a potential anticancer and antibacterial agent: synthesis, spectroscopic, SC-XRD, DFT/TD-DFT, Hirshfeld surface analysis, in silico molecular docking and nonlinear optical responses studies. ResearchGate. [Link]

• ChemInform Abstract: Natural and Synthetic 2H-Pyran-2-ones and Their Versatility in Organic Synthesis. ResearchGate. [Link]

• Design, synthesis, and biological evaluation of novel 2H-pyran-2-one derivatives as potential HIV-1 reverse transcriptase inhibitors. PubMed. [Link]

• Benzothiazole‐Hydrazone Chromophores: Synthesis, Solvatochromism, Computational and Antimycobacterial Activity Studies. R Discovery. [Link]

• Crystal structure, characterization and chemical reactivity of novel.... Semantic Scholar. [Link]

• Investigation of Pharmaceutical Importance of 2H-Pyran-2-One Analogues via Computational Approaches. MDPI. [Link]

• An Experimental and Theoretical Investigation of Adsorption Characteristics of a Quinoxaline Compound as Corrosion Inhibitor at Carbon Steel/Hydrochloric Acid Interface. ResearchGate. [Link]

• Design, Synthesis, Nematicidal Evaluation, and Molecular Docking Study of Pyrano[3,2-c]pyridones against Meloidogyne incognita. Journal of Agricultural and Food Chemistry. [Link]

• Base-Promoted Selective Synthesis of 2H-Pyranones and Tetrahydronaphthalenes via Domino Reactions. ACS Omega. [Link]

• tabti salima (0000-0003-0116-8350). ORCID. [Link]

• Spectral, crystal structure of novel Pyran-2-one Zwitterion Schiff derivative. An-Najah Staff. [Link]

• Synthesis, crystal structure, Hirshfeld surface analysis and DFT calculations of 2-[(2,3-dimethylphenyl)amino]-N'-[(E)-thiophen-2-ylmethylidene]benzohydrazide. ResearchGate. [Link]

• Ab initio HF and DFT calculations on an organic non-linear optical material. ResearchGate. [Link]

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Protocols & Analytical Methods

Step-by-step synthesis of 4,6-Dimethoxy-2H-pyran-2-one

This Application Note provides a rigorous, step-by-step protocol for the synthesis of 4,6-Dimethoxy-2H-pyran-2-one (also known as 4,6-dimethoxy-2-pyrone), a versatile diene used extensively in Diels-Alder cycloadditions for the construction of complex aromatic and polycyclic systems.

Part 1: Core Directive & Scientific Logic

Introduction & Mechanistic Rationale

4,6-Dimethoxy-2H-pyran-2-one (Target ) is a critical building block in organic synthesis, particularly valued as an electron-rich diene in inverse-electron-demand Diels-Alder reactions. Upon reaction with dienophiles (e.g., alkynes), it undergoes cycloaddition followed by a retro-Diels-Alder extrusion of carbon dioxide (

) to yield polysubstituted aromatic compounds (e.g., phenols, benzoates).

The synthesis strategy selected for this guide is a two-step sequence starting from Dimethyl 1,3-acetonedicarboxylate . This route is preferred over de novo acyclic condensation methods due to the commercial availability of the precursor and the thermodynamic favorability of the pyrone ring formation.

• Step 1: Acid-Mediated Cyclization: Dimethyl acetonedicarboxylate is cyclized using concentrated sulfuric acid. This step involves ester hydrolysis, decarboxylation, and dehydration to form the thermodynamically stable 4,6-dihydroxy-2-pyrone (tautomeric with 2,4,6-trihydroxypyridine analogs).

• Step 2: O-Methylation: The dihydroxy intermediate is methylated using Dimethyl Sulfate (DMS) under basic conditions (Williamson ether synthesis). While diazomethane is an alternative, DMS is chosen here for its scalability and non-explosive profile in standard laboratory fume hoods, provided strict safety protocols are followed.

Part 2: Experimental Protocol

Retrosynthetic Analysis & Reaction Scheme

Caption: Two-step synthetic pathway from dimethyl acetonedicarboxylate to 4,6-dimethoxy-2-pyrone.

Materials & Reagents Table

Reagent / Solvent	CAS No.	MW ( g/mol )	Equiv.	Role	Safety Note
Dimethyl 1,3-acetonedicarboxylate	1830-54-2	174.15	1.0	Precursor	Irritant
Sulfuric Acid (conc. 98%)	7664-93-9	98.08	Excess	Solvent/Catalyst	Corrosive
4,6-Dihydroxy-2-pyrone	Intermediate	128.08	1.0	Intermediate	Irritant
Dimethyl Sulfate (DMS)	77-78-1	126.13	2.5	Methylating Agent	Highly Toxic/Carcinogen
Potassium Carbonate (anhydrous)	584-08-7	138.21	3.0	Base	Irritant
Acetone (HPLC Grade)	67-64-1	58.08	Solvent	Solvent	Flammable

Step-by-Step Procedure

Step 1: Synthesis of 4,6-Dihydroxy-2-pyrone Objective: Cyclization of the diester to the dihydroxy lactone core.

• Setup: Equip a 500 mL round-bottom flask (RBF) with a magnetic stir bar and place it in an ice-water bath (0 °C) .

• Acid Addition: Charge the flask with 50 mL of concentrated Sulfuric Acid (H2SO4) .

• Reactant Addition: Add Dimethyl 1,3-acetonedicarboxylate (20.0 g, 115 mmol) dropwise (or in small portions) over 30 minutes. Note: The reaction is exothermic; maintain temperature < 10 °C.

• Reaction: Remove the ice bath and allow the mixture to stir at Room Temperature (20–25 °C) for 24 hours . The solution will darken slightly.

• Quench: Pour the reaction mixture slowly onto 200 g of crushed ice with vigorous stirring. A white to off-white precipitate of 4,6-dihydroxy-2-pyrone will form immediately.

• Isolation: Filter the solid using a sintered glass funnel. Wash the cake with ice-cold water (3 x 30 mL) to remove residual acid.

• Drying: Dry the solid in a vacuum oven at 50 °C overnight.

  • Expected Yield: ~10–12 g (68–80%).

  • Appearance: White or pale yellow powder.

  • QC Check: 1H NMR (DMSO-d6) should show broad OH peaks and ring protons.

Step 2: Methylation to 4,6-Dimethoxy-2H-pyran-2-one Objective: O-Methylation of the hydroxyl groups. Safety Warning: Dimethyl Sulfate is a potent alkylating agent and carcinogen. Use only in a well-ventilated fume hood with appropriate PPE (double nitrile gloves).

• Setup: Equip a 500 mL 3-neck RBF with a reflux condenser, nitrogen inlet, and magnetic stir bar.

• Solvation: Suspend the dried 4,6-Dihydroxy-2-pyrone (10.0 g, 78 mmol) in Acetone (150 mL) .

• Base Addition: Add Anhydrous Potassium Carbonate (32.3 g, 234 mmol, 3.0 equiv) in one portion. The suspension will be thick.

• Reagent Addition: Add Dimethyl Sulfate (18.5 mL, 24.6 g, 195 mmol, 2.5 equiv) dropwise via syringe over 15 minutes.

• Reflux: Heat the mixture to reflux (approx. 60 °C) for 12–16 hours . Monitor by TLC (SiO2, 50% EtOAc/Hexanes; Product Rf ~0.4, SM Rf ~0.0).

• Workup:

  • Cool the mixture to room temperature.

  • Filter off the inorganic salts (K2CO3/K2SO4) and wash the filter cake with acetone (2 x 30 mL).

  • Concentrate the filtrate under reduced pressure (Rotavap) to obtain a crude solid/oil.[1]

• Purification:

  • Dissolve the residue in Dichloromethane (DCM, 100 mL) and wash with Water (2 x 50 mL) and Brine (50 mL) to remove trace DMS.

  • Dry the organic layer over Anhydrous Na2SO4 , filter, and concentrate.[1]

  • Recrystallization: Recrystallize the crude solid from Methanol or Ether/Hexanes .

• Final Product: Collect the crystals by filtration.

  • Expected Yield: ~8.5 g (70% for this step).

  • Appearance: White crystalline needles.

  • Melting Point: 108–110 °C.

Part 3: Visualization & Characterization

Process Workflow Diagram

Caption: Operational workflow for the synthesis of 4,6-dimethoxy-2-pyrone.

Characterization Data (Self-Validation)

Parameter	Specification	Method
Appearance	White crystalline solid	Visual
Melting Point	108 – 110 °C	Capillary MP
1H NMR (CDCl3)	3.82 (s, 3H, OMe), 3.89 (s, 3H, OMe), 5.43 (d, J=2Hz, 1H, H-3), 5.78 (d, J=2Hz, 1H, H-5)	400 MHz NMR
13C NMR (CDCl3)	56.1, 56.5 (OMe); 87.5 (C-3); 89.8 (C-5); 164.2 (C-2); 167.5, 171.0 (C-4, C-6)	100 MHz NMR
Mass Spec	[M+H]+ = 157.05	ESI-MS

Part 4: Critical Troubleshooting & Safety

• Temperature Control (Step 1): Failure to keep the temperature below 10 °C during the addition of the diester to sulfuric acid can lead to charring and lower yields.

• DMS Neutralization (Step 2): Quench any unreacted Dimethyl Sulfate in the waste stream by adding a dilute solution of Ammonium Hydroxide or Sodium Hydroxide. Do not dispose of active DMS down the drain.

• Moisture Sensitivity: Step 2 requires anhydrous K2CO3. Moisture in the acetone will consume the methylating agent and reduce yield.

References

• Ray, J. A., & Harris, T. M. (1982).[2] Preparation of enol lactones of 3,5,7-triketo and 3,5,7,9-tetraketo acids by the condensation of 4,6-dimethoxy-2-pyrone with anions of mono- and diketones. Tetrahedron Letters, 23(19), 1971–1974. Link

• Wiley, R. H., & Hart, A. J. (1954). 2-Pyrones. X. 4,6-Dihydroxy-2-pyrone and its Methylation. Journal of the American Chemical Society, 76(7), 1942–1944. Link

• Posner, G. H., & Nelson, T. D. (1998). 4,6-Dimethoxy-2-pyrone: A versatile diene for the synthesis of substituted aromatic compounds. Tetrahedron, 54(29), 8309-8320. Link

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. semanticscholar.org [semanticscholar.org]

One-Pot Synthesis of Substituted 2H-Pyran-2-Ones: A Detailed Guide for Researchers

The 2H-pyran-2-one scaffold is a privileged heterocyclic motif frequently encountered in natural products and pharmacologically active compounds, exhibiting a wide array of biological activities including anti-inflammatory, anti-cancer, and anti-microbial properties.[1][2] Consequently, the development of efficient and versatile synthetic methodologies to access these valuable structures is of significant interest to the scientific community, particularly in the fields of medicinal chemistry and drug development. This application note provides an in-depth guide to several robust one-pot protocols for the synthesis of substituted 2H-pyran-2-ones, with a focus on explaining the rationale behind experimental choices and providing detailed, actionable protocols.

Comparative Overview of Selected One-Pot Methodologies

A variety of one-pot strategies have been developed for the synthesis of 2H-pyran-2-ones, each with its own set of advantages concerning reaction time, substrate scope, and functional group tolerance. Here, we present a comparative summary of three distinct and effective methods.

Synthetic Route	Key Features	Typical Yields (%)	Reaction Time	Temperature (°C)	Catalysts/Reagents
Domino Reaction from α-Aroylketene Dithioacetals	Rapid and efficient for specific substitution patterns.	80-92%	1.5-2 h	100	KOH, DMF
N-Heterocyclic Carbene (NHC)-Catalyzed [3+3] Annulation	Metal-free, broad substrate scope, high regioselectivity.	85-95%	12-24 h	25-40	NHC catalyst, Cs₂CO₃
One-Pot Synthesis of 3-Benzoylamino Derivatives	Provides access to amino-functionalized pyranones in a one-pot procedure.	60-81%	4-16 h	90 - 130	DMFDMA, Hippuric Acid, Ac₂O

Protocol 1: Domino Reaction from α-Aroylketene Dithioacetals

This protocol offers a highly efficient and rapid synthesis of 6-aryl-4-(methylthio)-2-oxo-2H-pyran-3-carbonitriles through a domino reaction sequence. The choice of a strong base like potassium hydroxide is crucial for the initial deprotonation of malononitrile, initiating the cascade. Dimethylformamide (DMF) serves as a polar aprotic solvent, suitable for dissolving the reactants and facilitating the ionic intermediates.

Mechanistic Rationale

The reaction is proposed to proceed through an initial Michael-type addition of the malononitrile anion to the β-carbon of the α-aroylketene dithioacetal. This is followed by the elimination of a methylthio group. Subsequently, an intramolecular O-cyclization occurs, leading to the formation of a 2-imino-2H-pyran intermediate, which is then hydrolyzed upon acidification to yield the final 2H-pyran-2-one.[3][4]

Caption: Domino reaction mechanism for 2H-pyran-2-one synthesis.

Experimental Protocol

• To a solution of 3,3-bis(methylthio)-1-arylprop-2-en-1-one (1 mmol) and malononitrile (1 mmol) in dry dimethylformamide (5 mL), add powdered potassium hydroxide (1.2 mmol).

• Reflux the reaction mixture at 100°C for 1.5 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• After completion, cool the mixture and add 1N HCl (1 mL).

• Continue stirring at 100°C for an additional 30 minutes.

• Pour the cooled reaction mixture into ice water and stir at room temperature.

• Collect the resulting precipitate by filtration, wash with water, and dry to obtain the desired 2H-pyran-2-one.[3][5]

Protocol 2: N-Heterocyclic Carbene (NHC)-Catalyzed [3+3] Annulation

This modern, metal-free approach provides a highly regioselective pathway to functionalized 2H-pyran-2-ones. The NHC catalyst is key to this transformation, acting as a nucleophile to activate the alkynyl ester. Cesium carbonate is employed as a mild base to deprotonate the NHC precatalyst and facilitate the reaction.

Mechanistic Rationale

The reaction is initiated by the addition of the N-heterocyclic carbene to the alkynyl ester, forming a zwitterionic intermediate. This intermediate then acts as a nucleophile, attacking the enolizable ketone. A subsequent intramolecular cyclization and elimination of the NHC catalyst furnishes the desired 2H-pyran-2-one.

Caption: NHC-catalyzed [3+3] annulation workflow.

Experimental Protocol

• In a sealed tube, combine the enolizable ketone (0.5 mmol), the alkynyl ester (0.6 mmol), an N-heterocyclic carbene precatalyst (e.g., IPr·HCl, 10 mol%), and cesium carbonate (1.5 mmol) in anhydrous acetonitrile (2.0 mL).

• Stir the mixture at 40°C for 12-24 hours, monitoring the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and filter through a pad of celite.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by column chromatography on silica gel (petroleum ether/ethyl acetate) to afford the desired 2H-pyran-2-one.[5]

Protocol 3: One-Pot Synthesis of 3-Benzoylamino-2H-pyran-2-ones

This method provides a straightforward route to 3-amino-functionalized 2H-pyran-2-ones, which are valuable building blocks in medicinal chemistry.[6] The reaction utilizes N,N-dimethylformamide dimethyl acetal (DMFDMA) as a one-carbon synthon and hippuric acid as the source of the benzoylamino group. Acetic anhydride serves as both a reagent and a solvent, facilitating the cyclization and dehydration steps.

Mechanistic Rationale

The reaction likely proceeds through the initial formation of an enaminone from the reaction of the starting ketone with DMFDMA. This intermediate then reacts with hippuric acid in the presence of acetic anhydride, leading to a series of condensation and cyclization reactions to form the 3-benzoylamino-2H-pyran-2-one scaffold.[7][8]

Sources

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• 8. researchgate.net [researchgate.net]

The Synthetic Versatility of 4,6-Dimethoxy-2H-pyran-2-one: A Guide for the Modern Chemist

Introduction: Unveiling the Potential of a Privileged Scaffold

In the landscape of organic synthesis, the quest for versatile and efficient building blocks is perpetual. Among these, 4,6-dimethoxy-2H-pyran-2-one has emerged as a molecule of significant interest. Its unique electronic and structural features, characterized by an electron-rich diene system and strategically placed methoxy groups, render it a powerful synthon for the construction of complex molecular architectures. This guide provides an in-depth exploration of the synthetic utility of 4,6-dimethoxy-2H-pyran-2-one, offering detailed application notes and protocols for researchers, scientists, and professionals in drug development. We will delve into its key reactivity patterns, including its role in cycloaddition reactions, as a masked polyketide, and its utility in the synthesis of phloroglucinol derivatives.

Core Reactivity and Synthetic Applications

The reactivity of 4,6-dimethoxy-2H-pyran-2-one is dominated by its conjugated π-system. The electron-donating methoxy groups at the 4- and 6-positions enhance the electron density of the diene, influencing its behavior in a variety of transformations.

Diels-Alder Reactions: A Gateway to Complex Scaffolds

The [4+2] cycloaddition, or Diels-Alder reaction, is a cornerstone of modern organic synthesis for the formation of six-membered rings.[1] 4,6-Dimethoxy-2H-pyran-2-one, with its electron-rich diene system, readily participates in this reaction, particularly with electron-deficient dienophiles.[2] The initial cycloadduct, a bicyclic lactone, can then undergo a retro-Diels-Alder reaction with the extrusion of carbon dioxide to afford highly substituted aromatic compounds.

Mechanism and Rationale: The electron-donating methoxy groups on the pyranone ring lower the energy of the highest occupied molecular orbital (HOMO), facilitating a favorable interaction with the lowest unoccupied molecular orbital (LUMO) of an electron-poor dienophile.[1] This "normal-electron-demand" Diels-Alder reaction proceeds through a concerted, pericyclic transition state. The subsequent cheletropic extrusion of CO2 is driven by the formation of a stable aromatic ring.

This protocol describes a general procedure for the Diels-Alder reaction between a 4,6-disubstituted-2H-pyran-2-one and N-phenylmaleimide. While the specific yield for 4,6-dimethoxy-2H-pyran-2-one is not explicitly reported in the provided literature, this serves as a representative procedure.

Materials:

• 4,6-Dimethoxy-2H-pyran-2-one

• N-Phenylmaleimide

• Anhydrous Toluene

• Round-bottom flask with reflux condenser

• Magnetic stirrer and heating mantle

Procedure:

• To a solution of 4,6-dimethoxy-2H-pyran-2-one (1.0 mmol) in anhydrous toluene (10 mL) in a round-bottom flask, add N-phenylmaleimide (1.1 mmol).

• Stir the mixture at room temperature for 10 minutes to ensure dissolution.

• Heat the reaction mixture to reflux (approximately 110 °C) and maintain for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, allow the reaction mixture to cool to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator.

• The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired aromatic product.

Data Presentation: Representative Diels-Alder Reactions of 4,6-Disubstituted-2H-pyran-2-ones

Diene	Dienophile	Product	Yield (%)	Reference
4,6-Dimethyl-2H-pyran-2-one	N-Phenylmaleimide	1,3-Dimethyl-N-phenyl-1,2,3,6-tetrahydrophthalamide	Not Specified	[2]
4,6-Diphenyl-2H-pyran-2-one	N-Phenylmaleimide	N,1,3-Triphenyl-1,2,3,6-tetrahydrophthalamide	Not Specified	[2]

Workflow for Diels-Alder Reaction and Aromatization

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]

Application Notes &amp; Protocols: Synthesis of Novel Heterocyclic Scaffolds from 4,6-Dimethoxy-2H-pyran-2-one

Introduction: The 2H-pyran-2-one ring system is a privileged scaffold found in numerous natural products and serves as a versatile building block in synthetic organic chemistry.[1][2] Its unique electronic and structural features, including multiple electrophilic sites and the capacity to act as a diene component in cycloadditions, make it an ideal starting point for the construction of diverse molecular architectures.[1][3] Specifically, 4,6-dimethoxy-2H-pyran-2-one is an electron-rich and highly reactive synthon. The methoxy groups at the C4 and C6 positions significantly influence the ring's reactivity, predisposing it to specific transformation pathways.

This guide provides an in-depth exploration of the synthetic utility of 4,6-dimethoxy-2H-pyran-2-one for creating novel heterocyclic and carbocyclic compounds. We will delve into the mechanistic underpinnings of key transformations, provide field-tested experimental protocols, and discuss how to leverage the inherent reactivity of this pyrone to achieve molecular complexity.

Part 1: Ring Transformation Reactions via Nucleophilic Attack

The 2H-pyran-2-one nucleus is susceptible to nucleophilic attack at three primary electrophilic centers: C2, C4, and C6.[1][4] Attack, typically at the C6 or C2 position, initiates a ring-opening cascade, unmasking a reactive intermediate that can undergo subsequent intramolecular cyclization to form new ring systems. This "ring transformation" is a powerful strategy for converting the pyrone core into different heterocyclic and carbocyclic scaffolds.[1][4]

General Mechanism: Nucleophilic Ring Opening and Recyclization

The process begins with the addition of a nucleophile to an electrophilic carbon of the pyrone ring. This disrupts the lactone, leading to a ring-opened intermediate. This intermediate, now possessing reactive functional groups, undergoes a cyclization/condensation reaction to forge a new, often more stable, aromatic or heteroaromatic ring.

Caption: General workflow for pyrone ring transformation.

Application I: Synthesis of Substituted Pyridin-2-ones

The reaction of 2H-pyran-2-ones with ammonia or primary amines is a classic and efficient method for synthesizing substituted pyridin-2-ones. The transformation involves the exchange of the endocyclic oxygen atom (O1) for a nitrogen atom, driven by the formation of the stable aromatic pyridone ring.

Causality of the Transformation: The reaction is initiated by a Michael-type addition of the amine to the C6 position of the pyrone. The resulting ring-opened intermediate then undergoes intramolecular cyclization, where the nitrogen attacks the C2 carbonyl carbon. Subsequent elimination of a water molecule yields the final pyridin-2-one product. The electron-donating methoxy groups on the starting pyrone activate the ring, facilitating the initial nucleophilic attack.

Experimental Protocol: Synthesis of 4,6-Dimethoxy-1-pentyl-1,2-dihydropyridin-2-one

This protocol is adapted from general procedures for the conversion of pyrones to pyridones.[1]

• Reagent Preparation: In a 50 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve 4,6-dimethoxy-2H-pyran-2-one (1.0 g, 6.4 mmol) in 20 mL of ethanol.

• Reaction Initiation: Add n-pentylamine (0.67 g, 7.7 mmol, 1.2 equivalents) to the solution.

• Thermal Conditions: Heat the reaction mixture to reflux (approx. 80°C) and maintain for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 1:1 ethyl acetate/hexane solvent system.

• Work-up: Upon completion, allow the mixture to cool to room temperature. Remove the ethanol under reduced pressure using a rotary evaporator.

• Purification: Redissolve the crude residue in 30 mL of dichloromethane and wash with 1 M HCl (2 x 15 mL) and brine (1 x 15 mL). Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Isolation: Purify the resulting crude oil by column chromatography on silica gel (eluting with a gradient of 20% to 50% ethyl acetate in hexanes) to yield the title compound as a pale yellow solid.

Reactant	Molar Mass ( g/mol )	Amount (mmol)	Equivalents
4,6-Dimethoxy-2H-pyran-2-one	156.14	6.4	1.0
n-Pentylamine	87.16	7.7	1.2
Expected Product	225.28	-	-

Table 1: Reagent quantities for pyridin-2-one synthesis.

Part 2: [4+2] Cycloaddition (Diels-Alder) Reactions

While somewhat aromatically stabilized, 2H-pyran-2-ones are effective diene components in Diels-Alder reactions.[5] These [4+2] cycloadditions provide a powerful route to constructing bicyclic systems, which can subsequently undergo further transformations to yield highly substituted aromatic compounds.

General Mechanism: Cycloaddition and Retro-Diels-Alder Extrusion

The reaction proceeds via a concerted [4+2] cycloaddition between the diene (the pyran-2-one) and a dienophile (typically an alkyne or a strained alkene). This forms an unstable 2-oxabicyclo[2.2.2]octa-diene intermediate.[5][6] This intermediate readily undergoes a retro-Diels-Alder reaction under thermal conditions, extruding a stable small molecule (usually CO₂), to generate a new, highly substituted cyclohexadiene, which often aromatizes under the reaction conditions.

Caption: Diels-Alder reaction pathway of 2H-pyran-2-ones.

Application II: Synthesis of Substituted Dimethyl Phthalates

The reaction with dimethyl acetylenedicarboxylate (DMAD) is a high-yield method for converting the pyran-2-one core into a functionalized benzene ring. This transformation is exceptionally valuable for creating polysubstituted aromatics that are otherwise difficult to access.

Causality of the Transformation: The reaction is driven by the thermodynamic stability of the resulting aromatic ring and the irreversible loss of CO₂ gas. The electron-rich nature of the 4,6-dimethoxypyrone enhances its reactivity as a diene in this normal-electron-demand Diels-Alder reaction, while the electron-withdrawing ester groups of DMAD make it a potent dienophile.

Experimental Protocol: Synthesis of Dimethyl 3,5-Dimethoxyphthalate

This protocol is based on established procedures for the Diels-Alder reaction of 2-pyrones with acetylenic dienophiles.[5][6]

• Reaction Setup: Combine 4,6-dimethoxy-2H-pyran-2-one (1.0 g, 6.4 mmol) and dimethyl acetylenedicarboxylate (DMAD) (1.0 g, 7.0 mmol, 1.1 equivalents) in a sealed tube or a flask equipped with a reflux condenser.

• Solvent and Thermal Conditions: Add 10 mL of a high-boiling solvent such as o-xylene or toluene. Heat the mixture to 140-150°C. Caution: The reaction evolves CO₂ gas; ensure adequate pressure relief if using a sealed tube.

• Monitoring: Maintain the temperature for 24-48 hours. The reaction can be monitored by GC-MS or TLC by observing the disappearance of the starting materials.

• Work-up: After cooling to room temperature, remove the solvent under reduced pressure.

• Purification: The crude residue is purified by flash column chromatography on silica gel (eluting with 10-30% ethyl acetate in hexanes) to afford the dimethyl 3,5-dimethoxyphthalate product.

Reactant	Molar Mass ( g/mol )	Amount (mmol)	Equivalents
4,6-Dimethoxy-2H-pyran-2-one	156.14	6.4	1.0
DMAD	142.11	7.0	1.1
Expected Product	254.23	-	-

Table 2: Reagent quantities for Diels-Alder synthesis.

Part 3: Advanced Annulation Strategies for N-Fused Heterocycles

Modern synthetic strategies have expanded the utility of 2-pyrones beyond simple ring transformations and cycloadditions. The "pyrone remodeling" strategy, for example, leverages a nucleophilic ring-opening to trigger a subsequent annulation with a tethered reactive moiety, enabling the rapid construction of complex, fused heterocyclic systems.[7][8]

Application III: Synthesis of Pyrido[1,2-a]indoles via Pyrone Remodeling

This advanced application showcases a modular approach where a pyrone, functionalized with a tethered N-heterocycle (like an indole), undergoes a base-mediated ring-opening/annulation cascade. This strategy provides access to valuable N-fused heteroaromatic cores, such as the pyrido[1,2-a]indole scaffold present in fascaplysin alkaloids.[8][9]

Causality of the Transformation: The synthesis first requires the construction of an indole-pyrone adduct, typically via a Suzuki coupling.[8] Treatment of this adduct with a base (e.g., potassium tert-butoxide) is proposed to induce a 1,2-ring opening, generating a reactive dienolate intermediate. This intermediate then undergoes an intramolecular annulation, where the tethered indole moiety acts as a nucleophile, leading to the formation of the new fused ring system after dehydration.[8]

Experimental Protocol: Two-Step Synthesis of a Pyrido[1,2-a]indole Core

This protocol is a conceptual representation based on the work of Sarpong and coworkers.[8]

Step A: Suzuki Coupling to Synthesize Indole-Pyrone Adduct

• Inert Atmosphere: To an oven-dried flask under an argon atmosphere, add 3-bromo-4,6-dimethoxy-2H-pyran-2-one (1.2 equiv), an indole-boronate ester (1.0 equiv), a palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%), and a base (e.g., K₂CO₃, 3.0 equiv).

• Solvent and Degassing: Add a degassed mixture of toluene and water (e.g., 4:1 ratio).

• Reaction: Heat the mixture at 90-100°C for 12 hours until TLC or LC-MS indicates consumption of the starting material.

• Work-up and Purification: Cool the reaction, dilute with ethyl acetate, and wash with water and brine. Dry the organic layer, concentrate, and purify by column chromatography to isolate the 3-(indolyl)-4,6-dimethoxy-2H-pyran-2-one adduct.

Step B: Base-Mediated Ring-Opening/Annulation

• Reaction Setup: Dissolve the purified indole-pyrone adduct (1.0 equiv) in anhydrous THF in a flame-dried flask under argon.

• Base Addition: Cool the solution to 0°C and add potassium tert-butoxide (t-BuOK, 2.0-3.0 equiv) portion-wise.

• Reaction: Allow the reaction to warm to room temperature and stir for 1-4 hours, monitoring by TLC.

• Quenching and Work-up: Carefully quench the reaction with saturated aqueous NH₄Cl. Extract the product with ethyl acetate, wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

• Isolation: Purify the crude material via flash chromatography to obtain the desired pyrido[1,2-a]indole product.

Caption: Workflow for Pyrido[1,2-a]indole synthesis.

References

• Požgan, F., & Kočevar, M. (2009). RING TRANSFORMATIONS OF 2H-PYRAN-2-ONES AND FUSED PYRAN-2-ONES WITH NUCLEOPHILIC REAGENTS. HETEROCYCLES, 77(2), 657. [Link]

• Der Pharma Chemica. (2016). Facile Synthesis of m-Terphenyls by Ring Transformation of 2H-Pyran-2-ones. Der Pharma Chemica, 8(1), 131-137. [Link]

• Tadigoppula, N., et al. (2021). Investigation of Pharmaceutical Importance of 2H-Pyran-2-One Analogues via Computational Approaches. Molecules, 26(17), 5345. [Link]

• ResearchGate. (n.d.). The Probable mechanism of ring transformation of 2H‐pyranone carboxamides (4) to pyrazolyl acetamides (5). Retrieved from ResearchGate. [Link]

• ResearchGate. (n.d.). The Participation of 2H-Pyran-2-ones in [4+2] Cycloadditions: An Experimental and Computational Study. Retrieved from ResearchGate. [Link]

• Zhang, Y., et al. (2022). Controllable Cycloadditions between 2H-(Thio)pyran-2-(thi)ones and Strained Alkynes: A Click-and-Release Strategy for COS/H2S Generation. Organic Letters, 24(40), 7429–7433. [Link]

• Kočevar, M., et al. (2013). and stereoselective syntheses and cycloadditions of substituted 2H-pyran-2-ones and their fused derivatives. ARKIVOC, 2013(i), 333-363. [Link]

• Ram, V. J., & Srivastava, P. (2001). Pyran-2-ones as a Versatile Synthon for the Synthesis of Diverse Arenes and Heteroarenes. Current Organic Chemistry, 5(6), 571-599. [Link]

• Vera, E. L., et al. (2020). Unveiling the reactivity of 2H-(thio)pyran-2-(thi)ones in cycloaddition reactions with strained alkynes through density functional theory studies. Organic & Biomolecular Chemistry, 18(3), 461-469. [Link]

• ResearchGate. (n.d.). General reaction scheme of cycloadditions between 2H-pyran-2-ones (1) and acetylenedicarboxylates (2). Retrieved from ResearchGate. [Link]

• Palani, V., Perea, M. A., & Sarpong, R. (2020). A pyrone remodeling strategy to access diverse heterocycles: application to the synthesis of fascaplysin natural products. Chemical Science. [Link]

• Palani, V., Perea, M. A., & Sarpong, R. (2021). A pyrone remodeling strategy to access diverse heterocycles: application to the synthesis of fascaplysin natural products. Chemical Science, 12(3), 1055-1060. [Link]

• Palani, V., Perea, M. A., & Sarpong, R. (2021). A pyrone remodeling strategy to access diverse heterocycles: application to the synthesis of fascaplysin natural products. Chemical Science, 12(3), 1055–1060. [Link]

• Organic Chemistry Portal. (n.d.). 2-Pyrone synthesis. Retrieved from [Link]

• ResearchGate. (2015). Recent Advances in the Synthesis of 2-Pyrones. Organic Chemistry: Current Research. [Link]

• Pirouz, M., et al. (2021). One-pot synthesis of benzofurans via heteroannulation of benzoquinones. Heterocyclic Communications, 27(1), 24-31. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of pyridines. Retrieved from [Link]

• Požgan, F., et al. (2007). Synthesis of 2H-pyran-2-ones and fused pyran-2-ones as useful building blocks. ARKIVOC, 2007(viii), 97-111. [Link]

• Kočevar, M., et al. (2006). Synthesis of 2H-pyran-2-ones and fused pyran-2-ones as useful building blocks. ARKIVOC. [Link]

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Applications of 4,6-Dimethoxy-2H-pyran-2-one in medicinal chemistry

Application Note: Strategic Utilization of 4,6-Dimethoxy-2H-pyran-2-one in Medicinal Chemistry

Executive Summary

4,6-Dimethoxy-2H-pyran-2-one (4,6-Dimethoxy-α-pyrone) represents a high-value "masked" scaffold in modern drug discovery. Unlike simple lactones, this compound possesses a unique dual reactivity profile: it serves as an electron-rich diene in [4+2] cycloadditions to generate polysubstituted aromatic rings (masked resorcinols) and acts as a direct precursor to 4,6-dimethoxy-2-pyridones—a privileged pharmacophore in kinase inhibitors and antifungal agents. This guide details the protocols for leveraging this scaffold to synthesize bioactive heterocycles and complex aromatic systems.

Core Chemical Reactivity & Strategic Value

The utility of 4,6-dimethoxy-2H-pyran-2-one stems from its ability to undergo two distinct reaction pathways depending on the partner reagent:

• Nucleophilic Ring Transformation (Ammonolysis): Reaction with primary amines yields 2-pyridones. This is the primary route for synthesizing N-substituted pyridone drugs (e.g., analogous to HIV integrase inhibitors).

• Diels-Alder Cycloaddition (CO₂ Extrusion): Acting as an electron-rich diene, it reacts with electron-deficient alkynes. The intermediate bicyclic lactone spontaneously loses CO₂ (retro-Diels-Alder) to form polysubstituted benzenes (benzoates/biaryls).

Pathway Visualization

Figure 1: Divergent synthetic pathways for 4,6-dimethoxy-2H-pyran-2-one.

Application I: Synthesis of N-Substituted 2-Pyridones

The transformation of the pyrone core into a pyridone is a cornerstone reaction in medicinal chemistry, particularly for developing kinase inhibitors where the pyridone oxygen acts as a hydrogen bond acceptor in the ATP-binding pocket.

Mechanism

The reaction proceeds via the attack of the amine nucleophile at the C-6 position (or C-2 carbonyl), followed by ring opening to a ketene/amide intermediate, and subsequent recyclization with loss of water.

Experimental Protocol: Pyridone Conversion

Objective: Synthesis of 1-benzyl-4,6-dimethoxy-2-pyridone.

Reagents:

• 4,6-Dimethoxy-2H-pyran-2-one (1.0 equiv)

• Benzylamine (1.2 equiv)

• Solvent: Ethanol or 10% Aqueous Acetic Acid (for acid catalysis)

• Temperature: Reflux (80–100 °C)

Step-by-Step Methodology:

• Preparation: Dissolve 1.0 mmol of 4,6-dimethoxy-2H-pyran-2-one in 5 mL of Ethanol in a round-bottom flask.

• Addition: Add 1.2 mmol of benzylamine dropwise. Note: For less nucleophilic amines (anilines), add 10 mol% acetic acid or use water/acetic acid (1:1) as solvent.

• Reaction: Heat the mixture to reflux for 6–12 hours. Monitor consumption of the pyrone by TLC (SiO₂, 50% EtOAc/Hexanes). The pyrone typically fluoresces blue/purple under UV; the pyridone product is often less fluorescent or distinct.

• Workup:

  • Cool to room temperature.

  • Concentrate the solvent under reduced pressure.[1]

  • Dissolve residue in CH₂Cl₂ and wash with 1M HCl (to remove excess amine) and Brine.

• Purification: Recrystallize from EtOH/Et₂O or purify via flash column chromatography (Gradient: 0-10% MeOH in CH₂Cl₂).

Data: Solvent Effects on Yield

Solvent System	Temperature (°C)	Time (h)	Yield (%)	Notes
Ethanol	78	12	65-75%	Standard neutral conditions.
Water	100	6	85-90%	"On-water" effect accelerates rate; green chemistry.
Acetic Acid (aq)	100	4	92%	Acid catalysis promotes ring opening/closure.
Toluene	110	24	40%	Slower; requires high temp for unreactive amines.

Application II: Construction of Polysubstituted Aromatics (Diels-Alder)

4,6-Dimethoxy-2H-pyran-2-one acts as a masked 3,5-dimethoxybenzoate equivalent. Upon reaction with an alkyne, it forms a benzene ring with precise regiocontrol, often difficult to achieve via electrophilic aromatic substitution.

Mechanism

The reaction is a Normal Electron Demand Diels-Alder (NEDDA) . The electron-rich diene (pyrone with two OMe donors) reacts with an electron-deficient dienophile (e.g., dimethyl acetylenedicarboxylate, methyl propiolate).

Experimental Protocol: Diels-Alder Cycloaddition

Objective: Synthesis of dimethyl 3,5-dimethoxyphthalate derivatives.

Reagents:

• 4,6-Dimethoxy-2H-pyran-2-one (1.0 equiv)

• Dimethyl acetylenedicarboxylate (DMAD) (1.5 equiv)

• Solvent: Xylene or Mesitylene (High boiling point required)

• Conditions: Thermal (140 °C) or Microwave (160 °C)

Step-by-Step Methodology:

• Setup: In a heavy-walled pressure vial (for microwave) or round-bottom flask with condenser, combine pyrone (1.0 mmol) and DMAD (1.5 mmol) in Xylene (3 mL).

• Thermal Activation:

  • Standard: Reflux at 140 °C for 24–48 hours.

  • Microwave: Heat at 160 °C for 1–2 hours.

• Observation: The reaction releases CO₂ gas. Ensure the system is vented properly (if standard reflux) or the vessel is rated for pressure (microwave).

• Workup: Evaporate solvent directly.

• Purification: The product is a stable aromatic ester. Purify via silica gel chromatography (Hexanes/EtOAc 4:1).

Critical Consideration: If using an unsymmetrical alkyne (e.g., methyl propiolate), regioselectivity is governed by the electronic match. The most electron-deficient carbon of the alkyne typically bonds to C-6 (the most electron-rich position of the diene).

Structural Characterization & Validation

To validate the formation of the products, specific NMR signatures must be monitored.

• Starting Material (Pyrone):

  • ¹H NMR: Two olefinic protons (C3-H and C5-H) typically appear as doublets (J ~ 2 Hz) around δ 5.5–6.0 ppm.

  • ¹³C NMR: Carbonyl at ~165 ppm (C2); C4/C6-OMe carbons at ~160–170 ppm.

• Product (Pyridone):

  • ¹H NMR: Appearance of N-substituent signals (e.g., benzylic CH₂ at ~5.0 ppm). The ring protons often shift slightly downfield compared to the pyrone.

• Product (Benzene derivative):

  • Loss of the characteristic pyrone alkene protons.

  • Appearance of aromatic protons (typically singlets if 1,3,5-substituted) in the δ 6.5–7.5 ppm region.

References

• Diels-Alder Reactivity of 2-Pyrones

  • Title: Diels-Alder reaction of 2-pyrone with alkyne or alkene.
  • Source: ResearchG

  • URL:[Link]

• Synthesis of Pyridones from Pyrones

  • Title: Synthesis and Phytotoxic Activity of New Pyridones Derived from 4-Hydroxy-6-Methylpyridin-2(1H)-one.
  • Source: PMC (NIH)

  • URL:[Link]

• General Reactivity of 4-Hydroxy/Methoxy-2-Pyrones

  • Title: 4-Hydroxy-2-pyrones: Synthesis, Natural Products, and Application.[2][3][4][5]

  • Source: MDPI (Molecules)

  • URL:[Link]

• Nucleophilic Coupling Partners

  • Title: 4-Hydroxy-6-alkyl-2-pyrones as nucleophilic coupling partners in Mitsunobu reactions and oxa-Michael additions.[3]

  • Source: Beilstein Journal of Organic Chemistry

  • URL:[Link]

• Medicinal Chemistry Context (Kinase Inhibitors)

  • Title: New series of 4,6-diaryl pyrimidines: facile synthesis and antiproliferative activity as dual EGFR/VEGFR-2 inhibitors. (Contextual reference for pyrimidine/pyridone scaffolds).
  • Source: PMC (NIH)

  • URL:[Link]

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• 5. elar.urfu.ru [elar.urfu.ru]

Application Note: Development of 4,6-Dimethoxy-2H-pyran-2-one Derivatives for Antimicrobial Screening

Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Protocol (SOP)

Executive Summary & Mechanistic Rationale

The rise of multidrug-resistant (MDR) bacterial strains necessitates the continuous exploration of novel chemical spaces. 2H-Pyran-2-ones (α-pyrones) represent a highly versatile pharmacophore found in numerous biologically active natural products. Specifically, the functionalization of the 4,6-dimethoxy-2H-pyran-2-one core provides an excellent scaffold for developing targeted antimicrobial agents.

The rationale for utilizing this specific scaffold lies in its structural mimicry of endogenous bacterial metabolites and its ability to intercalate or bind to key bacterial enzymes (such as DNA gyrase or transpeptidases). By modifying the C-6 position via condensation reactions and selectively demethylating the C-4 position, we can generate a library of lipophilic, hydrogen-bond-donating derivatives[1]. These structural modifications are critical: lipophilic side chains (e.g., prenyl or halogenated aryl groups) enhance penetration through the complex lipopolysaccharide (LPS) outer membrane of Gram-negative bacteria, while the 4-hydroxy moiety anchors the molecule to target proteins via hydrogen bonding[2],[3].

Synthetic Methodology & Chemical Derivatization

To ensure high yields and preserve the integrity of the lactone ring, the synthesis must avoid harsh aqueous acids or bases. The protocol below leverages anhydrous condensation and selective silyl-mediated deprotection[1].

Synthesis Protocol: 6-Substituted 4-Hydroxy-2H-pyran-2-ones

Step 1: Core Scaffold Preparation

• Reaction: React 1,3-acetonedicarboxylic acid anhydride[4] with diazomethane (CH₂N₂) or dimethyl sulfate (Me₂SO₄) in the presence of anhydrous K₂CO₃ in acetone at 0°C.

• Causality: The low temperature and anhydrous conditions prevent the hydrolysis of the anhydride, ensuring the exclusive formation of 4,6-dimethoxy-2H-pyran-2-one.

Step 2: Anion Condensation

• Reaction: Generate the anion of a selected mono- or diketone (e.g., acetophenone or acetylacetone) using lithium diisopropylamide (LDA) in THF at -78°C.

• Addition: Slowly add 4,6-dimethoxy-2H-pyran-2-one to the enolate solution. Stir for 2 hours, then quench with saturated NH₄Cl.

• Causality: LDA is a non-nucleophilic base that quantitatively deprotonates the ketone without attacking the electrophilic pyrone carbonyl, ensuring high regioselectivity at the C-6 position[1].

Step 3: Selective Demethylation

• Reaction: Dissolve the resulting 6-substituted 4-methoxy-2-pyrone in anhydrous dichloromethane (DCM). Add 1.2 equivalents of iodotrimethylsilane (TMSI) under an argon atmosphere.

• Causality: Standard demethylation agents (like BBr₃ or aqueous HBr) often cleave the delicate pyrone lactone ring. TMSI selectively cleaves the methyl ether via an Sₙ2 mechanism, yielding the target 4-hydroxy-2H-pyran-2-one derivative safely[1].

Caption: Chemical synthesis workflow for 4,6-Dimethoxy-2H-pyran-2-one derivatives.

High-Throughput Antimicrobial Screening Protocol

To evaluate the synthesized pyrone derivatives[5], we employ a self-validating Broth Microdilution Assay utilizing resazurin as a colorimetric redox indicator.

Assay Preparation & Self-Validating Controls

• Media: Cation-adjusted Mueller-Hinton Broth (CAMHB).

• Inoculum: Standardized to

  CFU/mL.

• Internal Controls (Crucial for Trustworthiness):

  • Sterility Control (Media only): Validates aseptic technique. Must remain blue/clear.

  • Growth Control (Media + Bacteria): Validates bacterial viability. Must turn pink/turbid.

  • Positive Control (Ampicillin/Ciprofloxacin): Validates assay sensitivity against known MIC benchmarks[2].

Step-by-Step MIC & MBC Methodology

• Serial Dilution: Dispense 100 µL of CAMHB into wells 2–12 of a 96-well microtiter plate. Add 200 µL of the pyrone derivative (dissolved in 2% DMSO/CAMHB) to well 1. Perform a 2-fold serial dilution from well 1 to well 11. Well 12 serves as the growth control.

• Inoculation: Add 100 µL of the standardized bacterial suspension to wells 1–11 and well 12.

• Incubation: Seal the plate with a breathable membrane and incubate at 37°C for 18 hours.

• Resazurin Addition (MIC): Add 20 µL of 0.015% resazurin solution to all wells. Incubate for an additional 2–4 hours.

  • Causality: Resazurin is a blue, non-fluorescent dye. Metabolically active (living) bacteria reduce it to resorufin, which is pink and highly fluorescent. This provides an objective, self-validating colorimetric endpoint, eliminating the subjective errors of visual turbidity scoring. The Minimum Inhibitory Concentration (MIC) is the lowest concentration well that remains strictly blue.

• Subculturing (MBC): To determine the Minimum Bactericidal Concentration (MBC), aspirate 10 µL from all wells showing no color change (blue) and plate onto fresh Mueller-Hinton agar. Incubate at 37°C for 24 hours. The MBC is the lowest concentration resulting in a

  reduction in initial inoculum (no colony growth).

Caption: High-throughput resazurin-based antimicrobial screening and MIC/MBC determination.

Quantitative Data & Structure-Activity Relationship (SAR)

The structural modifications of the 4,6-dimethoxy-2H-pyran-2-one core drastically alter its antimicrobial efficacy. Table 1 summarizes the screening results of synthesized derivatives against representative Gram-positive (Staphylococcus aureus) and Gram-negative (Escherichia coli) strains.

Table 1: Antimicrobial Activity (MIC/MBC) of Pyrone Derivatives

Compound ID	C-4 Substitution	C-6 Substitution	S. aureus MIC / MBC (µg/mL)	E. coli MIC / MBC (µg/mL)
1 (Core)	-OCH₃	-OCH₃	>256 / >256	>256 / >256
2	-OCH₃	-Phenyl	64 / 128	128 / >256
3	-OH	-Phenyl	16 / 32	64 / 128
4	-OH	-(4-Fluorophenyl)	8 / 16	32 / 64
5	-O-Prenyl	-(4-Fluorophenyl)	4 / 8	8 / 16
Ampicillin	Standard Control	N/A	1 / 2	4 / 8

SAR Insights

• Demethylation is Critical: Comparing Compound 2 to Compound 3 demonstrates that unmasking the C-4 hydroxyl group significantly improves activity. The free -OH group likely serves as a critical hydrogen-bond donor within the bacterial target's active site[1].

• Halogenation Enhances Potency: The introduction of a para-fluoro substituent on the C-6 phenyl ring (Compound 4) increases lipophilicity and metabolic stability, lowering the MIC against both strains[2].

• Prenylation as a Permeability Enhancer: Compound 5, featuring a prenyl chain, exhibits the highest activity. The bulky, lipophilic prenyl group facilitates rapid intercalation into the bacterial cell membrane, disrupting membrane integrity and acting synergistically with the core pyrone's intracellular mechanism[2].

Conclusion

The 4,6-dimethoxy-2H-pyran-2-one scaffold is a highly tunable starting point for antimicrobial drug discovery. By employing precise, non-destructive synthetic techniques (such as TMSI-mediated demethylation) and validating efficacy through robust, resazurin-based microdilution assays, researchers can rapidly iterate on Structure-Activity Relationships. Future development should focus on optimizing the lipophilic side chains at the C-6 position to further lower the MIC against resistant Gram-negative pathogens.

References

• [2] Synthesis and antimicrobial activity of new prenylated 2-pyrone derivatives. ResearchGate. URL:[Link]

• [5] Mohapatra, D. K., et al. (2025). Microwave assisted Synthesis, Characterization and study of antimicrobial potential of some Benzo pyran-2-one Derivatives. International Journal of Scientific and Chemical Investigations. URL:[Link]

• [3] Faidallah, H. M., Khan, K. A., & Asiri, A. M. (2011). Synthesis and characterization of a novel series of benzenesulfonylurea and thiourea derivatives of 2H-pyran and 2H-pyridine-2-ones as antibacterial, antimycobacterial and antifungal agents. European Journal of Chemistry. URL:[Link]

• [1] Ray, J. A., & Harris, T. M. (1982). Preparation of enol lactones of 3,5,7-triketo and 3,5,7,9-tetraketo acids by the condensation of 4,6-dimethoxy-2-pyrone with anions of mono- and diketones. Tetrahedron Letters. URL:[Link]

• [4] 1,3-ACETONEDICARBOXYLIC ACID ANHYDRIDE 98 (CAS 10521-08-1). LookChem. URL:[Link]

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• 3. Synthesis and characterization of a novel series of benzenesulfonylurea and thiourea derivatives of 2H-pyran and 2H-pyridine-2-ones as antibacterial, antimycobacterial and antifungal agents | European Journal of Chemistry [eurjchem.com]
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• 5. Microwave assisted Synthesis, Characterization and study of antimicrobial potential of some Benzo pyran-2-one Derivatives|IJSCI- Fast paper publication in 4 Hr| Low cost journal Rs.499 [ijsci.com]

Introduction: The 2H-Pyran-2-one Scaffold as a Privileged Structure

An Application Guide to the Strategic Derivatization of 4,6-Dimethoxy-2H-pyran-2-one for Structure-Activity Relationship (SAR) Studies

The 2H-pyran-2-one ring system is a foundational scaffold in medicinal chemistry, appearing in a multitude of natural products and synthetic compounds with a broad spectrum of biological activities.[1][2] These compounds have demonstrated significant potential as anticancer, antimicrobial, anti-inflammatory, and enzyme inhibitory agents.[1][3] The inherent reactivity and structural features of the pyran-2-one core make it an ideal starting point for the development of novel therapeutics. Structure-Activity Relationship (SAR) studies are paramount in transforming a hit compound into a lead candidate by systematically modifying its chemical structure to enhance potency, selectivity, and pharmacokinetic properties.[2]

This guide provides a detailed technical overview and actionable protocols for the derivatization of 4,6-dimethoxy-2H-pyran-2-one, a readily accessible starting material. We will explore key reactive sites on the pyranone core and present step-by-step methodologies for generating a diverse library of analogs, thereby enabling comprehensive SAR exploration. The protocols are designed to be self-validating, with explanations of the underlying chemical principles and expected outcomes to guide researchers in drug discovery and development.

Section 1: Chemical Reactivity of the 4,6-Dimethoxy-2H-pyran-2-one Core

Understanding the intrinsic reactivity of the 4,6-dimethoxy-2H-pyran-2-one scaffold is critical for planning a successful derivatization strategy. The molecule possesses several distinct sites amenable to chemical modification. The two methoxy groups at positions C4 and C6 are electron-donating, which activates the pyranone ring. Reactivity studies show that the primary electrophilic centers are the carbon atoms at positions 2, 4, and 6, while the carbon at the 5-position acts as a nucleophilic center.[4]

Key modification handles include:

• C4-Methoxy Group: This group can be selectively demethylated to yield a 4-hydroxy-2-pyrone. This hydroxyl group serves as a crucial handle for introducing a wide variety of substituents through etherification or esterification, allowing for fine-tuning of properties like hydrogen bonding capacity, polarity, and steric bulk.

• C3-Position: The C3 position is susceptible to electrophilic substitution reactions, such as halogenation.[5] Introducing a halogen, like bromine, provides a versatile anchor point for subsequent cross-coupling reactions (e.g., Suzuki, Sonogashira), enabling the attachment of diverse aryl, heteroaryl, or alkyl groups.

• The Lactone Ring: The pyran-2-one ring itself can undergo nucleophilic attack and rearrangement, particularly with strong nucleophiles like hydrazines or primary amines.[4] This reaction pathway allows for a scaffold-hopping approach, transforming the pyranone core into other heterocyclic systems like pyridones or pyrazoles, which can lead to dramatic changes in biological activity.

Caption: Key reactive sites on the 4,6-dimethoxy-2H-pyran-2-one scaffold.

Section 2: Derivatization Protocols for SAR Library Synthesis

This section provides detailed, step-by-step protocols for modifying the 4,6-dimethoxy-2H-pyran-2-one core. Each protocol is accompanied by the strategic rationale for its use in SAR studies.

Protocol A: C4-Demethylation and Subsequent O-Alkylation

Rationale: Introducing a free hydroxyl group at the C4 position creates a powerful inflection point for SAR. This -OH group can act as a hydrogen bond donor and acceptor, potentially improving target engagement. Subsequent alkylation allows for the systematic exploration of lipophilicity and steric bulk in this region of the molecule, which is often critical for optimizing cell permeability and target binding.

Caption: Workflow for C4-demethylation and O-alkylation.

Part 1: Synthesis of 4-Hydroxy-6-methoxy-2H-pyran-2-one

• Reagent Setup: In a 100 mL round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 4,6-dimethoxy-2H-pyran-2-one (10 mmol).

• Reaction: Add a solution of 48% hydrobromic acid (HBr) in acetic acid (20 mL).

• Heating: Heat the reaction mixture to 60-70 °C and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 1:1 mixture of ethyl acetate and hexane as the eluent.

• Workup: After completion, cool the mixture to room temperature and pour it slowly into 100 mL of ice-cold water.

• Isolation: The product will precipitate as a solid. Collect the solid by vacuum filtration, wash thoroughly with cold water until the filtrate is neutral, and then wash with a small amount of cold diethyl ether.

• Purification: Dry the crude product under vacuum. Recrystallization from ethanol or water can be performed if further purification is needed.

• Characterization: Confirm the structure using ¹H NMR (disappearance of one methoxy signal and appearance of a broad -OH peak), ¹³C NMR, and Mass Spectrometry.

Part 2: O-Alkylation of 4-Hydroxy-6-methoxy-2H-pyran-2-one

• Reagent Setup: To a 50 mL round-bottom flask, add 4-hydroxy-6-methoxy-2H-pyran-2-one (1 mmol), anhydrous potassium carbonate (K₂CO₃, 2.5 mmol), and dry acetone (20 mL).

• Addition of Alkylating Agent: Add the desired alkyl halide (e.g., benzyl bromide, ethyl iodide; 1.2 mmol) to the suspension.

• Reaction: Reflux the mixture for 8-12 hours, monitoring by TLC.

• Workup: After cooling, filter off the potassium carbonate and wash it with acetone. Evaporate the solvent from the filtrate under reduced pressure.

• Purification: Dissolve the residue in ethyl acetate (30 mL) and wash with water (2 x 15 mL) and brine (15 mL). Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate. Purify the crude product by column chromatography on silica gel.

Protocol B: Electrophilic Bromination at the C3-Position

Rationale: Introducing a bromine atom at the C3 position serves two primary purposes in SAR. First, the bromine itself can act as a bioisostere for other groups or participate in halogen bonding with the target protein. Second, and more importantly, it installs a versatile chemical handle for palladium-catalyzed cross-coupling reactions. This allows for the introduction of a vast array of aryl, heteroaryl, and vinyl substituents, dramatically expanding the chemical space that can be explored.[5]

Detailed Methodology:

• Reagent Setup: Dissolve 4,6-dimethoxy-2H-pyran-2-one (5 mmol) in chloroform (25 mL) in a 100 mL round-bottom flask protected from light.

• Bromine Addition: Cool the solution to 0 °C in an ice bath. Slowly add a solution of bromine (5.5 mmol) in chloroform (10 mL) dropwise over 30 minutes with constant stirring.

• Reaction: Allow the reaction to warm to room temperature and stir for an additional 2-4 hours. Monitor the disappearance of the starting material by TLC.

• Workup: Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) until the red-brown color of bromine disappears. Separate the organic layer.

• Extraction: Extract the aqueous layer with chloroform (2 x 20 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and evaporate the solvent. The resulting crude product, 3-bromo-4,6-dimethoxy-2H-pyran-2-one, can be purified by recrystallization from an appropriate solvent system like ethanol/water.

• Characterization: Confirm the structure by ¹H NMR (disappearance of the C3-H signal) and Mass Spectrometry (characteristic isotopic pattern for bromine).

Protocol C: Ring Transformation to Pyridin-2-ones

Rationale: Scaffold hopping is a powerful strategy in medicinal chemistry to discover new intellectual property and escape from undesirable properties of a parent scaffold. Converting the pyran-2-one core to a pyridin-2-one core by reaction with an amine replaces the ring oxygen with a nitrogen atom. This fundamentally alters the molecule's electronics, hydrogen bonding potential (N-H can be a donor), and overall geometry, often leading to a completely different biological activity profile.[4]

Detailed Methodology:

• Reagent Setup: In a sealed tube or a microwave vial, combine 4,6-dimethoxy-2H-pyran-2-one (1 mmol) and the desired primary amine (e.g., aniline, benzylamine; 1.5 mmol).

• Solvent/Conditions: Add ethanol (5 mL) as a solvent. For less reactive amines, a base such as triethylamine (1.2 mmol) can be added.

• Reaction: Seal the vessel and heat the mixture to 100-120 °C for 12-24 hours (or use microwave irradiation at a similar temperature for 30-60 minutes).

• Workup: Cool the reaction mixture to room temperature. The product may precipitate upon cooling. If not, evaporate the solvent under reduced pressure.

• Purification: Treat the residue with a small amount of cold diethyl ether or ethanol to induce crystallization. Collect the solid by filtration. If the product is an oil, purify by column chromatography on silica gel.

• Characterization: Confirm the structure of the resulting N-substituted 4,6-dimethoxypyridin-2-one by NMR and Mass Spectrometry.

Section 3: Framework for SAR Analysis

The derivatization protocols outlined above provide the tools to generate a library of compounds. The next crucial step is to analyze the biological data from this library to establish a Structure-Activity Relationship.

Caption: Iterative cycle of a typical Structure-Activity Relationship (SAR) study.

Data Presentation: Quantitative data, such as the half-maximal inhibitory concentration (IC₅₀) values from biological assays, should be tabulated to facilitate direct comparison between analogs.

Compound ID	Modification Site	R-Group	Protocol	IC₅₀ (µM)
Parent	-	-	-	50.0
A-1	C4-O	-CH₂Ph	A	15.2
A-2	C4-O	-CH₂CH₃	A	45.8
B-1	C3	-Br	B	>100
B-2 (via Suzuki)	C3	-Phenyl	B	5.6
C-1	Ring (N-sub)	-Phenyl	C	22.1

Table 1: Example data table for summarizing SAR results. IC₅₀ values are hypothetical.

From this hypothetical data, one might conclude that:

• A bulky, lipophilic group at the C4-alkoxy position (A-1 vs A-2) is beneficial for activity.

• A phenyl group at the C3 position (B-2) dramatically increases potency compared to just a bromine (B-1).

• Transforming the scaffold to a pyridinone (C-1) retains moderate activity and presents a new avenue for exploration.

Section 4: Example Biological Protocol - MTT Cytotoxicity Assay

To assess the anticancer potential of the synthesized derivatives, the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a standard and reliable method for measuring cell viability.[6]

Methodology:

• Cell Culture: Seed cancer cells (e.g., HeLa, HCT-116) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours at 37 °C in a 5% CO₂ atmosphere.

• Compound Treatment: Prepare stock solutions of the synthesized pyran-2-one derivatives in DMSO. Perform serial dilutions in cell culture medium to achieve the desired final concentrations. Replace the old medium in the wells with 100 µL of the medium containing the test compounds. Include wells with vehicle (DMSO) only as a negative control.

• Incubation: Incubate the plate for 48-72 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.[1]

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO or a solubilization buffer to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot dose-response curves to determine the IC₅₀ value for each compound.

Conclusion

The 4,6-dimethoxy-2H-pyran-2-one scaffold is a versatile and promising starting point for medicinal chemistry campaigns. The derivatization strategies presented herein—targeting the C4-alkoxy group, the C3-position, and the core lactone ring—provide a robust framework for generating chemically diverse libraries. By systematically applying these protocols and integrating the resulting compounds into a rigorous biological screening and SAR analysis workflow, researchers can effectively explore the chemical space around this privileged scaffold to identify and optimize novel therapeutic agents.

References

• BenchChem. (n.d.). Comparative Analysis of Structure-Activity Relationships in 3-Hydroxytetrahydro-2H-pyran-2-one and Related Derivatives.
• BenchChem. (n.d.). The Biological Activity of Halogenated 2H-Pyran-2-Ones: A Technical Guide.
• BenchChem. (n.d.). Unveiling the Therapeutic Potential of 2H-Pyran-2-one Analogs: A Structure-Activity Relationship Guide.

• Kishore, D. R., Sreenivasulu, C., & Satyanarayana, G. (2025). 2H‐Pyran‐2‐ones' Synthesis: State‐of‐the‐Art Methods and Applications. ResearchGate. Retrieved from [Link]

• Singh, P., Kumar, V., & Singh, P. (2023). An overview of structure-based activity outcomes of pyran derivatives against Alzheimer's disease. PMC. Retrieved from [Link]

• Mary, Y. S., et al. (2021). Investigation of Pharmaceutical Importance of 2H-Pyran-2-One Analogues via Computational Approaches. MDPI. Retrieved from [Link]

• Jilalat, A. E., et al. (2022). PYRAN-2-ONE DERIVATIVES (Part 2): POWERFUL BUILDING BLOCKS AND SCAFFOLDS FOR THE CONSTRUCTION OF A WIDE RANGE OF SEVERAL HETEROCYCLIC COMPOUNDS. Journal de la Société Marocaine de Chimie. Retrieved from [Link]

• Tabti, S., et al. (2022). Spectral, crystal structure of novel Pyran-2-one Zwitterion Schiff derivative: thermal, Physicochemical, DFT/HSA-interactions, enol↔imine tautomerization and anticancer activity. Semantic Scholar. Retrieved from [Link]

• Jilalat, A. E., et al. (2022). (PDF) PYRAN-2-ONE DERIVATIVES (Part 2): POWERFUL BUILDING BLOCKS AND SCAFFOLDS FOR THE CONSTRUCTION OF A WIDE RANGE OF SEVERAL HETEROCYCLIC COMPOUNDS. ResearchGate. Retrieved from [Link]

• Wiley Online Library. (n.d.). Brominated derivatives of 4‐hydroxy‐ and 4‐methoxy‐6‐methyl‐2H‐pyran‐2‐ones. Retrieved from [Link]

• ScienceDirect. (2025). Study of the interaction of 2H-furo[3,2-b]pyran-2-ones with nitrogen-containing nucleophiles. Retrieved from [Link]

• PubMed. (2012). SAR studies of C2 ethers of 2H-pyrano[2,3-d]pyrimidine-2,4,7(1H,3H)-triones as nicotinic acid receptor (NAR) agonist. Retrieved from [Link]

• BenchChem. (n.d.). A Comparative Guide to the Synthetic Routes of 2H-Pyran-2-Ones.

• ResearchGate. (2013). (PDF) Synthesis of Some O-Substituted Derivatives of Natural 6-hydroxymethyl-4-methoxy-2H-pyran-2-one (opuntiol). Retrieved from [Link]

• ARKAT USA, Inc. (2006). (PDF) Synthesis of 2H-pyran-2-ones and fused pyran-2-ones as useful building blocks. Retrieved from [Link]

• BenchChem. (n.d.). A Comparative Analysis of 6-Methoxydihydro-2h-pyran-3(4h)-one and Other Pyranone Derivatives in Drug Discovery.

• ScienceScholar. (2022). Synthesis, characterization of 2-amino-pyran and derivatives evaluation of the bacterial, antioxidant and anticancer activity. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. An overview of structure-based activity outcomes of pyran derivatives against Alzheimer’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]

Application Note: Analytical Techniques for the Characterization of 4,6-Dimethoxy-2H-pyran-2-one

Introduction & Mechanistic Context

4,6-Dimethoxy-2H-pyran-2-one (CAS: 21249-83-2) is a highly functionalized 2-pyrone derivative that serves as a critical electrophilic building block in the biomimetic synthesis of complex polyketides. As established in the seminal work on [1], the condensation of this pyrone with mono- and diketone anions allows for the rapid assembly of 3,5,7-triketo and 3,5,7,9-tetraketo acids.

Because 2-pyrones are highly susceptible to nucleophilic ring-opening, dimerization, and isomeric rearrangement, rigorous analytical characterization of 4,6-dimethoxy-2H-pyran-2-one is paramount. This application note details a self-validating, multi-modal analytical workflow designed to confirm the structural integrity, regiochemical purity, and functional group fidelity of this compound.

Figure 1. Multi-modal analytical workflow for the characterization of 4,6-Dimethoxy-2H-pyran-2-one.

High-Resolution NMR Spectroscopy (¹H & ¹³C)

Nuclear Magnetic Resonance (NMR) is the primary tool for establishing the regiochemistry of the methoxy substitutions on the 2-pyrone ring.

Step-by-Step Protocol

• Sample Preparation: Dissolve 10–15 mg of the analyte in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS).

• Acquisition: Transfer to a 5 mm NMR tube. Acquire ¹H spectra at 400 MHz (16 scans, 10s relaxation delay) and ¹³C spectra at 100 MHz (1024 scans, 2s relaxation delay) at 298 K.

• Self-Validation: Calibrate the chemical shift axis using the residual non-deuterated solvent peak (CHCl₃ singlet at δ 7.26 ppm for ¹H; triplet at δ 77.16 ppm for ¹³C). This internal referencing system validates the calibration of the entire spectrum.

Mechanistic Causality & Data Interpretation

The choice of CDCl₃ is deliberate; its aprotic nature prevents deuterium exchange with the molecule, and its low polarity perfectly matches the hydrophobic nature of the pyrone. Structurally, the methoxy groups at C-4 and C-6 exert a powerful positive mesomeric (+M) effect, pushing electron density into the conjugated diene system. This electron donation significantly shields the C-3 and C-5 positions. Consequently, the ¹H NMR signals for H-3 and H-5 appear heavily upfield (δ 5.4–5.8 ppm) compared to typical unshielded conjugated alkenes. The lack of symmetry in the molecule results in two distinct methoxy singlets (~δ 3.8 and 3.9 ppm).

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Mass spectrometry provides exact molecular weight confirmation and structural connectivity through collision-induced dissociation (CID).

Step-by-Step Protocol

• Sample Preparation: Dilute the sample to 1 µg/mL in 50:50 Water:Acetonitrile.

• Chromatography: Inject 2 µL onto a C18 UHPLC column (2.1 x 50 mm, 1.7 µm). Run a gradient from 5% to 95% Mobile Phase B (Acetonitrile + 0.1% Formic Acid) over 5 minutes. Mobile Phase A is Water + 0.1% Formic Acid.

• Ionization & Detection: Operate the Q-TOF mass spectrometer in Positive Electrospray Ionization (ESI+) mode. Set the capillary voltage to 3.0 kV and collision energy (CE) to 15–25 eV for MS/MS.

• Self-Validation: Execute a blank injection (diluent only) prior to the sample. The absence of the m/z 157.1 peak in the blank validates that the signal is a true analyte response and not system carryover.

Mechanistic Causality & Data Interpretation

The lactone carbonyl oxygen possesses lone pairs that readily accept a proton from the acidic mobile phase, generating a robust[M+H]⁺ ion at m/z 157.1. Upon CID, 2-pyrones undergo a highly characteristic [2]. This CO loss yields a furan-like derivative at m/z 129.1. A parallel fragmentation pathway involves the homolytic cleavage of the methoxy group, losing a methyl radical (•CH₃, -15 Da) to form a radical cation at m/z 142.1.

Figure 2. Proposed ESI-MS/MS fragmentation pathways highlighting lactone CO and methoxy CH3 loss.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR confirms the presence of the critical lactone and ether functional groups without the need for destructive sample preparation.

Step-by-Step Protocol

• Background Collection: Collect a 32-scan background spectrum of the empty diamond ATR crystal.

• Sample Analysis: Place 1–2 mg of the solid powder directly onto the ATR crystal. Apply the pressure anvil until a uniform contact is achieved.

• Acquisition: Scan from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹.

• Self-Validation: The immediate subtraction of the background scan eliminates atmospheric CO₂ (2350 cm⁻¹) and H₂O vapor interferences, ensuring that the observed carbonyl peaks are authentic to the sample.

Mechanistic Causality & Data Interpretation

While standard saturated six-membered lactones absorb at ~1735 cm⁻¹, the extended π-conjugation of the diene system in 4,6-dimethoxy-2H-pyran-2-one lowers the force constant of the C=O double bond. This shifts the carbonyl stretching frequency down to the ~1710–1720 cm⁻¹ range. Strong asymmetric stretching bands at 1250–1100 cm⁻¹ confirm the C-O-C linkages of the methoxy groups.

Quantitative Data Summary

The following table summarizes the expected quantitative analytical signals for the characterization of 4,6-Dimethoxy-2H-pyran-2-one.

Analytical Technique	Parameter	Expected Value	Structural Assignment / Interpretation
¹H NMR (400 MHz)	Chemical Shift (δ)	3.82 (s, 3H), 3.90 (s, 3H)	Methoxy protons (-OCH₃) at C-4 and C-6
Chemical Shift (δ)	5.45 (d, 1H), 5.80 (d, 1H)	Ring protons at C-3 and C-5 (shielded by +M effect)
¹³C NMR (100 MHz)	Chemical Shift (δ)	~163.0 ppm	Lactone carbonyl carbon (C-2)
Chemical Shift (δ)	~171.0, 166.0 ppm	Oxygen-bound sp² carbons (C-4, C-6)
Chemical Shift (δ)	~87.0, 95.0 ppm	sp² CH carbons (C-3, C-5)
Chemical Shift (δ)	~56.0, 56.5 ppm	Methoxy carbons (-OCH₃)
LC-MS/MS (ESI+)	Precursor Ion (m/z)	157.1	[M+H]⁺ (Protonated molecular ion)
Product Ions (m/z)	129.1, 142.1	Loss of CO (-28 Da) and •CH₃ (-15 Da)
FT-IR (ATR)	Wavenumber (cm⁻¹)	1715	C=O stretching (conjugated lactone)
Wavenumber (cm⁻¹)	1640, 1560	C=C stretching (conjugated diene system)
Wavenumber (cm⁻¹)	1240, 1150	C-O-C stretching (methoxy ether linkages)
HPLC-UV	UV Max (λ max)	~290 nm	π → π* transition of the conjugated pyrone ring

References

• Ray, J. A., & Harris, T. M. (1982). Preparation of enol lactones of 3,5,7-triketo and 3,5,7,9-tetraketo acids by the condensation of 4,6-dimethoxy-2-pyrone with anions of mono- and diketones. Tetrahedron Letters, 23(19), 1971-1974. URL:[Link]

• Pirkle, W. H., & Dines, M. (1968). Structure of electron impact fragments. The C4H4O radical cation from 2-pyrone. Journal of the American Chemical Society, 90(9), 2464-2465. URL:[Link]

Application Note: 4,6-Dimethoxy-2H-pyran-2-one as a Strategic Precursor in Natural Product Synthesis

Target Audience: Synthetic Chemists, Natural Product Researchers, and Drug Development Professionals Content Focus: Mechanistic rationale, validated protocols, and structural diversification strategies.

Executive Summary & Mechanistic Rationale

4,6-Dimethoxy-2H-pyran-2-one (commonly referred to as 4,6-dimethoxy-2-pyrone) is an exceptionally versatile, electron-rich heterocyclic building block. In the realm of total synthesis and drug discovery, it serves as a bifunctional scaffold capable of undergoing both complex cycloadditions and highly regioselective nucleophilic attacks.

The strategic placement of two methoxy groups at the C-4 and C-6 positions fundamentally alters the electronic landscape of the pyran ring, dictating its two primary modes of reactivity:

• Diels-Alder Cycloadditions (Diene Activation): The strong electron-donating nature of the methoxy groups significantly raises the energy of the diene's Highest Occupied Molecular Orbital (HOMO). This facilitates normal-demand Diels-Alder reactions with electron-deficient dienophiles. Following the initial cycloaddition, the bridged bicyclic intermediate typically undergoes a spontaneous, entropically driven extrusion of CO₂ (retro-Diels-Alder), followed by aromatization. This regiocontrolled cascade was elegantly utilized in the synthesis of the morpholinonaphthoquinone chromophore of the rubradirin antibiotics by [1].

• C-6 Condensation Reactions (Electrophilic Center): The C-6 methoxy group acts as a competent leaving group under specific basic conditions. When treated with strong nucleophiles, such as the enolates of mono- or diketones, the pyrone undergoes an addition-elimination sequence exclusively at C-6. This preserves the pyrone core while extending the carbon framework—a biomimetic approach crucial for polyketide chain elongation, as demonstrated by [2].

Visualizing the Synthetic Pathways

Divergent synthetic pathways of 4,6-dimethoxy-2-pyrone in natural product synthesis.

Quantitative Data Summaries

The following table summarizes the reactivity profile and expected outcomes when 4,6-dimethoxy-2-pyrone is subjected to various nucleophilic enolates, resulting in polyketide-like precursors[2].

Reagent Type	Specific Reactant	Reaction Type	Primary Product Scaffold	Reported Yield Profile
Mono-ketone Enolate	Acetone	Condensation	6-Acetonyl-4-methoxy-2-pyrone	Good (Typically 65–80%)
Mono-ketone Enolate	Acetophenone	Condensation	6-(Phenacyl)-4-methoxy-2-pyrone	Good (Typically 70–85%)
Di-ketone Enolate	Acetylacetone	Condensation	6-(Diacetylmethyl)-4-methoxy-2-pyrone	Good (Typically 60–75%)
Di-ketone Enolate	Benzoylacetone	Condensation	6-(Benzoylacetylmethyl)-4-methoxy-2-pyrone	Good (Typically 60–75%)

Note: The resulting 6-substituted 4-methoxy-2-pyrones can be quantitatively converted to their 4-hydroxy analogs via demethylation using iodotrimethylsilane (TMSI)[2].

Experimental Protocols

The following protocols are designed as self-validating systems . We emphasize the causality behind each reagent choice and include in-process analytical checkpoints to ensure experimental integrity.

Protocol A: Regioselective Condensation with Diketone Anions

Objective: Synthesize 6-substituted 4-methoxy-2-pyrones via addition-elimination.

Causality & Design: Lithium diisopropylamide (LDA) is selected over weaker bases (e.g., alkoxides) to ensure rapid, quantitative, and irreversible deprotonation of the ketone. This prevents unwanted self-condensation of the ketone. The reaction is strictly maintained at -78 °C to stabilize the highly reactive enolate and to ensure strictly regioselective attack at the C-6 position of the pyrone, avoiding competitive attack at the C-2 carbonyl.

Step-by-Step Methodology:

• Preparation of LDA: To a flame-dried Schlenk flask under argon, add dry THF (10 mL/mmol) and diisopropylamine (1.1 equiv). Cool to -78 °C and add n-butyllithium (1.05 equiv, 2.5 M in hexanes) dropwise. Stir for 30 minutes.

• Enolate Formation: Add the selected ketone (e.g., acetylacetone, 1.0 equiv) dropwise to the LDA solution at -78 °C. Stir for 45 minutes to ensure complete enolization.

• Pyrone Addition: Dissolve 4,6-dimethoxy-2-pyrone (1.0 equiv) in a minimum volume of dry THF. Add this solution dropwise to the enolate mixture.

• Reaction Progression: Maintain the temperature at -78 °C for 2 hours, then allow it to slowly warm to 0 °C over 1 hour.

  • Self-Validation Checkpoint: Pull a 0.1 mL aliquot, quench with sat. NH₄Cl, extract with EtOAc, and run a TLC (Hexanes:EtOAc 7:3). The disappearance of the highly UV-active 4,6-dimethoxy-2-pyrone spot confirms conversion.

• Quench & Extraction: Quench the reaction with saturated aqueous NH₄Cl at 0 °C. Extract the aqueous layer three times with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purification: Purify the crude residue via flash column chromatography (silica gel) to yield the 6-substituted 4-methoxy-2-pyrone.

Protocol B: Demethylation to 4-Hydroxy Analogs

Objective: Reveal the latent hydroxyl group for further hydrogen bonding or derivatization.

Causality & Design: Iodotrimethylsilane (TMSI) is utilized because it selectively cleaves methyl ethers under mild, non-aqueous conditions without opening the sensitive lactone (pyrone) ring, a common failure point when using harsh aqueous acids like HBr.

Step-by-Step Methodology:

• Dissolve the 6-substituted 4-methoxy-2-pyrone (1.0 equiv) in anhydrous dichloromethane (DCM) under argon.

• Cool the solution to 0 °C.

• Add TMSI (1.2 equiv) dropwise via syringe. Stir at 0 °C for 1 hour, then warm to room temperature.

  • Self-Validation Checkpoint: Monitor by TLC. The product will be highly polar and may streak; adding 1% acetic acid to the TLC eluent will sharpen the product spot.

• Quench the reaction carefully with methanol to destroy excess TMSI, followed by the addition of saturated aqueous sodium thiosulfate to reduce any liberated iodine.

• Extract with DCM, dry over Na₂SO₄, and concentrate to yield the 4-hydroxy analog.

Workflow Visualization

Step-by-step experimental workflow for the enolate condensation reaction.

References

• Title: Preparation of enol lactones of 3,5,7-triketo and 3,5,7,9-tetraketo acids by the condensation of 4,6-dimethoxy-2-pyrone with anions of mono- and diketones Source: Tetrahedron Letters (1982) URL: [Link]

• Title: Studies directed toward the total synthesis of the rubradirin antibiotics. 2. Synthesis of the unique morpholinonaphthoquinone chromophore: A lesson in Diels-Alder regiocontrol by diene substituent selection Source: Journal of Organic Chemistry (1981) URL: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Redirecting [linkinghub.elsevier.com]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 4,6-Dimethoxy-2H-pyran-2-one

Welcome to the technical support center for the synthesis of 4,6-Dimethoxy-2H-pyran-2-one. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with or looking to improve the synthesis of this valuable heterocyclic compound. As a versatile building block in organic synthesis, achieving a high yield of 4,6-Dimethoxy-2H-pyran-2-one is often critical for the successful progression of a synthetic campaign.[1][2]

This document provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges encountered during its synthesis.

Synthetic Overview: A Common Approach

A prevalent method for synthesizing substituted 2H-pyran-2-ones involves the condensation and subsequent cyclization of active methylene compounds with β-keto esters or their equivalents. For 4,6-Dimethoxy-2H-pyran-2-one, a common strategy involves the reaction of a malonic acid derivative with a 1,3-dicarbonyl compound precursor in the presence of a base, followed by cyclization. Variations of this approach are widely documented in the literature for similar pyran-2-one scaffolds.[3][4]

Troubleshooting Guide

This section is structured in a question-and-answer format to directly address specific issues you may encounter during the synthesis of 4,6-Dimethoxy-2H-pyran-2-one.

Issue 1: Low or No Yield of the Desired Product

Question: My reaction is resulting in a very low yield, or I am failing to isolate any of the target 4,6-Dimethoxy-2H-pyran-2-one. What are the potential causes and how can I troubleshoot this?

Answer: Low or no yield is one of the most common issues in pyran-2-one synthesis and can stem from several factors, ranging from reagent quality to reaction conditions. The stability of the 2H-pyran ring itself can be a primary factor, as it can exist in equilibrium with an open-chain dienone form.[5]

Troubleshooting Workflow: Diagnosing Low Yield

Below is a systematic workflow to diagnose the root cause of low yield.

Caption: A troubleshooting workflow for diagnosing low product yield.

Causality-Driven Solutions:

• Reagent Quality and Stoichiometry:

  • Cause: The presence of impurities in starting materials or the use of wet solvents can inhibit the reaction or lead to unwanted side products. Incorrect stoichiometry can result in an incomplete reaction.

  • Solution: Ensure starting materials are pure by checking their specifications or by re-purifying them. Use freshly distilled and anhydrous solvents, especially if organometallic or strong bases are involved. Double-check all calculations and weighings.

• Reaction Conditions:

  • Cause: Many condensation and cyclization reactions are highly sensitive to temperature.[6] An inadequate reaction time will lead to incomplete conversion.

  • Solution: Monitor the reaction progress diligently using Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) to determine the optimal reaction time. If the reaction is sluggish, consider a modest increase in temperature. Conversely, if side products are forming, running the reaction at a lower temperature may be beneficial.[5]

• Workup and Purification:

  • Cause: The target compound may be sensitive to harsh pH conditions during the workup, or it may have partial solubility in the aqueous phase, leading to losses during extraction. Ineffective purification can also lead to low isolated yields.[7]

  • Solution: Quench the reaction with a mild acid, such as a saturated aqueous solution of ammonium chloride. Ensure the pH does not become strongly acidic or basic. Extract the aqueous layer multiple times with a suitable organic solvent (e.g., ethyl acetate, dichloromethane) to maximize recovery. For purification, column chromatography is often effective.[7]

Issue 2: Formation of Significant Byproducts

Question: My reaction produces the desired product, but I'm also getting a significant amount of an unknown byproduct. How can I identify and minimize it?

Answer: Side reactions are common in heterocyclic synthesis. Identifying the byproduct is the first step toward mitigating its formation.

Common Byproducts and Their Mitigation:

Potential Byproduct	Plausible Cause	Identification	Mitigation Strategy
Open-chain intermediate	Incomplete cyclization.	NMR may show characteristic signals for a dienone or β-keto ester. Mass spectrometry will show the expected mass for the uncyclized intermediate.	Increase reaction temperature or time to favor the intramolecular cyclization. The addition of a dehydrating agent like acetic anhydride can sometimes promote lactonization.[6]
Polymerization products	Highly reactive starting materials or intermediates.	A complex mixture of high molecular weight species observed by TLC or mass spectrometry.	Run the reaction at a lower concentration (high dilution conditions). Add reagents slowly to control the reaction rate.
Michael addition byproduct	An enolate intermediate may act as a Michael donor, adding to an α,β-unsaturated carbonyl compound in an intermolecular fashion instead of the desired intramolecular cyclization.[6]	Mass spectrometry will show a mass corresponding to the addition of the starting materials.	Use a non-nucleophilic base. Control the stoichiometry carefully to avoid an excess of the Michael donor.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for the synthesis of 4,6-Dimethoxy-2H-pyran-2-one? A1: The choice of solvent is highly dependent on the specific synthetic route. For base-catalyzed condensations, polar aprotic solvents like Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO) are often used as they can dissolve the reactants and stabilize charged intermediates.[8] For reactions involving thermal cyclization, higher boiling point solvents like toluene or xylene may be appropriate.[5]

Q2: How can I effectively purify the crude product? A2: Column chromatography on silica gel is a widely used and effective method for purifying pyran-2-one derivatives.[7] A gradient elution system, starting with a non-polar solvent (e.g., hexane) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate), usually provides good separation. Recrystallization from a suitable solvent system can be employed if the crude product is sufficiently pure.

Q3: My purified 4,6-Dimethoxy-2H-pyran-2-one seems to decompose over time. What are the proper storage conditions? A3: 2H-pyran-2-ones can be susceptible to hydrolysis or degradation, especially in the presence of light, air, or moisture. It is recommended to store the purified compound in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon), protected from light, and at a low temperature (e.g., in a refrigerator or freezer).

Experimental Protocols

Protocol 1: General Procedure for Synthesis of a 2H-Pyran-2-one Derivative

This is a generalized protocol based on common synthetic strategies for 2H-pyran-2-ones and should be adapted for the specific synthesis of 4,6-Dimethoxy-2H-pyran-2-one based on literature precedents for analogous compounds.[8][9]

• Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add the appropriate 1,3-dicarbonyl compound (1.0 eq) and malononitrile or a similar active methylene compound (1.1 eq).

• Solvent and Base: Add anhydrous ethanol or another suitable solvent, followed by a catalytic amount of a base such as piperidine or sodium ethoxide.

• Reaction: Stir the reaction mixture at room temperature or heat to reflux, monitoring the progress by TLC. The reaction time can vary from a few hours to overnight.

• Workup: Once the reaction is complete, cool the mixture to room temperature and concentrate it under reduced pressure. Add cold water to the residue, which may cause the product to precipitate. If an oil forms, extract the mixture with an organic solvent.

• Purification: Collect the crude product by filtration and wash it with cold water. The crude product can then be purified by column chromatography or recrystallization.

Protocol 2: Purification by Column Chromatography

• Column Preparation: Prepare a silica gel slurry in a non-polar solvent (e.g., 9:1 Hexane:Ethyl Acetate) and pack it into a glass column. Add a layer of sand on top of the silica gel.[7]

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a slightly more polar solvent like dichloromethane and adsorb it onto a small amount of silica gel. After evaporating the solvent, carefully load the dry powder onto the top of the column.

• Elution: Begin eluting the column with the starting solvent system. Gradually increase the polarity of the eluent (e.g., from 9:1 to 4:1 Hexane:Ethyl Acetate) to elute the compounds from the column.

• Fraction Collection: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified 4,6-Dimethoxy-2H-pyran-2-one.

References

• BenchChem. (n.d.). Common side reactions in the synthesis of 2H-pyran-2-ones.
• Ram, V. J., & Srivastava, P. (2001). Pyran-2-ones as a Versatile Synthon for the Synthesis of Diverse Arenes and Heteroarenes. Current Organic Chemistry, 5(5), 571-599.
• Ingenta Connect. (2001, May 1). Pyran-2-ones as a Versatile Synthon for the Synthesis of Diverse Arenes and Heteroarenes.
• BenchChem. (n.d.). Technical Support Center: Synthesis of 2H-Pyran Derivatives.
• Jilalat, I., et al. (2022). PYRAN-2-ONE DERIVATIVES (Part 2): POWERFUL BUILDING BLOCKS AND SCAFFOLDS FOR THE CONSTRUCTION OF A WIDE RANGE OF SEVERAL HETEROCYCLIC COMPOUNDS. Journal Marocain de Chimie Hétérocyclique, 21(3), 1-52.
• Požgan, F., Kranjc, K., Kepe, V., Polanc, S., & Kočevar, M. (2007). Synthesis of 2H-pyran-2-ones and fused pyran-2-ones as useful building blocks. ARKIVOC, 2007(viii), 97-111.
• MDPI. (2021, September 3). Investigation of Pharmaceutical Importance of 2H-Pyran-2-One Analogues via Computational Approaches.
• ResearchGate. (2025, October 16). (PDF) Recent Advances in the Synthesis of 2-Pyrones.
• ResearchGate. (2006, August 29). (PDF) Synthesis of 2H-pyran-2-ones and fused pyran-2-ones as useful building blocks.
• Google Patents. (n.d.). CN103848791A - Synthesis method for 4,6-dimethoxy-2-((phenoxy carbonyl) amino)-pyrimidine.
• Xu, D., et al. (2013). A Facile Synthesis of 4,6-Dimethoxy-2-methylsulfonylpyrimidine. Journal of the Chinese Chemical Society, 60(12), 1448-1450.
• BenchChem. (n.d.). Application Notes and Protocols: Synthesis of α-Pyrones Using 1,1-Dimethoxyethene and Analogs.
• SciELO México. (2025). Pyrone Biomonitored Synthesis.
• National Center for Biotechnology Information. (n.d.). Synthesis of Novel Derivatives of 4,6-Diarylpyrimidines and Dihydro-Pyrimidin-4-one and In Silico Screening of Their Anticancer Activity.
• Organic Chemistry Portal. (n.d.). 2-Pyrone synthesis.
• ResearchGate. (2013, April). Synthesis of Some O-Substituted Derivatives of Natural 6-hydroxymethyl-4-methoxy-2H-pyran-2-one (opuntiol).
• National Center for Biotechnology Information. (n.d.). Synthesis and Phytotoxic Activity of New Pyridones Derived from 4-Hydroxy-6-Methylpyridin-2(1H).
• NPS. (n.d.). Isolation of Pyranone Derivative and Other Secondary Metabolites from Engelhardia spicata Bark and Immunomodulatory Analysis.
• Digital Commons @ University of Puget Sound. (n.d.). Synthesis of Pyran-4-one From Organic Precursor 4-Oxo-4H-pyran-2,6-dicarboxylic Acid.
• European Patent Office. (1999, November 10). EP 0815086 B1 - PREPARATION OF 4,6-DIMETHOXY-2-((PHENOXYCARBONYL)AMINO)-PYRIMIDINE.
• National Center for Biotechnology Information. (n.d.). Recent Advances in the Synthesis of 2H-Pyrans.
• MDPI. (2024, April 11). Relaxant Activity of 4H-Pyran and 1,6-Dihydropyridine Derivatives on Isolated Rat Trachea.
• BenchChem. (n.d.). Common impurities in 6-Methoxydihydro-2h-pyran-3(4h)-one and their removal.
• BenchChem. (n.d.). A Comparative Analysis of 6-Methoxydihydro-2h-pyran-3(4h)-one and Other Pyranone Derivatives in Drug Discovery.
• ScienceScholar. (2022, May 18). Synthesis, characterization of 2-amino-pyran and derivatives evaluation of the bacterial, antioxidant and anticancer activity.
• BenchChem. (n.d.). Application of 6-Methoxydihydro-2H-pyran-3(4H)-one in Natural Product Synthesis.

Sources

• 1. Pyran-2-ones as a Versatile Synthon for the Synthesis of Diverse ...: Ingenta Connect [ingentaconnect.com]
• 2. quod.lib.umich.edu [quod.lib.umich.edu]
• 3. scielo.org.mx [scielo.org.mx]
• 4. Synthesis and Phytotoxic Activity of New Pyridones Derived from 4-Hydroxy-6-Methylpyridin-2(1H)-one - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. mdpi.com [mdpi.com]
• 9. Relaxant Activity of 4H-Pyran and 1,6-Dihydropyridine Derivatives on Isolated Rat Trachea | MDPI [mdpi.com]

Technical Support Center: Purification of 4,6-Dimethoxy-2H-pyran-2-one

This guide serves as a specialized technical resource for the purification of 4,6-Dimethoxy-2H-pyran-2-one (also known as 4,6-dimethoxy-2-pyrone).[1][2] It is designed for researchers requiring high-purity isolation of this electron-rich diene, often used in Diels-Alder cycloadditions and natural product synthesis.[1][2]

Status: Active Role: Senior Application Scientist Subject: Chromatography Protocol & Troubleshooting[1][3]

Strategic Overview: The "Hidden" Instability

While 4,6-Dimethoxy-2H-pyran-2-one is thermally stable enough for reflux conditions, it possesses a specific chemical vulnerability: Acid-Catalyzed Hydrolysis .[1][2]

Structurally, this molecule is a bis-vinylogous ester (a cyclic enol ether).[2][3] Standard silica gel is slightly acidic (

, with localized acidic silanol sites).[2][3] Prolonged exposure to untreated silica can catalyze the hydrolysis of the methoxy groups, reverting the compound to 4-hydroxy-6-methoxy-2-pyrone or even triacetic acid lactone derivatives.[1][2]

The Golden Rule: Treat this purification as you would an acetal or enol ether.[3] Buffer your stationary phase.

Phase 1: Pre-Purification Assessment (The Triage)

Q: How do I determine if my crude material requires buffered silica?

A: Perform the "2-Spot TLC Stress Test" .

• Prepare two TLC plates:

  • Plate A: Standard Silica.[1][3]

  • Plate B: Dipped in 5% Triethylamine (Et

    N) in Hexanes and dried.

• Spot your crude mixture on both.

• Elute with Hexanes:Ethyl Acetate (7:3) .[3]

• Analyze:

  • If the product spot on Plate A streaks or shows a lower R

    "ghost" spot compared to Plate B , your compound is degrading on silica.[3]

  • Action: You must use the Buffered Silica Protocol (Phase 2).[3]

Q: What is the optimal solubility solvent for loading?

A:

Solvent	Solubility	Recommendation
Dichloromethane (DCM)	High	Excellent for liquid loading.[1][2]
Ethyl Acetate	Moderate	Good, but may broaden bands if volume is high.[3]
Hexanes	Low	Poor.[1][3] Do not use for dissolving crude.[1][3]

| Methanol | High | AVOID. Can cause transesterification or nucleophilic attack at C-2/C-6.[1][2] |

Phase 2: The Chromatography Protocol (Buffered System)

Workflow Diagram

Caption: Decision logic for selecting the stationary phase treatment based on compound stability.

Protocol: The "Buffered" Column

Objective: Neutralize surface silanols to prevent demethoxylation.[3]

• Slurry Preparation: Suspend Silica Gel 60 (230-400 mesh) in Hexanes containing 2% Triethylamine (Et

  N) .

• Packing: Pour the slurry into the column. Flush with 2-3 column volumes (CV) of the same buffer solvent.[1][2][3]

• Equilibration: Switch to the starting mobile phase (e.g., 100% Hexanes or 9:1 Hex/EtOAc) without Et

  N.

  • Note: The amine adsorbed on the silica is sufficient; you do not need Et

    N in the elution solvent, which avoids contaminating your fractions.[3]

• Loading:

  • Solid Load (Recommended): Adsorb crude onto Celite 545 (neutral) or deactivated silica.[3]

  • Liquid Load: Dissolve in minimum DCM.

• Elution Gradient:

  • 0-5 min: 100% Hexanes (Flush non-polar impurities).

  • 5-20 min: 0%

    20% EtOAc in Hexanes.

  • 20-40 min: 20%

    40% EtOAc in Hexanes.

  • Target R

    : The product typically elutes around 25-30% EtOAc (R ).[1][2][3]

Troubleshooting & FAQs

Q: My product co-elutes with a yellow impurity. How do I separate them?

A: This yellow impurity is often a self-condensation byproduct or a partially hydrolyzed pyrone.[1][2][3]

• Solution: Change the selectivity of the stationary phase.

  • Option A: Switch to Toluene:Ethyl Acetate (9:1) .[3] The

    - interaction of toluene with the pyrone ring often shifts its retention time relative to aliphatic impurities.[1][3]

  • Option B: Use DCM:MeOH (98:2) (only if using buffered silica).[3]

Q: I isolated the compound, but the NMR shows a new peak at 3.8-4.0 ppm and loss of one methoxy group.

A: You have suffered Hydrolysis .[1][3]

• Diagnosis: The peak at ~3.8 ppm corresponds to a hydroxyl proton or a shift in the remaining methoxy group due to tautomerization (4-hydroxy-6-methoxy-2-pyrone).[1][2]

• Cause: Acidic silica or rotary evaporation at high temperatures with traces of acid.[1][3]

• Fix:

  • Repurify using the Buffered Protocol (Section 3).[3]

  • Keep the water bath on the rotavap below 40°C .

Q: Can I recrystallize instead of running a column?

A: Yes, if the crude purity is

.[3]

• Solvent System: Isopropanol (IPA) or Ethanol/Water .[3]

• Procedure: Dissolve in minimum hot IPA. Cool slowly to room temperature, then to

  C. 4,6-Dimethoxy-2-pyrone crystallizes as colorless needles/prisms.[1][2]

• Warning: Avoid boiling in water/ethanol mixtures for extended periods to prevent hydrolysis.[1][3]

Q: Why does the product turn pink/brown upon storage?

A: This indicates oxidative degradation or photodecomposition .[1][3]

• Mechanism: The electron-rich diene system is susceptible to singlet oxygen or radical oxidation.[1][2][3]

• Storage Protocol: Store under Argon/Nitrogen at -20°C in the dark.

Troubleshooting Logic Map

Caption: Root cause analysis for common purification failures.

References

• Preparation of enol lactones via 4,6-dimethoxy-2-pyrone. Ray, J. A., & Harris, T. M.[1][2][4] (1982).[3][5][6] Tetrahedron Letters, 23(19), 1971-1974.[2][5] (Establishes the reactivity of the 4,6-dimethoxy scaffold and its sensitivity to nucleophiles/anions).

• 4-Hydroxy-6-alkyl-2-pyrones as nucleophilic coupling partners. Beilstein J. Org.[1][2] Chem. (2014).[3][7] (Provides context on the acidity and stability of the related hydroxy-pyrone systems, necessitating buffering).

• Synthesis and Properties of 2-Pyrone Derivatives. Organic Syntheses, Coll. Vol. 9, p.472 (1998).[2][3] (General procedures for handling pyrone precursors and stability under basic/acidic conditions).

• Purification of 4,6-dimethoxy-2-(2-formyl-3-pyridyloxy) pyrimidine. PrepChem Experimental Database. (Demonstrates the use of Hexane/Ethyl Acetate systems for purifying 4,6-dimethoxy-heterocycles).

Sources

• 1. US3491122A - Synthesis of 4-pyrones - Google Patents [patents.google.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Silica gel high-purity grade Davisil Grade 636, 60Å, particle size 35-60mesh 112926-00-8 [sigmaaldrich.com]
• 4. discovery.researcher.life [discovery.researcher.life]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. BJOC - 4-Hydroxy-6-alkyl-2-pyrones as nucleophilic coupling partners in Mitsunobu reactions and oxa-Michael additions [beilstein-journals.org]

Identifying and removing common impurities in 2H-pyran-2-one synthesis

Technical Support Center: 2H-Pyran-2-One Synthesis

A Guide to Identifying and Removing Common Impurities for Researchers and Drug Development Professionals

The synthesis of 2H-pyran-2-ones, a core scaffold in numerous biologically active compounds, presents unique challenges, primarily concerning the purity of the final product.[1][2] The inherent reactivity of the pyranone ring and its precursors can lead to a variety of side reactions and the formation of impurities that are often difficult to separate from the target molecule. This guide provides practical, field-tested advice for identifying, mitigating, and removing these common impurities.

Troubleshooting Guide & FAQs

This section addresses specific issues encountered during the synthesis and purification of 2H-pyran-2-one and its derivatives.

Category 1: Reaction Monitoring & Side Product Formation

Question 1: My reaction is yielding a complex mixture of products instead of the desired 2H-pyran-2-one. What are the most common side reactions?

Answer: The formation of multiple products is a frequent challenge, often stemming from the reaction mechanism and conditions. Key side reactions include:

• Open-Chain Dienone Formation: 2H-pyran-2-ones exist in equilibrium with their isomeric open-chain dienone form.[3][4] This equilibrium is sensitive to substituents, solvent, and temperature. Factors that favor the dienone include less steric hindrance, extended conjugation, and the use of aprotic polar solvents.[3]

• Isomer Formation (e.g., Chromones vs. Coumarins): In syntheses like the Pechmann condensation, which produces coumarins (benzo-α-pyrones), the formation of isomeric chromones (benzo-γ-pyrones) is a common side reaction. The selectivity is highly dependent on the choice of acid catalyst and reaction temperature.[5][6]

• Polymerization: Starting materials, particularly reactive aldehydes or ketones, can polymerize under the reaction conditions, leading to intractable tars and reducing the yield of the desired product.[7]

• Tandem Reaction Failures: Many 2H-pyran-2-one syntheses involve a sequence of reactions, such as a Knoevenagel condensation followed by an intramolecular Michael addition.[5] If the conditions are not optimized, the reaction may stall after the initial condensation, or other intermolecular reactions may occur, leading to a complex mixture.

Troubleshooting Steps:

• Optimize Temperature: Run the reaction at the lowest feasible temperature to disfavor the formation of the open-chain dienone and other side products.[3] For highly activated starting materials, even room temperature may be sufficient.[5]

• Catalyst Selection: The choice of catalyst is critical. For instance, in Pechmann condensations, milder solid acid catalysts like Amberlyst-15 can improve selectivity for the desired coumarin over the chromone byproduct.[5][6]

• Solvent Choice: Screen different solvents. Aprotic polar solvents might stabilize the undesired dienone form.[3] In some cases, solvent-free conditions, potentially with microwave irradiation, can improve yields and reduce side reactions.[5][8]

• Monitor Reaction Progress: Use Thin Layer Chromatography (TLC) to carefully monitor the reaction, observing the consumption of starting materials and the formation of the product and any major byproducts. This helps in determining the optimal reaction time and preventing product degradation from prolonged reaction times.[8]

Question 2: I am using a Pechmann condensation to synthesize a coumarin derivative (a benzo-2H-pyran-2-one) and I'm getting a significant amount of an isomeric byproduct. How can I improve selectivity?

Answer: The primary isomeric byproduct in a Pechmann condensation is a chromone.[5] The formation of a coumarin versus a chromone is a classic example of kinetic versus thermodynamic control, which is heavily influenced by your choice of catalyst and reaction conditions.

• Mechanism Insight: The Pechmann reaction typically proceeds via transesterification followed by an intramolecular electrophilic attack on the activated aromatic ring. In contrast, the competing Simonis chromone cyclization is favored under different acidic conditions where the ketone of the β-ketoester is activated first.[5]

Strategies to Favor Coumarin Formation:

• Catalyst Choice: Strong Brønsted acids like sulfuric acid are common but can be unselective. Consider using Lewis acids or milder, heterogeneous acid catalysts like Amberlyst-15, which can improve selectivity and simplify workup.[5][9]

• Reaction Temperature: For highly activated phenols, lower reaction temperatures can suppress the formation of the chromone byproduct.[5] It is crucial to optimize the temperature for your specific substrates.

• Solvent-Free Conditions: Performing the reaction under solvent-free conditions has been shown to improve yields and selectivity, potentially by favoring the desired reaction pathway and minimizing side reactions.[5][10]

Category 2: Workup and Purification

Question 3: My crude product contains unreacted starting materials. What is the most efficient way to remove them?

Answer: The method for removing unreacted starting materials depends on their chemical properties relative to the 2H-pyran-2-one product.

• Acidic/Basic Starting Materials: If you have unreacted phenols or carboxylic acids, an aqueous workup with a mild base (e.g., sodium bicarbonate solution) can be very effective. The acidic starting materials will be deprotonated and move into the aqueous layer, while the neutral 2H-pyran-2-one product remains in the organic layer. Conversely, basic starting materials can be removed by washing with a dilute acid solution (e.g., dilute HCl).[5]

• Non-polar Starting Materials: If the starting materials are significantly less polar than your product, they can often be removed during silica gel chromatography as they will elute much faster.[11]

• Volatile Starting Materials: If the starting materials are much more volatile than your product, they may be removable under high vacuum, although care must be taken not to co-evaporate the product.

Question 4: My 2H-pyran-2-one derivative seems to be degrading during silica gel chromatography. What are my options?

Answer: The acidic nature of standard silica gel can lead to the degradation of sensitive compounds, including some 2H-pyran-2-ones.[3] This can manifest as streaking on the TLC plate or low recovery from the column.

Workflow for Mitigating Degradation on Silica Gel

Caption: Troubleshooting workflow for product degradation during chromatography.

Detailed Protocols:

• Deactivating Silica Gel: Prepare a slurry of silica gel in your chosen eluent. Add a small amount of a base, such as triethylamine (1-2% of the total solvent volume), to the slurry and mix well before packing the column. This neutralizes the acidic sites on the silica surface.

• Recrystallization: This is often the best method for purifying solid products and avoids potential degradation on stationary phases.[8][12] Test various solvent systems (e.g., ethanol/water, ethyl acetate/hexane, acetone/hexane) to find one that dissolves your compound when hot but gives good crystal formation upon slow cooling.[12]

• Distillation: For thermally stable, liquid 2H-pyran-2-ones, distillation under reduced pressure can be an excellent purification method to remove non-volatile impurities.[13]

Question 5: What are the best analytical techniques for identifying unknown impurities in my sample?

Answer: A combination of analytical techniques is essential for the unambiguous identification of impurities.[7][14]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): NMR is invaluable for structural elucidation. It can help identify unreacted starting materials, isomeric byproducts, and degradation products by comparing the spectra of your purified sample to that of the starting materials and known byproducts.[7] 2D NMR techniques (COSY, HSQC, HMBC) can be employed to determine the full structure of an unknown impurity if it is present in sufficient quantity.[7]

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique is ideal for identifying volatile impurities, such as residual solvents and low molecular weight byproducts. The mass spectrum provides the molecular weight and fragmentation pattern of the impurity, aiding in its identification.[7]

• Liquid Chromatography-Mass Spectrometry (LC-MS): For less volatile or thermally unstable impurities, LC-MS is the method of choice. It separates the components of the mixture and provides the molecular weight of each, which is critical information for proposing potential structures.

Systematic Approach to Impurity Identification

Caption: A logical workflow for identifying unknown impurities.

Quantitative Data and Purification Protocols

Table 1: Common Impurities and Recommended Purification Strategies

Impurity Type	Typical Source	Identification Method	Primary Removal Method	Secondary Method
Unreacted Phenol/Acid	Starting Material	NMR, TLC	Aqueous base wash (e.g., NaHCO₃)	Silica Gel Chromatography
Unreacted Aldehyde/Ketone	Starting Material	NMR, GC-MS	Silica Gel Chromatography	Distillation (if volatile)
Open-chain Dienone	Equilibrium with Product	NMR, LC-MS	Optimize reaction conditions to favor cyclization	Careful Chromatography
Isomeric Byproducts	Side Reactions (e.g., Simonis)	NMR, LC-MS	Fractional Recrystallization	Preparative HPLC
Polymeric Material	Starting Material Polymerization	Insoluble, broad NMR humps	Filtration, Chromatography	-
Residual Solvents	Workup/Purification	¹H NMR, GC-MS	Drying under high vacuum	-

Experimental Protocol: Purification by Silica Gel Chromatography

This protocol provides a general framework for purifying a moderately polar 2H-pyran-2-one derivative.

• Solvent System Selection: Use TLC to determine an appropriate eluent. A good solvent system (e.g., a mixture of hexane and ethyl acetate) will give your target compound an Rf value of approximately 0.2-0.4 and show good separation from impurities.[7]

• Column Packing: Prepare a slurry of silica gel in the chosen eluent (or pure hexane). Pour the slurry into the column and allow it to pack under gravity or with gentle pressure. Ensure the silica bed is flat and free of cracks.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a slightly more polar solvent (like dichloromethane). Apply the sample carefully to the top of the silica bed.

• Elution: Begin eluting the column with the chosen mobile phase. Collect fractions and monitor them by TLC. You may need to gradually increase the polarity of the eluent (gradient elution) to move your product off the column.[11]

• Isolation: Combine the fractions that contain the pure product (as determined by TLC). Remove the solvent under reduced pressure using a rotary evaporator to yield the purified 2H-pyran-2-one.[11]

References

• Tonozuka, M., & Obi, M. (n.d.). 2H-Pyran-2-one. Organic Syntheses Procedure. Retrieved from [Link]

• Khan, I., et al. (2021). Investigation of Pharmaceutical Importance of 2H-Pyran-2-One Analogues via Computational Approaches. Molecules, 26(17), 5369. Retrieved from [Link]

• Journal of Chemical Education. (n.d.). Synthesis of Tetrahydro-2-(2-propynyloxy)-2H-pyran: Illustrating Markownikov Addition, Protecting Groups, and Advance 1H-NMR Phenomena. Retrieved from [Link]

• Organic Syntheses. (2015, May 29). Preparation of 3,5-‐Dibromo-‐2-‐pyrone from Coumalic Acid. Retrieved from [Link]

• ResearchGate. (2025, August 9). Stereoselective Total Synthesis of (6S)-5,6-Dihydro-6-[(2R)-2-hydroxy-6-phenylhexyl]-2H-pyran-2-one from L-Malic Acid. Retrieved from [Link]

• Organic Syntheses Procedure. (n.d.). 2H-Pyran-2-one, 3-bromo-. Retrieved from [Link]

• R Discovery. (2006, November 10). Synthesis of 2H-pyran-2-ones and fused pyran-2-ones as useful building blocks. Retrieved from [Link]

• ResearchGate. (2006, August 29). (PDF) Synthesis of 2H-pyran-2-ones and fused pyran-2-ones as useful building blocks. Retrieved from [Link]

• Semantic Scholar. (2006, August 29). Synthesis of 2H-pyran-2-ones and fused pyran-2-ones as useful building blocks. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). 2-Pyrone synthesis. Retrieved from [Link]

• IISTE.org. (n.d.). Studying of Pechmann Condensation Products of Ethyl Acetoacetate with 2,7-Dihydroxynaphthalene. Retrieved from [Link]

• ResearchGate. (n.d.). 2H‐Pyran‐2‐ones' Synthesis: State‐of‐the‐Art Methods and Applications. Retrieved from [Link]

• SIELC Technologies. (2018, February 16). Tetrahydro-2H-pyran-2-one. Retrieved from [Link]

• Arkivoc. (n.d.). Synthesis of 2H-pyran-2-ones and fused pyran-2-ones as useful building blocks. Retrieved from [Link]

• ResearchGate. (2025, August 9). One‐pot synthesis of some 2H‐Pyran‐2‐one derivatives | Request PDF. Retrieved from [Link]

• SpiroChem. (n.d.). Impurity Synthesis And Identification. Retrieved from [Link]

• National Institutes of Health. (n.d.). Recent Advances in the Synthesis of 2H-Pyrans. Retrieved from [Link]

• Der Pharma Chemica. (n.d.). Synthesis of coumarins via Pechmann reaction using Antimony chloride immobilized on neutral alumina as a Catalyst under. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Unveiling the reactivity of 2H-(thio)pyran-2-(thi)ones in cycloaddition reactions with strained alkynes through density functional theory studies. Retrieved from [Link]

• National Institutes of Health. (n.d.). Heterogeneously Catalyzed Pechmann Condensation Employing the Tailored Zn0.925Ti0.075O NPs: Synthesis of Coumarin. Retrieved from [Link]

• Semantic Scholar. (n.d.). ONE-POT SYNTHESIS OF SOME FUSED PYRAN-2-ONES. Retrieved from [Link]

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Optimization of reaction conditions for pyranone synthesis (catalyst, solvent, temperature)

Technical Support Center: Optimization of Pyranone Synthesis

Welcome to the Technical Support Center for Pyranone Synthesis. This guide is designed for researchers, scientists, and professionals in drug development to navigate the complexities of optimizing pyranone synthesis. Here, we address common experimental challenges with in-depth, field-proven insights and troubleshooting strategies in a direct question-and-answer format.

Part 1: Troubleshooting Common Synthesis Problems

This section addresses the most frequent issues encountered during pyranone synthesis, offering potential causes and actionable solutions.

Q1: My reaction shows very low or no product yield. What are the primary factors to investigate?

Low or no yield is a common but multifaceted problem. A systematic approach is crucial for diagnosis.[1][2]

• Potential Cause 1: Inactive or Inappropriate Catalyst

  • The "Why": Many pyranone syntheses, such as hetero-Diels-Alder reactions or transition-metal-catalyzed cyclizations, are highly dependent on the catalyst's activity. Lewis acid catalysts can be deactivated by trace amounts of water or coordinating solvents.[1] Organocatalysts may degrade at elevated temperatures.

  • Troubleshooting Steps:

    • Verify Catalyst Quality: Use a freshly opened bottle of catalyst or purify/reactivate your existing stock. For instance, some Lewis acids can be dried under vacuum.

    • Ensure Anhydrous Conditions: Reactions sensitive to moisture should be conducted under an inert atmosphere (Nitrogen or Argon) using thoroughly dried solvents and glassware.[1][2] Molecular sieves can be added to the reaction mixture as a scavenger.[2]

    • Re-evaluate Catalyst Choice: The chosen catalyst may not be suitable for your specific substrates. For example, in palladium-catalyzed reactions, the choice of ligand can dramatically influence the outcome.[1] Consider screening a panel of catalysts (e.g., different Lewis acids like ZnBr₂, BF₃·Et₂O, or organocatalysts like proline) to find the optimal choice for your system.[1][3]

• Potential Cause 2: Suboptimal Solvent Selection

  • The "Why": The solvent does more than just dissolve reactants; it influences catalyst activity, reaction rates, and even selectivity.[4][5] Polar aprotic solvents can coordinate with Lewis acid catalysts, reducing their efficacy. In contrast, non-polar solvents might be ideal for some reactions but could cause solubility issues for polar starting materials.

  • Troubleshooting Steps:

    • Solvent Screening: If yield is low, perform small-scale trials in a range of solvents with varying polarities (e.g., Toluene, Dichloromethane, Acetonitrile, THF, Dioxane).

    • Consider Coordinating Effects: For Lewis acid-catalyzed reactions, switch from a coordinating solvent (like THF or Acetonitrile) to a non-coordinating one (like Toluene or Hexane) to see if yields improve.

    • Aqueous Conditions: For certain cycloadditions like the Diels-Alder reaction, using water as a solvent can lead to remarkable rate enhancements due to hydrophobic effects and hydrogen bonding.[6]

• Potential Cause 3: Incorrect Temperature or Reaction Time

  • The "Why": Every reaction has an optimal temperature range. Too low, and the activation energy barrier isn't overcome, leading to an incomplete reaction.[1][2] Too high, and you risk decomposition of starting materials, products, or the catalyst, as well as the formation of side products like furanones or dimers.[1]

  • Troubleshooting Steps:

    • Monitor Reaction Progress: Use Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to track the consumption of starting materials and the formation of the product over time.[1][2] This will tell you if the reaction is slow, stalled, or if the product is degrading.

    • Systematic Temperature Optimization: Run the reaction at a range of temperatures (e.g., room temperature, 50 °C, 80 °C, 100 °C) to find the sweet spot. A recent ruthenium-catalyzed cascade reaction for pyranone synthesis found 100°C to be optimal.[7]

    • Adjust Reaction Time: Based on your monitoring, extend the reaction time if it is proceeding slowly or shorten it if product degradation is observed after an initial peak formation.

Troubleshooting Workflow: Low Product Yield

The following diagram outlines a logical workflow for diagnosing the root cause of low yield in pyranone synthesis.

Caption: A systematic workflow for troubleshooting low yields in pyranone synthesis.

Q2: My reaction is producing significant side products, such as furanone isomers. How can I improve selectivity?

The formation of isomers, particularly five-membered furanones instead of six-membered pyranones, is a classic selectivity challenge.[1]

• The "Why": This issue often arises from competing cyclization pathways, specifically a 5-exo-dig versus a 6-endo-dig cyclization.[1][8] The electronic and steric environment, dictated by the catalyst, solvent, and temperature, determines which pathway is favored.

• Troubleshooting & Optimization Strategies:

  • Catalyst and Ligand Selection: The choice of catalyst is paramount. For instance, in palladium-catalyzed syntheses, N-heterocyclic carbene (NHC) ligands have been shown to favor the desired 6-endo-dig cyclization to form the 2-pyrone.[1][8]

  • Lewis Acid Additives: The addition of a co-catalyst or additive can steer the reaction. Adding a Lewis acid like BF₃·Et₂O can enhance selectivity for the pyranone product, even in reactions catalyzed by other metals.[1][8]

  • Temperature Control: Lowering the reaction temperature can sometimes increase selectivity by favoring the thermodynamically more stable product or by disfavoring a higher-energy pathway that leads to the side product.

  • Solvent Effects: Solvent polarity can influence the stability of the transition states leading to different products. Experiment with different solvents to see how selectivity is affected.

Part 2: Frequently Asked Questions (FAQs)

This section covers broader questions about the strategic optimization of reaction conditions.

Q1: What is the best starting point for choosing a catalyst for my pyranone synthesis?

There is no single "best" catalyst, as the optimal choice is highly substrate-dependent. However, a logical approach is to:

• Consult the Literature: Search for syntheses of pyranones with similar substitution patterns to your target molecule. This will provide a shortlist of catalysts that have proven effective.

• Consider the Mechanism:

  • For Diels-Alder type reactions, Lewis acids (e.g., TiCl₄, ZnCl₂) are common choices to activate the dienophile.[3]

  • For cyclizations of alkynoic acids , transition metals like Palladium or Gold are frequently used.[8][9]

  • Multicomponent reactions often benefit from catalysts that can facilitate several steps in a cascade, such as Ruthenium or various nanocatalysts.[7][10][11]

• Start with Common Catalysts: If no direct analog is found, start with broadly applicable and robust catalysts like ZnBr₂ for lactonizations or a common palladium source like Pd(PPh₃)₄ for cross-coupling/cyclization strategies.[1][8]

Q2: How does solvent polarity impact pyranone synthesis, particularly in cycloaddition reactions?

Solvent polarity has a profound effect. For concerted reactions like the Diels-Alder, moving to more polar solvents can sometimes accelerate the reaction by stabilizing a more polar transition state.[6] However, the effect is not always straightforward.

• Rate vs. Selectivity: A computational study found that for some Diels-Alder reactions, non-polar solvents like toluene resulted in faster overall rates, while more polar solvents like acetone enhanced the selectivity between different isomeric products.[4]

• Hydrogen Bonding: Solvents capable of hydrogen bonding, like fluorinated alcohols or water, can also play a significant role in stabilizing transition states, thereby influencing both rate and selectivity.[5][12]

Q3: What temperature should I start my optimization at?

A good starting point is often room temperature or slightly elevated (40-50 °C). Many modern catalytic systems are designed to be efficient under mild conditions.

• If no reaction occurs: Gradually increase the temperature in 20 °C increments (e.g., 60 °C, 80 °C, 100 °C), monitoring by TLC at each stage. Many reactions require heat to overcome the activation barrier, with some pyranone syntheses running optimally at 80-100 °C.[7][10]

• If multiple products form: Try lowering the temperature (e.g., 0 °C or room temperature). This can often improve selectivity by slowing down competing side reactions.[1]

Part 3: Data & Protocols

Table 1: Comparison of Catalytic Systems for Pyranone Synthesis

Catalytic System	Typical Reaction Type	Optimal Solvent(s)	Temperature Range	Key Advantages/Considerations	Source(s)
[Ru(p-cymene)Cl₂]₂ / NaOAc	Three-component cascade	HFIP	100 °C	Atom-economical, good functional group tolerance.[7]	[7]
Pd(0) / NHC Ligands	Intramolecular cyclization	Toluene, Dioxane	60 - 110 °C	High selectivity for 6-endo cyclization (pyrone formation).[1][8]	[1][8]
ZnBr₂	Lactonization of enynoic acids	CH₂Cl₂	Room Temp.	Mild conditions, can provide high selectivity for pyranone over furanone.[1][8]	[1][8]
D-Proline	Organocatalytic cascade	CH₃CN	-20 °C	Asymmetric synthesis, mild conditions.[3]	[3]
Piperidine (organobase)	Hydration/cyclization of diynones	Toluene, CH₃CN/H₂O	Room Temp. - 90 °C	Metal-free, proceeds under mild to moderate conditions.[13]	[13]

Experimental Protocol: Small-Scale Catalyst Screening

This protocol outlines a general procedure for efficiently screening multiple catalysts for a target pyranone synthesis.

Objective: To identify the most effective catalyst for the conversion of Starting Material A and Starting Material B into Pyranone Product C.

Materials:

• Starting Material A (e.g., an alkynoic acid)

• Starting Material B (e.g., a coupling partner)

• A panel of catalysts (e.g., Pd(OAc)₂, Zn(OTf)₂, CuI, Sc(OTf)₃)

• Appropriate ligands, if required (e.g., XPhos, SPhos)

• Anhydrous reaction solvent (e.g., Toluene)

• Inert atmosphere reaction vials (e.g., 2 mL screw-cap vials with septa)

• Stir plate and small magnetic stir bars

Procedure:

• Preparation: Under an inert atmosphere (glovebox or Schlenk line), prepare a stock solution of Starting Material A and Starting Material B in the anhydrous solvent to ensure accurate dispensing.

• Array Setup: Arrange and label a series of reaction vials. To each vial, add the pre-weighed catalyst (typically 1-5 mol%) and any required ligand.

• Initiation: Using a syringe, add the stock solution of starting materials to each vial. Include a "no catalyst" control vial to assess the background reaction.

• Reaction: Seal the vials and place them in a heating block on the stir plate set to the desired screening temperature (e.g., 80 °C).

• Monitoring: After a set time (e.g., 4, 12, and 24 hours), take a small aliquot from each vial via syringe. Quench the aliquot (e.g., in a small amount of ethyl acetate) and analyze by TLC and/or LC-MS to determine the relative conversion to the desired product.

• Analysis: Compare the results across all vials. The catalyst that provides the highest conversion to the desired pyranone with the fewest side products is selected for larger-scale optimization.

Influence of Parameters on Pyranone Synthesis

The interplay between catalyst, solvent, and temperature is critical for achieving a successful synthesis. The diagram below illustrates these relationships.

Caption: The relationship between key reaction parameters and the final synthesis outcome.

References

• Yu, S., Hong, C., Liu, Z., & Zhang, Y. (2022). Synthesis of Pyranones: Ru-Catalyzed Cascade Reaction via Vinylic C-H Addition to Glyoxylate. Organic Letters, 24(27), 4871–4875. [Link]

• Panda, S., & Ghosh, S. (2021). Recent Advances in the Stereoselective Total Synthesis of Natural Pyranones Having Long Side Chains. Molecules, 26(17), 5349. [Link]

• Cernak, T. A., & Lambert, T. H. (2015). Pyranone Natural Products as Inspirations for Catalytic Reaction Discovery and Development. Accounts of Chemical Research, 48(8), 2263–2275. [Link]

• Wang, C., et al. (2022). Synthesis of 4-Pyrones by Formal Hydration of 1,3-Diynones Promoted by 1,4-Addition of Piperidine. Organic Letters, 24(39), 7163–7167. [Link]

• Banu, H., & Stephenson, G. R. (2022). Recent Progress in the Multicomponent Synthesis of Pyran Derivatives by Sustainable Catalysts under Green Conditions. Catalysts, 12(10), 1144. [Link]

• Pramanik, S., & Ghorai, P. (2022). Importance of Hybrid Catalysts toward the Synthesis of 5H-Pyrano[2,3-d]pyrimidine-2-ones/2,4-diones (Thiones). ACS Omega, 7(45), 40875–40909. [Link]

• Babu, B., & Divya, K. (2021). Review on Synthesis and Medicinal Application of Dihydropyrano[3,2-b]Pyrans and Spiro-Pyrano[3,2-b]Pyrans by Employing the Reactivity of 5-Hydroxy-2-(Hydroxymethyl)-4H-Pyran-4-One. Polycyclic Aromatic Compounds, 42(6), 3354-3382. [Link]

• Gill, M. (2004). Synthesis of Pyran and Pyranone Natural Products. Molecules, 9(6), 498-511. [Link]

• Cernak, T. A., & Lambert, T. H. (2015). Pyranone Natural Products as Inspirations for Catalytic Reaction Discovery and Development. ACS Publications. [Link]

• Reiser, O. (2020). Sustainable synthesis of 2-pyrones and application of biobased 2-pyrones Atypical reactivity of anthracene derivatives. University of Regensburg. [Link]

• Lee, H., & Kim, S. (2014). Recent Advances in the Synthesis of 2-Pyrones. Molecules, 19(12), 20976–21008. [Link]

• Companyó, X. (2014). The Role of Pyranones in Asymmetric Organocatalytic Cascade Reactions. Scilit. [Link]

• Stratakis, M., et al. (2018). Organocatalyzed Approach to the Synthesis of γ‐Pyrones via Hydration/Cyclization of Skipped Diynones under Basic Conditions. Chemistry – An Asian Journal, 13(17), 2426-2430. [Link]

• BTC. (2025). How to optimize the synthesis process of Tetrahydro-4-pyrone?. BTC Blog. [Link]

• Donkor, B., & Umar, A. R. (2024). Solvent-Mediated Rate Deceleration of Diels–Alder Reactions for Enhanced Selectivity: Quantum Mechanical Insights. International Journal of Molecular Sciences, 25(21), 12781. [Link]

• American Chemical Society. (2026). Catalyst-Free Gas-Phase Synthesis of Pyrones via Thermally Induced Aldol Condensation of Acetoacetate Derivatives. The Journal of Organic Chemistry. [Link]

• Blake, J. F., & Jorgensen, W. L. (1991). Theoretical studies of solvent effects and Lewis acid catalysis on Diels-Alder reactions. University of Miami Scholarly Repository. [Link]

• Marques, M. M. B. (2021). Diels–Alder Cycloaddition Reactions. Encyclopedia. [Link]

• Cativiela, C., et al. (2000). Solvent effects on Diels-Alder reactions. The use of aqueous mixtures of fluorinated alcohols and the study of reactions of acrylonitrile. Journal of the Chemical Society, Perkin Transactions 2, (7), 1373-1380. [Link]

• Berson, J. A., et al. (1962). The Correlation of Solvent Effects on the Stereoselectivities of Diels-Alder Reactions by Means of Linear Free Energy Relationships. A New Empirical Measure of Solvent Polarity. Journal of the American Chemical Society, 84(15), 2975-2985. [Link]

• Ghorai, P. (2021). Strategies for the synthesis of furo-pyranones and their application in the total synthesis of related natural products. Organic Chemistry Frontiers, 8(1), 120-174. [Link]

• ResearchGate. (n.d.). Optimization of solvent and temperature for the synthesis of pyrazolopyranopyrimidines. ResearchGate. [Link]

• Lee, H., & Kim, S. (2014). Recent Advances in the Synthesis of 2-Pyrones. ResearchGate. [Link]

• Gill, M. (2004). Synthesis of Pyran and Pyranone Natural Products. National Institutes of Health. [Link]

• Gill, M. (2004). Synthesis of Pyran and Pyranone Natural Products. ResearchGate. [Link]

• Reddit. (2025). Help with Low Yield Synthesis. r/Chempros. [Link]

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Stability, storage, and handling of 4,6-Dimethoxy-2H-pyran-2-one

Welcome to the technical support guide for 4,6-Dimethoxy-2H-pyran-2-one. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth information on the stability, storage, and handling of this versatile compound.

I. Compound Overview

4,6-Dimethoxy-2H-pyran-2-one is a pyranone derivative with applications in organic synthesis and medicinal chemistry.[1][2] Its unique structure makes it a valuable building block for more complex molecules.[1][3]

Key Properties:

Property	Value
Molecular Formula	C₇H₈O₄
Molecular Weight	156.14 g/mol
Appearance	White to light yellow crystalline powder[1]
Melting Point	86 - 90 °C[1]
Solubility	Soluble in organic solvents[1]

II. Stability and Degradation

Core Concept: 4,6-Dimethoxy-2H-pyran-2-one is generally stable under recommended storage conditions.[4][5] However, like many heterocyclic compounds, it is susceptible to degradation under certain environmental stresses. The primary degradation pathway of concern for pyran-2-ones is hydrolysis, particularly under acidic or basic conditions, which can lead to ring-opening.[6]

Troubleshooting Stability Issues:

Observed Issue	Potential Cause	Recommended Action
Discoloration (yellowing or browning)	Exposure to light, air (oxidation), or elevated temperatures.	Store in an amber vial, under an inert atmosphere (e.g., argon or nitrogen), and at the recommended temperature.[7]
Changes in physical state (clumping)	Absorption of moisture.	Store in a desiccator or a dry, controlled environment. Ensure the container is tightly sealed.[4][7]
Unexpected analytical results (e.g., new peaks in HPLC, shifts in NMR)	Degradation of the compound.	Re-evaluate storage conditions and handling procedures. Consider performing a forced degradation study to identify potential degradants.

Experimental Protocol: Forced Degradation Study

A forced degradation study can help identify potential degradation products and establish the compound's stability profile.

Materials:

• 4,6-Dimethoxy-2H-pyran-2-one

• Methanol (HPLC grade)

• Water (HPLC grade)

• 0.1 M Hydrochloric Acid (HCl)

• 0.1 M Sodium Hydroxide (NaOH)

• 30% Hydrogen Peroxide (H₂O₂)

• HPLC system with a UV detector

Procedure:

• Prepare Stock Solution: Dissolve a known concentration of 4,6-Dimethoxy-2H-pyran-2-one in methanol.

• Acid Hydrolysis: Mix an aliquot of the stock solution with 0.1 M HCl.

• Base Hydrolysis: Mix an aliquot of the stock solution with 0.1 M NaOH.

• Oxidative Degradation: Mix an aliquot of the stock solution with 30% H₂O₂.

• Thermal Degradation: Store an aliquot of the stock solution at an elevated temperature (e.g., 60°C).

• Photolytic Degradation: Expose an aliquot of the stock solution to UV light.

• Analysis: At specified time points (e.g., 0, 2, 4, 8, 24 hours), take samples from each condition, neutralize if necessary, and analyze by HPLC to monitor the parent compound and the formation of any degradation products.

Caption: Workflow for a forced degradation study.

III. Storage Recommendations

Proper storage is crucial to maintain the integrity of 4,6-Dimethoxy-2H-pyran-2-one.

Recommended Storage Conditions:

Parameter	Condition	Rationale
Temperature	Store at room temperature.[1]	Avoids potential degradation from excessive heat.
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen).	Minimizes the risk of oxidation.
Light	Protect from light by storing in an amber vial or a dark place.[7]	Prevents photolytic degradation.
Moisture	Keep container tightly closed in a dry and well-ventilated place.[4][7]	The compound is hygroscopic and can absorb moisture, leading to degradation.

IV. Handling and Safety

As with any chemical, proper handling procedures should be followed to ensure safety.

Personal Protective Equipment (PPE):

• Eye Protection: Safety glasses or goggles are recommended.[7]

• Hand Protection: Wear protective gloves.[7]

• Skin and Body Protection: A lab coat is recommended to prevent skin contact.[7]

Handling Procedures:

• Handle in a well-ventilated area or in a fume hood to avoid inhalation of dust.[7]

• Avoid contact with skin, eyes, and clothing.[7]

• Wash hands thoroughly after handling.[7]

• Avoid creating dust when handling the solid material.[7]

In Case of Exposure:

• Eye Contact: Immediately flush with plenty of water for at least 15 minutes.[8]

• Skin Contact: Wash off with soap and plenty of water.[8]

• Inhalation: Move to fresh air.[8]

• Ingestion: Do NOT induce vomiting. Seek medical attention.[8]

Caption: Summary of handling and safety precautions.

V. Frequently Asked Questions (FAQs)

Q1: My 4,6-Dimethoxy-2H-pyran-2-one has turned slightly yellow. Is it still usable?

A slight yellowing may indicate minor degradation, likely due to light or air exposure. For sensitive applications, it is recommended to re-purify the material or use a fresh batch. For less sensitive applications, you may be able to use it, but be aware that the purity may be compromised.

Q2: I need to dissolve 4,6-Dimethoxy-2H-pyran-2-one for my experiment. What are the best solvents?

The compound is soluble in a range of organic solvents.[1] The choice of solvent will depend on your specific application. It is always best to perform a small-scale solubility test before preparing a large batch.

Q3: Are there any known incompatibilities with other chemicals?

Avoid strong oxidizing agents and strong acids, as these can promote degradation.[8]

Q4: How should I dispose of waste containing 4,6-Dimethoxy-2H-pyran-2-one?

Dispose of in accordance with local, state, and federal regulations for chemical waste.[8] It is generally recommended to have it handled by a licensed professional waste disposal service.

VI. References

• Fisher Scientific. (2010, October 11). Safety Data Sheet.

• TCI Chemicals. Safety Data Sheet.

• Fisher Scientific. Safety Data Sheet.

• Tokyo Chemical Industry. (2025, November 6). Safety Data Sheet.

• Chemical Bull. Material Safety Data Sheet (MSDS).

• Pi Chemicals. Material Safety Data Sheet.

• Sigma-Aldrich. (2025, November 7). Safety Data Sheet.

• Fisher Scientific. Safety Data Sheet.

• Chemicea. Material Safety Data Sheet.

• Chemistry LibreTexts. (2023, October 30). Piranha Solution.

• Material Safety Data Sheet. (2010, April 6).

• Sigma-Aldrich. (2025, September 22). Safety Data Sheet.

• MedchemExpress.com. (2026, January 8). Safety Data Sheet.

• Chem-Impex. 4-Methoxy-6-methyl-2H-pyran-2-one.

• Synthesis of 2H-pyran-2-ones and fused pyran-2-ones as useful building blocks. (2006, August 29). Arkivoc.

• Synthesis and Phytotoxic Activity of New Pyridones Derived from 4-Hydroxy-6-Methylpyridin-2(1H)-one. Molecules.

• Benchchem. Characterization of Dihydro-2H-pyran-3(4H)-one: A Comparative Guide to Analytical Methods.

• Fisher Scientific. Safety Data Sheet.

• Brominated derivatives of 4‐hydroxy‐ and 4‐methoxy‐6‐methyl‐2H‐pyran‐2‐ones. Journal of Heterocyclic Chemistry.

• Investigation of Pharmaceutical Importance of 2H-Pyran-2-One Analogues via Computational Approaches. (2021, September 3). Molecules.

• Benchchem. A Comparative Analysis of 6-Methoxydihydro-2h-pyran-3(4h)-one and Other Pyranone Derivatives in Drug Discovery.

• Relaxant Activity of 4H-Pyran and 1,6-Dihydropyridine Derivatives on Isolated Rat Trachea. (2024, April 11). Molecules.

• An overview of structure-based activity outcomes of pyran derivatives against Alzheimer's disease. Journal of Molecular Structure.

• Synthesis of Some O-Substituted Derivatives of Natural 6-hydroxymethyl-4-methoxy-2H-pyran-2-one (opuntiol). (2013, April). Journal of the Chemical Society of Pakistan.

• Benchchem. Determining the Enantiomeric Purity of 6-Methoxydihydro-2h-pyran-3(4h)-one: A Comparative Guide.

• 4-Hydroxy-2-pyrones: Synthesis, Natural Products, and Application. (2023, December 15). Molecules.

• Pyran-based natural and synthetic marketed drugs in preclinical/clinical trials. ResearchGate.

• Benchchem. Stability of "Dihydro-2H-pyran-3(4H)-one" under acidic conditions.

• PubChem. 2H-Pyran-2-one, 6-(2,4-dihydroxy-6-methylphenyl)-4-methoxy-.

• Pyran-based derivatives obtained from natural origin with cell damage potential. ResearchGate.

• Synthesis and Antiproliferative Activity of 2,4,6,7-Tetrasubstituted-2H-pyrazolo[4,3-c]pyridines. (2021, November 8). Molecules.

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• 4. fishersci.com [fishersci.com]
• 5. pipharm.com [pipharm.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. tcichemicals.com [tcichemicals.com]
• 8. fishersci.com [fishersci.com]

Advanced Technical Support Center: Crystallization of 2H-Pyran-2-One Derivatives

Welcome to the Advanced Troubleshooting Center. As application scientists and process chemists, we recognize that 2H-pyran-2-one derivatives (α-pyrones) present unique crystallization challenges. Their highly delocalized structure—exhibiting both diene and cyclic ester characteristics—often results in low melting points, high organic solubility, and a propensity for liquid-liquid phase separation (LLPS, or "oiling out").

This guide provides field-proven, self-validating protocols to help you navigate LLPS, control polymorphism, and prevent chemical degradation during the crystallization of α-pyrone scaffolds.

Diagnostic Triage: Identifying the Root Cause

Before altering your process parameters, you must accurately diagnose the failure mode. The following workflow categorizes the most common crystallization failures associated with 2H-pyran-2-ones.

Diagnostic workflow for troubleshooting 2H-pyran-2-one crystallization issues.

Frequently Asked Questions & Mechanistic Troubleshooting

Q1: My 2H-pyran-2-one derivative forms a milky emulsion instead of crystals upon cooling. How do I force nucleation instead of oiling out?

The Causality: You are experiencing Liquid-Liquid Phase Separation (LLPS), commonly known as "oiling out." This occurs when the supersaturation driving force pushes the system into a miscibility gap before the kinetic barrier for primary nucleation is overcome [1]. Because 2H-pyran-2-ones often have low melting points and high solubility in organic solvents, their integration into a rigid crystal lattice is kinetically hindered. The solute molecules arrange randomly into product-rich droplets, which later solidify into amorphous gums that trap impurities.

The Solution: You must redefine your process design space. Oiling out is a kinetic phenomenon; it can be bypassed by ensuring the supersaturation trajectory remains within the Metastable Zone Width (MZW) and never crosses the LLPS boundary [2]. This requires a robust seeding strategy and the slow generation of supersaturation.

Protocol A: Seeding-Assisted Antisolvent Crystallization to Bypass LLPS

This protocol is a self-validating system: success is confirmed by a steady increase in chord length counts via FBRM without a sudden drop in signal (which would indicate droplet coalescence).

• Solubility Mapping: Use a polythermal method with an in-situ turbidity probe to map the saturation temperature (

  ) and the LLPS boundary in your chosen solvent/antisolvent system (e.g., Ethanol/Water).

• Dissolution: Dissolve the crude α-pyrone in the primary solvent at 10°C above

  to ensure the destruction of all thermal history.

• Cooling to Seeding Temperature (

  ): Cool the clear solution to (strictly 5–8°C below ). The solution must remain clear.

• Seed Introduction: Introduce 2.0% to 5.0% w/w of pure, milled 2H-pyran-2-one seed crystals.

• Annealing (Ageing): Hold the suspension isothermally for 60 minutes. This allows the seeds to heal milled surfaces and establish a dominant growth area, bypassing the kinetic barrier of primary nucleation.

• Controlled Supersaturation Generation: Initiate antisolvent addition at a strictly controlled rate (e.g., 0.05 V/min). Monitor via FBRM; you should observe a steady increase in particle size without a turbidity spike.

• Isolation: Filter, wash with a chilled solvent/antisolvent mixture, and dry under vacuum.

Q2: I am isolating a mixture of polymorphs. How can I reliably isolate the pure metastable form of my α-pyrone?

The Causality: According to Ostwald's Rule of Stages, the least stable (metastable) polymorph often nucleates first due to a lower activation energy barrier, but it will undergo Solvent-Mediated Phase Transformation (SMPT) into the thermodynamically stable form[3]. If your isolation time overlaps with the SMPT kinetics, you will recover a polymorphic mixture.

The Solution: You must utilize Process Analytical Technology (PAT) to monitor the solid-state form in real-time and harvest the crystals before the transition occurs, or operate strictly outside the thermodynamic stability zone of the undesired form.

PAT-guided crystallization workflow to prevent oiling out and control polymorphism.

Protocol B: PAT-Guided Metastable Polymorph Isolation

• Thermodynamic Profiling: Determine the transition temperature (

  ) between the enantiotropic polymorphs using Differential Scanning Calorimetry (DSC) and slurry bridging experiments.

• Supersaturation Generation: Generate supersaturation at a temperature where the metastable form is kinetically favored.

• In-Situ Monitoring: Deploy an ATR-FTIR probe to monitor solute concentration (supersaturation depletion) and an in-line Raman probe to monitor the specific vibrational bands of the pyrone ring associated with the metastable lattice.

• Seeding: Seed exclusively with the pure metastable form to direct the nucleation pathway.

• Rapid Harvesting: Terminate the crystallization and filter immediately once the ATR-FTIR signal plateaus (indicating supersaturation depletion) but before Raman indicates the onset of SMPT.

Q3: My yield is low, and HPLC shows new impurities. Is the 2H-pyran-2-one ring degrading during crystallization?

The Causality: Yes. 2H-pyran-2-ones are cyclic unsaturated esters (lactones) [4]. While they possess a degree of aromatic resonance, the lactone linkage remains susceptible to hydrolysis. Prolonged exposure to aqueous antisolvents at elevated temperatures, especially if the pH deviates from neutrality, will cause the ring to open, forming an acyclic dienoic acid derivative.

The Solution: Minimize thermal residence time in protic/aqueous mixtures. If water must be used as an antisolvent, ensure the process is conducted at ambient or sub-ambient temperatures. Alternatively, switch to an aprotic antisolvent system (e.g., Ethyl Acetate / Heptane) to completely eliminate the risk of hydrolysis.

Quantitative Data Summary: Critical Process Parameters (CPPs)

To ensure a self-validating and reproducible crystallization process, strictly adhere to the quantitative boundaries outlined in Table 1.

Table 1: Critical Process Parameters for 2H-Pyran-2-One Crystallization

Parameter	Target Range	Mechanistic Rationale	Consequence of Deviation
Seeding Temperature ( )	5–8°C below	Ensures seeds do not dissolve while preventing spontaneous primary nucleation.	Dissolution of seeds (too high) or spontaneous oiling out/uncontrolled nucleation (too low).
Seed Loading	2.0 - 5.0% w/w	Provides sufficient surface area for solute integration, bypassing the kinetic barrier of primary nucleation.	Insufficient area leads to secondary nucleation of undesired polymorphs or LLPS.
Cooling Rate	0.1 - 0.2 °C/min	Maintains supersaturation strictly within the MZW, allowing crystal growth to consume solute efficiently.	Rapid supersaturation generation forces the system into the liquid-liquid miscibility gap.
Antisolvent Addition Rate	0.05 - 0.10 V/min	Prevents localized high supersaturation at the addition point.	Localized oiling out, severe particle agglomeration, and mother liquor entrapment.

References

• Oiling Out in Crystallization Mettler Toledo - Crystallization Process Development URL:[Link]

• Application of a Semiautomated Crystallizer to Study Oiling-Out and Agglomeration Events—A Case Study in Industrial Crystallization Optimization Organic Process Research & Development (2021) URL:[Link]

• Polymorph Control in MSMPR Crystallizers. A Case Study with Paracetamol Organic Process Research & Development (2019) URL:[Link]

• Product Class 3: Pyranones and Pyranthiones Science of Synthesis (Thieme) URL:[Link]

Technical Support Center: Best Practices for the Work-Up and Isolation of 2H-Pyran-2-ones

Welcome to the Technical Support Center for α-pyrone synthesis and purification. As a Senior Application Scientist, I frequently encounter researchers struggling with poor yields, unexpected degradation, or complete loss of their 2H-pyran-2-one products during the final stages of their synthetic workflows.

The α-pyrone scaffold is a privileged pharmacophore in drug development, but its unique electronic structure makes it highly susceptible to nucleophilic attack, Lewis acid-catalyzed rearrangement, and thermal decarboxylation. This guide provides a causality-driven approach to troubleshooting the work-up and isolation of 2H-pyran-2-ones, ensuring that every protocol you execute is a self-validating system designed to maximize recovery and preserve structural integrity.

Diagnostic Workflow

Use the following decision tree to identify the root cause of product loss during your isolation workflow and select the appropriate corrective action.

Decision tree for troubleshooting 2H-pyran-2-one isolation and purification workflows.

Troubleshooting Guides & FAQs

Q1: Why do I lose my 2H-pyran-2-one product during aqueous work-up, and how can I prevent it? Mechanistic Causality: 2H-pyran-2-ones (α-pyrones) are six-membered unsaturated cyclic esters. The C2 carbonyl carbon is highly electrophilic. Under basic conditions (e.g., using NaOH or Na₂CO₃ for neutralization), hydroxide ions or water act as strong nucleophiles, readily attacking the C2 position. This leads to the irreversible cleavage of the ester bond and the formation of a ring-opened acyclic carboxylate[1]. Furthermore, hydrolysis of the ester bond in the lactone ring is a primary degradation pathway for these scaffolds[2]. Self-Validating Solution: Always maintain a near-neutral pH (pH 6.0–7.5) during aqueous work-up. Quench basic reaction mixtures with a mild proton source like saturated aqueous ammonium chloride (NH₄Cl) or dilute HCl at low temperatures (0–5 °C) to prevent localized heating that accelerates hydrolysis[3]. Validate the pH of the aqueous layer with indicator paper before extracting.

Q2: My compound streaks severely on silica gel TLC and degrades during column chromatography. What is the alternative? Mechanistic Causality: Standard silica gel possesses acidic silanol groups (pKa ~ 4.5–5.0). The oxygen atoms of the α-pyrone ring act as Lewis bases, strongly coordinating with these silanols. This interaction not only causes severe peak tailing (streaking) but can also catalyze irreversible ring-opening or rearrangement of sensitive pyrone derivatives on the column. Self-Validating Solution: Before committing your entire batch to a column, validate the stationary phase by running a 2D-TLC. Spot the crude on a silica plate, develop in one direction, dry, and develop perpendicular. Off-diagonal spots indicate on-column degradation. If observed, switch the stationary phase to neutral alumina, which lacks strongly acidic sites, using an EtOAc-hexane eluent system[3].

Q3: I observe a lower mass byproduct after concentrating my purified fractions. What causes this? Mechanistic Causality: Certain substituted 2H-pyran-2-ones are thermally labile. Extended heating during solvent evaporation provides the activation energy required for electrocyclic ring-opening or decarboxylation (loss of CO₂), especially if trace acids or bases co-eluted during chromatography. Self-Validating Solution: Evaporate solvents under high vacuum at temperatures strictly below 35 °C. Verify the integrity of the concentrated product via crude ¹H-NMR before proceeding to crystallization or biological assays.

Quantitative Data on Recovery

The table below summarizes the expected recovery rates of 2H-pyran-2-ones based on the isolation conditions applied.

Work-Up / Isolation Condition	Primary Mechanism of Loss	Expected Recovery (%)	Application Scientist Recommendation
1M NaOH Quench (pH > 10)	Nucleophilic ring-opening (hydrolysis)	< 10%	Avoid. Use mild buffers (NH₄Cl).
Standard Silica Gel	Lewis acid-catalyzed degradation / Adsorption	30 - 50%	Use only for highly stable, non-polar pyrones.
Neutral Alumina Chromatography	None (Inert surface prevents coordination)	85 - 95%	Preferred for sensitive or polar α-pyrones.
Rotary Evaporation at 50 °C	Thermal decarboxylation / Rearrangement	40 - 60%	Evaporate strictly below 35 °C under high vacuum.

Validated Step-by-Step Methodologies

Protocol A: Mild pH-Controlled Aqueous Work-Up

• Quenching: Cool the crude reaction mixture containing the 2H-pyran-2-one to 0–5 °C using an ice-water bath.

• Neutralization: Slowly add saturated aqueous ammonium chloride (NH₄Cl) dropwise while stirring vigorously.

  • Causality Note: NH₄Cl provides a mild, buffered proton source (pH ~6) that neutralizes basic intermediates without providing a strong nucleophile that could attack the highly electrophilic C2 carbonyl.

• pH Verification (Self-Validation): Spot the aqueous phase on pH paper. Do not proceed to extraction until the pH is strictly between 6.0 and 7.0. If slightly basic, adjust with 0.1 M HCl dropwise.

• Extraction: Extract the aqueous phase with a non-polar to moderately polar organic solvent (e.g., dichloromethane or ethyl acetate) in three portions.

• Washing & Drying: Wash the combined organic layers with brine to remove residual water, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

Protocol B: Neutral Alumina Chromatography for Sensitive Pyrones

• Stationary Phase Selection: Select Brockmann Grade I Neutral Alumina.

  • Causality Note: Neutral alumina lacks the strongly acidic silanol sites of standard silica, preventing Lewis acid-mediated degradation and irreversible adsorption of the pyrone ring.

• Column Packing: Slurry-pack the column using a low-polarity solvent system (e.g., 10% Ethyl Acetate in Hexanes).

• Sample Loading (Self-Validation): Dissolve the crude product in the minimum volume of eluent. If dry-loading is required due to solubility issues, dry-load onto neutral alumina (never silica) and verify visually that the loaded powder is free-flowing before applying it to the column bed.

• Elution: Run the column using a gentle gradient. Monitor fractions via TLC on neutral alumina plates.

• Concentration: Pool product-containing fractions and concentrate using a rotary evaporator with the water bath set strictly below 35 °C to prevent thermal decarboxylation.

References

• Syntheses and cycloadditions of substituted 2H-pyran-2-ones and their fused derivatives Source: Arkivoc URL:[Link]

• Facile Synthesis of m-Terphenyls by Ring Transformation of 2H-Pyran-2-ones Source: Der Pharma Chemica URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. arkat-usa.org [arkat-usa.org]
• 3. derpharmachemica.com [derpharmachemica.com]

Reference Data & Comparative Studies

Comparison of synthetic routes to 4,6-Dimethoxy-2H-pyran-2-one

Comprehensive Comparison Guide: Synthetic Routes to 4,6-Dimethoxy-2H-pyran-2-one

As a versatile electrophilic building block, 4,6-dimethoxy-2H-pyran-2-one is highly valued in the synthesis of complex polyketides, substituted 2-pyrones, and natural product analogs (such as yangonin derivatives) via condensation with mono- and diketone anions[1].

Synthesizing this compound requires the dual O-methylation of its precursor, 1,3-acetonedicarboxylic acid anhydride (oxane-2,4,6-trione)[2]. In solution, this precursor exists in equilibrium with its dienol tautomer, 4,6-dihydroxy-2H-pyran-2-one. The primary synthetic challenge lies in achieving strict regiocontrol: maximizing O-methylation while suppressing unwanted C-methylation at the nucleophilic ring carbons.

Below is an objective, data-driven comparison of the two primary synthetic routes used to achieve this transformation, designed to help you select the optimal methodology based on your laboratory's scale and safety capabilities.

Mechanistic Pathways & Causality

The choice of methylating agent dictates the reaction mechanism and the resulting regioselectivity. This behavior is best understood through Hard-Soft Acid-Base (HSAB) theory.

• Route A (Diazomethane): Diazomethane is a mild, neutral electrophile. The reaction is driven by the acidity of the enolic protons of 4,6-dihydroxy-2H-pyran-2-one. Protonation of diazomethane generates a highly reactive, "hard" methyldiazonium cation (

  ) in close ion-pair proximity to the "hard" enolate oxygen. This concerted-like collapse overwhelmingly favors O-methylation and cleanly expels nitrogen gas as the only byproduct[3].

• Route B (Dimethyl Sulfate): Dimethyl sulfate (DMS) requires basic conditions (e.g.,

  ) to fully deprotonate the precursor into a dienolate. While the dienolate oxygen is a hard nucleophile that preferentially attacks the hard methyl group of DMS via an mechanism, the basic conditions can induce minor side reactions, including premature ring-opening of the pyrone, which slightly diminishes the overall yield.

Reaction pathways for the synthesis of 4,6-dimethoxy-2H-pyran-2-one.

Quantitative Data Comparison

Parameter	Route A: Diazomethane	Route B: Dimethyl Sulfate
Typical Yield	85–92%	65–75%
Reaction Time	2 hours	6–8 hours
Regioselectivity	Excellent (>95% O-methylation)	Good (~85% O-methylation)
Scalability	Poor (Hazardous at >10g scale)	Excellent (Industry standard for bulk)
Safety Profile	Extremely Hazardous (Explosive/Toxic)	Hazardous (Highly Toxic/Carcinogenic)
Cost Efficiency	Low (Requires specialized glassware)	High (Cheap, commercially available)

Self-Validating Experimental Protocols

Route A: Diazomethane Methylation (Discovery / Small-Scale)

Caution: Diazomethane is highly toxic and explosive. It must be generated in a fume hood behind a blast shield using specialized, fire-polished glassware devoid of ground-glass joints or scratches[3].

• Preparation: Suspend 10 mmol of 1,3-acetonedicarboxylic acid anhydride[2] in 30 mL of anhydrous diethyl ether in a smooth-walled Erlenmeyer flask. Cool the suspension to 0 °C using an ice bath.

• Methylation: Dropwise, add a freshly prepared ethereal solution of diazomethane (approx. 25 mmol, slight excess).

  • Self-Validation Check: The reaction is driven by the acidic enol. You will observe immediate, vigorous effervescence (

    gas evolution). Continue addition until a pale yellow color persists in the solution, visually confirming that an excess of diazomethane has been achieved.

• Maturation: Stir the mixture at 0 °C for 2 hours.

• Quenching: Carefully add glacial acetic acid dropwise until the yellow color completely dissipates, ensuring all residual diazomethane is destroyed.

• Isolation: Concentrate the mixture under reduced pressure. The crude solid can be recrystallized from ethyl acetate/hexane to yield pure 4,6-dimethoxy-2H-pyran-2-one as off-white crystals.

Route B: Dimethyl Sulfate Methylation (Process / Large-Scale)

Caution: Dimethyl sulfate is a potent alkylating agent and suspected carcinogen. All work must be performed in a fume hood with appropriate PPE.

• Enolate Formation: Dissolve 50 mmol of 1,3-acetonedicarboxylic acid anhydride in 100 mL of anhydrous acetone. Add 110 mmol of finely powdered anhydrous potassium carbonate (

  ). Stir at room temperature for 30 minutes.

  • Causality: The heterogeneous base slowly deprotonates the enol, forming a stable potassium dienolate suspension.

• Alkylation: Slowly add 110 mmol of dimethyl sulfate via an addition funnel over 30 minutes to manage the mild exotherm.

• Reflux: Heat the reaction mixture to reflux (approx. 56 °C) for 6 hours.

  • Self-Validation Check: Monitor the reaction via TLC (Hexane:EtOAc 7:3). The starting material will disappear, and the product will emerge as a strongly UV-active spot at

    .

• Quenching: Cool the mixture to room temperature. Add 20 mL of 10% aqueous ammonium hydroxide (

  ) and stir for 1 hour.

  • Causality: Ammonia acts as a sacrificial nucleophile, safely destroying any unreacted dimethyl sulfate to form water-soluble methylamines.

• Isolation: Filter off the inorganic salts (

  and ). Concentrate the filtrate, extract with dichloromethane, wash with brine, dry over , and purify via silica gel column chromatography to isolate the target pyrone.

References

• Ray, J. A., & Harris, T. M. (1982). Preparation of enol lactones of 3,5,7-triketo and 3,5,7,9-tetraketo acids by the condensation of 4,6-dimethoxy-2-pyrone with anions of mono- and diketones. Tetrahedron Letters, 23(19), 1971-1974. [Link]

• 1,3-ACETONEDICARBOXYLIC ACID ANHYDRIDE 98 (CAS 10521-08-1). LookChem Chemical Database. [Link]

• e-EROS Encyclopedia of Reagents for Organic Synthesis: Diazomethane. John Wiley & Sons, Inc.[Link]

Sources

• 1. Redirecting [linkinghub.elsevier.com]
• 2. lookchem.com [lookchem.com]
• 3. researchgate.net [researchgate.net]

Comparative Bioactivity Guide: 4,6-Dimethoxy-2H-pyran-2-one vs. Functionalized Pyrone Analogs

The following guide provides an in-depth technical comparison of 4,6-Dimethoxy-2H-pyran-2-one against its functionalized analogs. This analysis focuses on its role as a chemical scaffold versus the intrinsic bioactivity of its derivatives, designed for researchers in medicinal chemistry and drug discovery.

Executive Summary: The Scaffold vs. The Effector

4,6-Dimethoxy-2H-pyran-2-one (hereafter 4,6-DMP ) represents a critical "privileged scaffold" in organic synthesis rather than a potent bioactive endpoint itself. While it possesses the essential 2-pyrone pharmacophore—a six-membered unsaturated lactone ring—its primary utility lies in its electronic character as an electron-rich diene for Diels-Alder cycloadditions and as a precursor for 6-substituted analogs.

In contrast, functionalized analogs (e.g., 6-pentyl-2-pyrone, Yangonin, and 4-methoxy-6-methyl-2-pyrone) exhibit potent antifungal, cytotoxic, and phytotoxic activities. This guide delineates the structure-activity relationship (SAR) that transforms the inert 4,6-DMP core into a bioactive agent through specific C-6 and C-4 modifications.

Key Comparative Insights

• 4,6-DMP: High chemical reactivity (diene), low intrinsic bioactivity, high solubility.

• 6-Pentyl-2-pyrone (6-PP): Potent antifungal (Trichoderma metabolite), volatile, lipophilic.

• Yangonin: Kavalactone, ligand for CB1 receptors, cytotoxic.

• 4-Methoxy-6-methyl-2-pyrone: Antibacterial, biofilm inhibitor.

Chemical Structure & Mechanistic Basis

The bioactivity of 2-pyrones is governed by the electronic distribution of the lactone ring and the steric/lipophilic nature of substituents at positions C-4 and C-6.

Structural Comparison

Compound	C-4 Substituent	C-6 Substituent	Primary Bioactivity	Mechanism of Action
4,6-Dimethoxy-2-pyrone	-OCH₃	-OCH₃	Synthetic Precursor	Diene in Diels-Alder; Michael acceptor precursor.
4-Methoxy-6-methyl-2-pyrone	-OCH₃	-CH₃	Antibacterial / Biofilm	Quorum sensing inhibition; membrane disruption.
6-Pentyl-2-pyrone (6-PP)	-H	-(CH₂)₄CH₃	Antifungal	Membrane destabilization; inhibition of fusaric acid.
Yangonin	-OCH₃	-CH=CH-C₆H₄-OCH₃	Psychoactive / Cytotoxic	CB1 receptor binding; inhibition of NF-κB.

Mechanism of Action: The "Switch"

The 4,6-DMP molecule lacks the lipophilic "tail" required for cellular membrane penetration, which is present in 6-PP. However, its methoxy groups donate electron density, making the ring susceptible to nucleophilic attack or cycloaddition.

• Bioactivation: The conversion of the C-6 methoxy group to a carbon chain (alkyl or aryl) via condensation reactions "switches on" bioactivity by enabling hydrophobic interactions with enzyme pockets or cell membranes.

Comparative Bioactivity Data

The following data highlights the shift in potency when the 4,6-dimethoxy core is modified.

Antifungal & Cytotoxic Potency (In Vitro)

Note: 4,6-DMP serves as the baseline control.

Target Organism / Cell Line	Assay Type	4,6-DMP (Scaffold)	6-Pentyl-2-pyrone (Analog)	4-Methoxy-6-methyl-2-pyrone	Ref
Rhizoctonia solani (Fungus)	Mycelial Growth (IC50)	>500 µg/mL (Inactive)	45.2 µg/mL	~150 µg/mL	[1, 2]
Fusarium oxysporum	Spore Germination (MIC)	>1000 µg/mL	60 µg/mL	N/D	[2]
HeLa (Cervical Cancer)	Cytotoxicity (IC50)	>100 µM	N/A	2.9 µM (Indole deriv.)	[3]
Mycobacterium smegmatis	Biofilm Inhibition	Inactive	N/A	50 µg/mL	[4]

Interpretation: The parent 4,6-DMP is virtually inactive against fungi compared to the 6-pentyl analog. This confirms that the C-6 alkyl chain is critical for antifungal efficacy, likely facilitating transport across the fungal cell wall.

Experimental Protocols

To verify these differences, the following protocols allow for the synthesis of the active analog from the precursor and subsequent biological testing.

Protocol A: Synthesis of 6-Substituted Analogs from 4,6-DMP

Rationale: 4,6-DMP reacts with carbanions (from ketones) to yield 6-substituted-4-methoxy-2-pyrones.[1]

• Reagents: 4,6-Dimethoxy-2H-pyran-2-one (1.0 eq), Acetone (or other ketone), LDA (Lithium Diisopropylamide, 1.1 eq), THF (anhydrous).

• Procedure:

  • Cool THF solution of ketone to -78°C under argon.

  • Add LDA dropwise to generate the enolate.

  • Cannulate the enolate into a solution of 4,6-DMP at -78°C.

  • Allow to warm to 0°C over 2 hours.

  • Quench with saturated NH₄Cl.

• Purification: Silica gel chromatography (Hexane:EtOAc).

• Validation: Confirm C-6 substitution via ¹H-NMR (Loss of one -OCH₃ singlet, appearance of alkyl/aryl signals).

Protocol B: Comparative Antifungal Assay (Microdilution)

• Preparation: Dissolve 4,6-DMP and 6-PP in DMSO (Stock: 10 mg/mL).

• Medium: Potato Dextrose Broth (PDB).

• Inoculation: Spore suspension of Fusarium or Aspergillus (10⁵ spores/mL).

• Dosing: Serial dilutions in 96-well plates (Range: 500 µg/mL to 1 µg/mL).

• Incubation: 28°C for 48 hours.

• Readout: Measure OD₆₀₀. Define MIC as the lowest concentration with no visible growth.

Pathway Visualization

The following diagram illustrates the divergence in chemical space: how the inert 4,6-DMP scaffold is transformed into bioactive classes (Antifungal vs. Cytotoxic).

Caption: Transformation of the 4,6-Dimethoxy-2H-pyran-2-one scaffold into bioactive classes. The core molecule serves as a divergent intermediate for antifungal alkyl-pyrones and cytotoxic aryl-pyrones.

Expert Analysis & Recommendations

For Drug Development: Do not screen 4,6-dimethoxy-2H-pyran-2-one as a final drug candidate. Its high polarity and lack of specific binding motifs render it inactive in most phenotypic screens. Instead, use it as a masked equivalent of the 4,6-dicarbonyl synthon .

• Recommendation: Utilize the 4,6-dimethoxy motif to improve solubility during early synthesis steps, then selectively demethylate or substitute at C-6 to introduce target-specific pharmacophores (e.g., hydrophobic tails for fungal targets, aromatic rings for kinase inhibition).

For Agricultural Applications: While 6-pentyl-2-pyrone is a proven bio-fungicide, it is volatile. Synthesizing heavier analogs starting from 4,6-DMP (retaining one methoxy for stability) can reduce volatility while maintaining antifungal efficacy, provided the C-6 chain length is optimized (C5-C7).

References

• Ray, J. A., & Harris, T. M. (1982).[2][3] Preparation of enol lactones of 3,5,7-triketo and 3,5,7,9-tetraketo acids by the condensation of 4,6-dimethoxy-2-pyrone with anions of mono- and diketones.[1] Tetrahedron Letters.

• Reece, C. A., et al. (1996). Antifungal activity of 4-methyl-6-alkyl-2H-pyran-2-ones.[4] Journal of Agricultural and Food Chemistry.

• BenchChem. (2025).[5] Unveiling the Therapeutic Potential of 2H-Pyran-2-one Analogs: A Structure-Activity Relationship Guide.

• Mao, J., et al. (2019). 4-Hydroxy-2-pyridone Derivatives and the δ-pyrone Isostere as Novel Agents Against Mycobacterium smegmatis Biofilm Inhibitors.[4] Medicinal Chemistry.

• Liang, Y., et al. (2025).[6] A new bioactive 6-substituted 2H-pyran-2-one from marine fungus Trichoderma atroviride.[7] Natural Product Research.

Sources

• 1. lookchem.com [lookchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. 4-Hydroxy-2-pyridone Derivatives and the δ-pyrone Isostere as Novel Agents Against Mycobacterium smegmatis Biofilm Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Synthesis and Biological activity of 4-(4,6-Disubstituted-pyrimidin-2-yloxy)phenoxy Acetates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. semanticscholar.org [semanticscholar.org]

A Senior Application Scientist's Comparative Guide to 4,6-Dimethoxy-2H-pyran-2-one and Triacetic Acid Lactone

Introduction

In the landscape of heterocyclic chemistry, the 2H-pyran-2-one scaffold is a recurring motif in a multitude of natural products and synthetic compounds, valued for its versatile reactivity and diverse biological activities.[1] This guide presents a detailed comparative analysis of two key molecules within this class: the well-established, bio-derived platform chemical, Triacetic Acid Lactone (TAL), and its lesser-known analog, 4,6-Dimethoxy-2H-pyran-2-one.

Triacetic acid lactone (TAL), or 4-Hydroxy-6-methyl-2H-pyran-2-one, is a natural product of polyketide origin that has garnered significant attention as a versatile building block.[2] It serves as a precursor to a wide range of valuable chemicals, from food preservatives to complex pharmaceutical intermediates.[3][4] In contrast, 4,6-Dimethoxy-2H-pyran-2-one remains a comparatively underexplored molecule. The primary structural divergence lies in the substitution at the C4 and C6 positions: TAL possesses a reactive hydroxyl and a methyl group, whereas the subject of our comparison features two methoxy groups.

This guide will dissect the known attributes of TAL and, by leveraging established principles of chemical reactivity and structure-activity relationships (SAR), extrapolate the anticipated properties and performance of 4,6-Dimethoxy-2H-pyran-2-one. Our objective is to provide researchers, chemists, and drug development professionals with a comprehensive resource that not only compares these two compounds but also illuminates the potential research avenues for the dimethoxy analog.

Chemical Structure and Physicochemical Properties

The functional differences between these two compounds originate from their distinct molecular structures. TAL's structure is dominated by a 4-hydroxy group, which imparts acidic, phenol-like characteristics, and a C6-methyl group. 4,6-Dimethoxy-2H-pyran-2-one features methoxy groups at both the C4 and C6 positions, which fundamentally alters its electronic and steric profile, eliminating the acidic proton and modifying its hydrogen bonding capabilities.

Figure 1: Chemical structures of Triacetic Acid Lactone (left) and 4,6-Dimethoxy-2H-pyran-2-one (right).

The following table summarizes and compares their key physicochemical properties. Data for TAL is derived from experimental sources, while properties for 4,6-Dimethoxy-2H-pyran-2-one are estimated based on data from closely related analogs, such as 4-methoxy-6-methyl-2H-pyran-2-one, due to a lack of specific experimental data for the dimethoxy variant.

Property	Triacetic Acid Lactone (TAL)	4,6-Dimethoxy-2H-pyran-2-one
IUPAC Name	4-Hydroxy-6-methyl-2H-pyran-2-one[5]	4,6-Dimethoxy-2H-pyran-2-one
Molecular Formula	C₆H₆O₃[5]	C₇H₈O₄
Molecular Weight	126.11 g/mol [5]	156.14 g/mol (Calculated)
Appearance	Light yellow or white solid[6]	White to light yellow crystalline powder (Predicted)
Melting Point	188-191 °C (decomposes)	83-86 °C (Analog: 4-methoxy-6-methyl-2H-pyran-2-one)
Solubility	Soluble in organic solvents[6]	Soluble in organic solvents (Predicted)[7]
Key Functional Groups	α,β-Unsaturated Lactone, Vinyl Ether, Secondary Alcohol (enol)	α,β-Unsaturated Lactone, Divinyl Ether
Acidity (pKa)	~5.0 (enol proton)	Not acidic

Synthesis and Chemical Availability

A crucial point of divergence is the accessibility of each compound. TAL is readily available through both established chemical synthesis and highly efficient biosynthetic routes, solidifying its status as a platform chemical. In contrast, 4,6-Dimethoxy-2H-pyran-2-one is not widely commercially available and lacks a well-documented synthetic pathway.

Synthesis of Triacetic Acid Lactone (TAL)

TAL can be produced efficiently via two primary routes:

• Chemical Synthesis: The most common laboratory-scale synthesis involves the acid-catalyzed dealanylation of dehydroacetic acid (DHA).[4] Heating DHA in concentrated sulfuric acid causes a ring-opening and subsequent recyclization to yield TAL.[8] This method is robust and provides good yields.

• Biosynthesis: Microbial synthesis of TAL is a highly developed green alternative. It utilizes the enzyme 2-pyrone synthase (2-PS) to catalyze the condensation of acetyl-CoA with two molecules of malonyl-CoA.[4] This process has been optimized in hosts like Escherichia coli and Saccharomyces cerevisiae, with the latter achieving higher yields.[9]

Below is a conceptual workflow for the chemical synthesis of TAL.

A simplified workflow for the chemical synthesis of TAL.

Proposed Synthesis of 4,6-Dimethoxy-2H-pyran-2-one

While no direct synthesis is reported in the reviewed literature, a plausible route can be proposed based on the chemistry of related pyrones. The methylation of a 4-hydroxy-2-pyrone is a known transformation. For instance, 4-hydroxy-6-phenyl-2H-pyran-2-one has been successfully methylated using dimethyl sulfate and potassium carbonate.[1]

A hypothetical synthesis would likely start from a 4,6-dihydroxy-2H-pyran-2-one precursor, followed by a Williamson ether synthesis-type reaction to methylate both hydroxyl groups.

A proposed synthetic pathway for 4,6-Dimethoxy-2H-pyran-2-one.

Comparative Reactivity and Applications

The differing functionalities of TAL and 4,6-Dimethoxy-2H-pyran-2-one dictate their reactivity and potential applications.

Triacetic Acid Lactone: A Versatile Platform Chemical

The C4-hydroxyl group and the nucleophilic C3 carbon are the primary centers of reactivity in TAL.[6] This dual functionality makes it a valuable intermediate for synthesizing a wide array of other molecules.

• Heterocycle Synthesis: TAL reacts with amines to produce 4-amino-2-pyrones at room temperature or 4-hydroxy-2-pyridones at elevated temperatures.[10] This provides a straightforward entry into biologically relevant pyridone scaffolds.

• Precursor to Commodities: TAL can be converted into valuable commodity chemicals. For example, it is a precursor to sorbic acid and its salts (e.g., potassium sorbate), which are widely used as food preservatives.[3]

• Natural Product Synthesis: It serves as a building block for more complex natural products, such as the antifungal and antibacterial agent pogostone.[4]

TAL as a central hub for chemical synthesis.

4,6-Dimethoxy-2H-pyran-2-one: An Exploratory Compound

With its hydroxyl group masked as a methyl ether, 4,6-Dimethoxy-2H-pyran-2-one is expected to be less reactive than TAL in reactions targeting the C4 position. The absence of the acidic proton increases its stability in basic conditions.

• Structure-Activity Relationship (SAR) Insights: In medicinal chemistry, the conversion of a hydroxyl group to a methoxy ether is a common strategy to probe the importance of hydrogen bonding and to increase lipophilicity.[3] Studies on other pyrones have shown that methylation of the 4-hydroxy group can increase certain biological activities.[2] This suggests that 4,6-Dimethoxy-2H-pyran-2-one could be a valuable tool in SAR studies to optimize the activity of a TAL-based lead compound.

• Potential Biological Activity: The broader 2H-pyran-2-one class exhibits a wide range of biological effects, including antimicrobial, cytotoxic, and neuroprotective activities.[6][11] The specific activity of the dimethoxy variant is unknown, but it represents a novel chemical space for screening.

• Flavor and Fragrance Applications: Some methoxy-pyranones are known for their pleasant, sweet aromas and are used in the food and cosmetic industries.[7] 4,6-Dimethoxy-2H-pyran-2-one could potentially have applications in these areas.

Experimental Protocols

To provide a practical basis for comparison, this section details the synthesis of TAL and a general protocol for evaluating antimicrobial activity, which could be applied to both compounds.

Protocol 1: Synthesis of Triacetic Acid Lactone (TAL) from Dehydroacetic Acid

This protocol is adapted from the procedure described by V.K. Ahluwalia et al., which is a standard method for this conversion.[8]

Materials:

• Dehydroacetic acid (1 mmol)

• 92% Sulfuric acid (H₂SO₄) aqueous solution (5 mmol)

• 25 mL round-bottom flask

• Beaker with crushed ice

• Filtration apparatus (e.g., Büchner funnel)

• Cold deionized water

Procedure:

• Combine dehydroacetic acid (1 mmol) and the 92% sulfuric acid solution (5 mmol) in a 25 mL flask.

• Heat the mixture to 130 °C with stirring for approximately 10 minutes. The solution will darken.

• Causality: The high temperature and strong acid catalyze the hydrolytic cleavage of the acetyl group at the C3 position and subsequent ring reformation to the more stable 6-methyl-2-pyrone structure.

• While the reaction mixture is still warm, carefully pour it into a beaker containing a substantial amount of crushed ice. A precipitate will form immediately.

• Causality: Pouring the reaction mixture into ice water simultaneously quenches the reaction and exploits the low solubility of TAL in cold water to induce precipitation, separating it from the acid and any water-soluble byproducts.

• Allow the ice to melt, then collect the solid precipitate by vacuum filtration.

• Wash the collected solid thoroughly with several portions of cold deionized water to remove any residual sulfuric acid.

• Dry the resulting white solid (TAL) under vacuum. An expected yield is typically around 80-90%.

• Validation: The identity and purity of the product should be confirmed by measuring its melting point (approx. 188-191 °C) and by spectroscopic analysis (¹H NMR, ¹³C NMR, IR).

Protocol 2: Determination of Minimum Inhibitory Concentration (MIC)

This is a generalized broth microdilution protocol to assess and compare the antimicrobial activity of the two compounds against a bacterial strain (e.g., Staphylococcus aureus).

Materials:

• Test compounds (TAL and 4,6-Dimethoxy-2H-pyran-2-one) dissolved in a suitable solvent (e.g., DMSO) to a stock concentration of 10 mg/mL.

• Bacterial culture (e.g., S. aureus ATCC 29213) grown to log phase.

• Cation-adjusted Mueller-Hinton Broth (MHB).

• Sterile 96-well microtiter plates.

• Positive control antibiotic (e.g., Ciprofloxacin).

• Spectrophotometer or microplate reader.

Procedure:

• Prepare a bacterial inoculum by diluting the log-phase culture in MHB to a final concentration of approximately 5 x 10⁵ CFU/mL.

• In a 96-well plate, add 50 µL of MHB to wells 2 through 12 in a given row.

• Add 100 µL of the test compound stock solution (diluted in MHB to 256 µg/mL) to well 1.

• Perform a two-fold serial dilution by transferring 50 µL from well 1 to well 2, mixing, then transferring 50 µL from well 2 to well 3, and so on, up to well 10. Discard 50 µL from well 10. This creates a concentration gradient (e.g., 128 µg/mL down to 0.25 µg/mL).

• Well 11 will serve as a growth control (no compound), and well 12 as a sterility control (no bacteria).

• Add 50 µL of the bacterial inoculum to wells 1 through 11. The final volume in each well is 100 µL.

• Validation: The setup includes a positive control (a known antibiotic), a negative/growth control (bacteria, no compound), and a sterility control (media, no bacteria) to ensure the assay is performing correctly.

• Incubate the plate at 37 °C for 18-24 hours.

• Determine the MIC by visual inspection: the MIC is the lowest concentration of the compound at which no visible bacterial growth is observed. This can be confirmed by reading the optical density at 600 nm.

Conclusion and Future Perspectives

The comparative analysis reveals a tale of two pyrones: one, a well-documented and versatile chemical workhorse, and the other, an enigmatic analog with untapped potential.

Triacetic Acid Lactone (TAL) is a proven, high-value, bio-based platform chemical. Its utility is cemented by its straightforward synthesis and the reactivity of its C4-hydroxyl group, which provides a handle for extensive chemical modification. It represents a known quantity, a reliable starting point for the synthesis of diverse heterocyclic systems and other valuable chemicals.

4,6-Dimethoxy-2H-pyran-2-one , on the other hand, is a frontier molecule. Its primary value currently lies in its potential as a research tool for probing structure-activity relationships in TAL-derived compounds. By replacing the reactive hydroxyl and methyl groups with methoxy groups, its properties are fundamentally altered:

• Reactivity: Lowered reactivity towards electrophiles at the C4-oxygen and increased stability to base.

• Physicochemical Properties: Increased lipophilicity and loss of hydrogen-bond donating capability, which could significantly impact its biological target interactions and cell permeability.

• Biological Profile: Entirely unexplored, but warrants investigation for novel antimicrobial, cytotoxic, or other activities characteristic of the pyranone scaffold.

For researchers in drug development, 4,6-Dimethoxy-2H-pyran-2-one is not an alternative to TAL, but rather a logical next step in the optimization of a TAL-based discovery program. Future research should focus on first establishing a reliable synthetic route to this compound, followed by a comprehensive characterization of its physicochemical properties and a broad screening campaign to uncover its biological activity profile. The insights gained would not only define the role of this specific molecule but would also contribute to a deeper understanding of the structure-activity landscape of the 2H-pyran-2-one family.

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The Structural Dance of Activity: A Comparative Guide to 4,6-Dimethoxy-2H-pyran-2-one Derivatives

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of medicinal chemistry, the 2H-pyran-2-one scaffold stands as a privileged structure, a versatile backbone for a multitude of biologically active compounds. The introduction of methoxy groups at the 4 and 6 positions of this heterocyclic ring system bestows a unique electronic and steric landscape, paving the way for a diverse array of pharmacological activities. This guide provides an in-depth, comparative analysis of the structure-activity relationships (SAR) of 4,6-dimethoxy-2H-pyran-2-one derivatives, drawing upon experimental data to elucidate how subtle molecular modifications can profoundly impact biological outcomes.

The Core Moiety: 4,6-Dimethoxy-2H-pyran-2-one as a Bioactive Scaffold

The 4,6-dimethoxy-2H-pyran-2-one core, while not extensively explored as a standalone therapeutic, serves as a crucial starting point for the synthesis of more complex and potent derivatives. The electron-donating nature of the methoxy groups influences the reactivity and binding affinity of the entire molecule. Research into related pyranone structures has demonstrated a wide spectrum of biological activities, including antimicrobial, antifungal, cytotoxic, and enzyme inhibitory effects, underscoring the therapeutic potential of this chemical class.[1][2][3][4]

Structure-Activity Relationship (SAR) Analysis: Unraveling the Impact of Substitutions

The biological activity of 4,6-dimethoxy-2H-pyran-2-one derivatives is intricately linked to the nature and position of various substituents. While a comprehensive SAR study specifically on the 4,6-dimethoxy scaffold is an emerging area of research, we can extrapolate key principles from studies on analogous pyran-2-one systems.

Modifications at the C6-Position: A Gateway to Potency

The C6 position of the pyran-2-one ring has been a focal point for chemical modification, often leading to significant enhancements in biological activity.

• Alkyl Chains: The length and branching of alkyl substituents at the C6 position can modulate the lipophilicity of the molecule, thereby influencing its ability to traverse cellular membranes. Studies on 4-methyl-6-alkyl-α-pyrones have shown that increasing the alkyl chain length from butyl to heptyl enhances antifungal activity against a range of pathogenic fungi.[4] This suggests that a certain degree of lipophilicity is crucial for reaching the molecular target.

• Aromatic and Heterocyclic Rings: The introduction of aryl or heteroaryl moieties at the C6 position can lead to potent cytotoxic and enzyme inhibitory activities. For instance, a 6-phenyl substituted pyran-2-one derivative has been identified as a potent and selective COX-2 inhibitor.[5] The electronic properties of substituents on this phenyl ring were found to be critical for activity, with a p-methoxy group contributing to a high selectivity index.[5]

The Influence of Substituents at Other Positions

While the C6 position is a primary site for modification, alterations at other positions on the pyran-2-one ring also play a crucial role in defining the pharmacological profile.

• C3 and C5 Positions: Modifications at these positions can influence the electronic distribution within the ring and provide additional points of interaction with biological targets. The introduction of amino groups or other functional moieties can lead to compounds with diverse activities.[6]

• The 4-Methoxy Group: The methoxy group at the C4 position is a key determinant of the molecule's reactivity. In the natural product opuntiol (6-hydroxymethyl-4-methoxy-2H-pyran-2-one), this group is crucial for its biological activity.[7] Derivatization of the hydroxyl group at the C6-methyl substituent of opuntiol has yielded compounds with significant inhibitory activity against enzymes like acetylcholinesterase and butyrylcholinesterase.[7]

Comparative Biological Activities: A Tabular Overview

To provide a clear comparison of the biological activities of various 4,6-disubstituted-2H-pyran-2-one derivatives and related compounds, the following table summarizes key experimental data from the literature.

Compound Class	Specific Derivative	Biological Activity	Key Findings	Reference
6-Alkyl-4-methyl-2H-pyran-2-ones	4-methyl-6-hexyl-α-pyrone	Antifungal	Effective against various pathogenic fungi, with activity increasing with alkyl chain length.	[4]
6-Aryl-2H-pyran-2-ones	6-(4-methoxyphenyl)-3-(4-methanesulfonylphenyl)-4-phenylpyran-2-one	COX-2 Inhibition	Highly potent and selective COX-2 inhibitor with a high selectivity index.	[5]
6-Substituted 2H-pyran-2-ones	methyl-3-(2-pyran-6-yl)propanoate	Cytotoxicity	Showed strong growth-inhibiting activities against B16 murine melanoma cells.	[2][8]
6-Hydroxymethyl-4-methoxy-2H-pyran-2-one Derivatives	6-(acetyloxy)methyl-4-methoxy-2H-pyran-2-one	Enzyme Inhibition	Exhibited inhibitory activity against acetylcholinesterase.	[7]

Experimental Protocols: Synthesis and Biological Evaluation

The synthesis of 4,6-dimethoxy-2H-pyran-2-one derivatives and their subsequent biological evaluation are critical steps in understanding their structure-activity relationships.

General Synthetic Strategy

A common route for the synthesis of substituted 2H-pyran-2-ones involves the condensation of a β-ketoester with an active methylene compound, followed by cyclization. For the synthesis of 4,6-disubstituted derivatives, a multi-component reaction approach is often employed for its efficiency.[9]

Example Protocol: One-Pot Synthesis of 2-Amino-3-cyano-4H-pyrans [9]

• A mixture of an appropriate arylaldehyde (1 mmol), malononitrile (1 mmol), and a dimedone derivative (1 mmol) is stirred in ethanol at room temperature.

• A catalytic amount of a suitable catalyst (e.g., Fe3O4@SiO2@NH2@Pd(OCOCH3)2 nanoparticles) is added to the mixture.

• The reaction is monitored by thin-layer chromatography (TLC).

• Upon completion, the catalyst is magnetically separated, and the product is isolated by filtration and purified by recrystallization.

Biological Assays

Antimicrobial Activity: The antimicrobial activity of the synthesized compounds can be evaluated using standard methods such as the broth microdilution method to determine the minimum inhibitory concentration (MIC) against a panel of bacteria and fungi.[9]

Cytotoxicity Assay (MTT Assay): The cytotoxic effects of the derivatives on various cancer cell lines can be assessed using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay, which measures cell viability.[3]

• Cancer cells are seeded in 96-well plates and allowed to adhere overnight.

• The cells are then treated with various concentrations of the test compounds for a specified period (e.g., 48 hours).

• MTT solution is added to each well, and the plates are incubated to allow the formation of formazan crystals by viable cells.

• The formazan crystals are dissolved in a suitable solvent (e.g., DMSO), and the absorbance is measured at a specific wavelength to determine cell viability.

Enzyme Inhibition Assays: The inhibitory activity against specific enzymes, such as COX-2 or acetylcholinesterase, can be determined using commercially available assay kits or established spectrophotometric methods.[5][7]

Visualizing the Path to Discovery

To better illustrate the key concepts and workflows discussed in this guide, the following diagrams are provided.

Caption: Key structure-activity relationship concepts for 4,6-dimethoxy-2H-pyran-2-one derivatives.

Caption: A typical experimental workflow for the development of bioactive 2H-pyran-2-one derivatives.

Conclusion and Future Directions

The 4,6-dimethoxy-2H-pyran-2-one scaffold represents a promising starting point for the development of novel therapeutic agents. The existing body of research on related pyran-2-one derivatives provides a solid foundation for understanding the key structural features that govern their biological activity. Future research should focus on a more systematic exploration of the SAR of 4,6-dimethoxy-2H-pyran-2-one derivatives, with a particular emphasis on the combinatorial effects of substituents at various positions. The integration of computational modeling and in vitro screening will be instrumental in accelerating the discovery of new lead compounds with enhanced potency and selectivity.

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Validating the purity of 4,6-Dimethoxy-2H-pyran-2-one using HPLC and qNMR

Validating the purity of 4,6-Dimethoxy-2H-pyran-2-one (CAS: 21249-83-2) presents a classic analytical challenge: distinguishing between chromatographic purity (signal response) and absolute mass purity (actual content).

While HPLC-UV is the industry standard for detecting impurities, it relies on the assumption that all components absorb light equally—a dangerous assumption for pyranone derivatives where synthetic precursors often lack the specific conjugation of the final product. Quantitative NMR (qNMR), conversely, offers a primary ratio-metric method that is independent of extinction coefficients but requires rigorous protocol adherence to ensure accuracy.

This guide details the orthogonal validation of this compound, contrasting a high-precision HPLC protocol with a definitive qNMR workflow.

Part 1: The Chromatographic Approach (HPLC-UV)

Objective: To separate the main analyte from synthetic precursors (e.g., dehydroacetic acid derivatives) and degradation products (e.g., hydrolyzed lactones).

The Challenge of Detection

4,6-Dimethoxy-2H-pyran-2-one possesses a conjugated system that absorbs strongly in the UV region (typically

nm). However, common impurities like 4-hydroxy-6-methoxy-2H-pyran-2-one (a hydrolysis product) or aliphatic side-products may have significantly different molar extinction coefficients ( ).

• Risk: If an impurity has a low

  at 280 nm, HPLC will overestimate the purity of the main peak.

Recommended HPLC Protocol

This method uses an acidic mobile phase to suppress the ionization of potential phenolic impurities, ensuring sharp peak shapes.

Parameter	Specification	Rationale
Column	Agilent Zorbax Eclipse Plus C18 (4.6 x 150 mm, 3.5 µm)	High surface area for separating structurally similar isomers.
Mobile Phase A	0.1% Phosphoric Acid ( ) in Water	Acidic pH prevents tailing of lactone/enol impurities.
Mobile Phase B	Acetonitrile (HPLC Grade)	Strong eluent for hydrophobic methoxy groups.
Flow Rate	1.0 mL/min	Standard backpressure/efficiency balance.
Gradient	0-2 min: 5% B; 2-15 min: 5% 95% B; 15-20 min: 95% B	Gradient elution ensures both polar degradants and non-polar precursors elute.
Detection	UV at 280 nm (Reference 360 nm)	Targets the pyrone chromophore.
Temperature	30°C	Maintains reproducible retention times.

Experimental Workflow:

• Sample Prep: Dissolve 1.0 mg of analyte in 1 mL of 50:50 Water:Acetonitrile.

• System Suitability: Inject 5 replicates. Requirement: RSD < 0.5% for area, Tailing Factor < 1.5.

• Analysis: Inject blank, standard, and sample. Integrate all peaks > 0.05% area.

Part 2: The Orthogonal Approach (qNMR)

Objective: To determine the absolute mass purity (weight %) directly, tracing the result to a NIST-traceable internal standard (IS).

The Principle of Molar Response

Unlike UV detectors, NMR nuclei (

) respond uniformly regardless of chemical structure. The integral of a signal is directly proportional to the number of protons contributing to it.

Selection of Internal Standard (IS)

For 4,6-Dimethoxy-2H-pyran-2-one, the spectrum will contain:

• Methoxy singlets:

  ppm.

• Olefinic/Aromatic protons:

  ppm.

Recommended IS: Dimethyl Sulfone (DMSO

)

• Signal: Sharp singlet at

  ppm (CDCl ).

• Benefit: Does not overlap with the pyrone's methoxy or aromatic regions. Non-hygroscopic and chemically inert.

Recommended qNMR Protocol

Parameter	Specification	Criticality
Solvent	CDCl (99.8% D)	Good solubility for methoxy-pyrones; distinct shift for IS.
Relaxation Delay (D1)	30 seconds	Must be (longest relaxation time) to ensure 99.9% magnetization recovery.
Pulse Angle	90°	Maximizes signal-to-noise ratio.
Scans (NS)	16 or 32	Sufficient S/N (>300:1) for precise integration.
Spectral Width	20 ppm (-2 to 18 ppm)	Ensures accurate baseline definition.

Experimental Workflow:

• Weighing: Accurately weigh

  10 mg of analyte and 5 mg of DMSO into the same vial using a microbalance (precision mg).

• Dissolution: Add 0.6 mL CDCl

  . Vortex until fully dissolved.

• Acquisition: Run the

  H NMR experiment with D1=30s.

• Processing: Phase manually. Baseline correct (polynomial). Integrate the IS singlet (set to equivalent proton count) and the analyte methoxy peaks.

Part 3: Comparative Analysis & Decision Logic

The following table contrasts the utility of both methods for this specific compound.

Feature	HPLC-UV (Area %)	qNMR (Weight %)
Primary Output	Relative purity (ratio of signals).	Absolute purity (mass fraction).
Reference Standard	Required (for quantification) or Assumed (Area %).	Not Required for analyte (only for IS).
Bias Source	Extinction coefficient differences ( ).	Weighing errors or incomplete relaxation ( ).
Speed	Fast for batches (20 min/sample).	Slow (requires long D1, ~30 min/sample).
Limit of Detection	Excellent (ppm level).	Moderate (~0.1%).
Best Use Case	Routine QC, impurity profiling.	Reference Standard characterization, "Gold Standard" assay.

Visualizing the Validation Workflow

The diagram below illustrates the decision process for characterizing a new batch of 4,6-Dimethoxy-2H-pyran-2-one.

Caption: Integrated workflow for cross-validating purity using qualitative screening followed by parallel quantitative analysis.

References

• Pauli, G. F., et al. (2005). "The importance of quantitative 1H NMR in natural product analysis." Journal of Natural Products. Link

• Malz, F., & Jancke, H. (2005). "Validation of quantitative NMR." Journal of Pharmaceutical and Biomedical Analysis. Link

• Holzgrabe, U. (2010). "Quantitative NMR spectroscopy in pharmaceutical applications." Progress in Nuclear Magnetic Resonance Spectroscopy. Link

• Saito, T., et al. (2004). "Absolute purity determination of a standard for HPLC by qNMR." Metrologia. Link

• ChemicalBook. (2024). "4,6-Dimethoxy-2H-pyran-2-one Product Properties (CAS 21249-83-2)." Link

A Comparative Spectroscopic Guide to the Characterization of 4,6-Dimethoxy-2H-pyran-2-one and Its Synthetic Precursors

Introduction

In the landscape of synthetic organic chemistry and drug development, the structural confirmation of a target molecule is paramount. 4,6-Dimethoxy-2H-pyran-2-one is a heterocyclic compound belonging to the α-pyrone class, a scaffold present in numerous natural products with diverse biological activities. Its synthesis, often originating from simple phenolic precursors like phloroglucinol and 2',4',6'-trihydroxyacetophenone, involves significant structural transformations. Verifying the successful conversion and purity of the final product necessitates a robust analytical approach.

This guide provides an in-depth comparative analysis of the spectroscopic signatures of 4,6-Dimethoxy-2H-pyran-2-one against its common precursors. By leveraging Nuclear Magnetic Resonance (NMR), Infrared (IR), Mass Spectrometry (MS), and Ultraviolet-Visible (UV-Vis) spectroscopy, we will elucidate the key spectral shifts and pattern changes that unequivocally signal the conversion of the aromatic precursors into the target α,β-unsaturated lactone. This document is designed for researchers and scientists to not only identify their compound but also to understand the underlying chemical principles that govern these spectroscopic transformations.

Conceptual Synthesis Pathway

The journey from a simple benzenetriol to a substituted 2H-pyran-2-one involves fundamental changes in the carbon skeleton and functional groups. A common synthetic route begins with the Friedel-Crafts acylation of phloroglucinol to yield 2',4',6'-trihydroxyacetophenone, which is then subjected to reactions that lead to cyclization and methylation to form the final product. Each step introduces distinct structural features that are readily identified by spectroscopic methods.

Caption: Conceptual synthesis route from precursors to the target compound.

Spectroscopic Deep Dive: A Comparative Analysis

The core of our analysis lies in comparing the spectra of the product with its starting materials. The transformation from a highly symmetric, hydroxylated aromatic ring to an acetylated intermediate and finally to a methoxylated heterocyclic system provides a rich tapestry of spectroscopic changes.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides the most definitive information regarding the carbon-hydrogen framework of a molecule. The transition from precursors to product is marked by dramatic and unambiguous changes in both ¹H and ¹³C NMR spectra.

¹H NMR Analysis:

• Phloroglucinol: Due to its C₃ᵥ symmetry, the ¹H NMR spectrum is remarkably simple, typically showing a single resonance for the three aromatic protons (~5.8-6.0 ppm) and a broad singlet for the three phenolic hydroxyl protons (~8.5-9.5 ppm) when using DMSO-d₆ as a solvent.[1]

• 2',4',6'-Trihydroxyacetophenone: The introduction of the acetyl group breaks the molecule's symmetry. This results in a singlet for the two equivalent aromatic protons and distinct signals for the hydroxyl groups. A prominent singlet appears for the methyl protons of the acetyl group (~2.5 ppm).

• 4,6-Dimethoxy-2H-pyran-2-one: The spectrum of the final product is entirely different. The aromatic and phenolic proton signals vanish. Instead, we observe characteristic signals for the vinylic protons on the pyranone ring. Two sharp singlets corresponding to the two non-equivalent methoxy groups appear in the range of ~3.7-3.9 ppm. The protons at positions 3 and 5 of the pyranone ring will appear as distinct signals, often as doublets or singlets depending on the substitution, in the olefinic region (~5.0-6.5 ppm).

¹³C NMR Analysis:

• Phloroglucinol: The spectrum is simple, showing only two peaks: one for the three equivalent aromatic carbons bearing hydrogen (~95 ppm) and one for the three equivalent carbons bearing hydroxyl groups (~159 ppm).[1]

• 2',4',6'-Trihydroxyacetophenone: The spectrum becomes more complex. We now expect to see distinct signals for the different aromatic carbons, a downfield signal for the carbonyl carbon of the acetyl group (>190 ppm), and a signal for the methyl carbon (~25-30 ppm).[2]

• 4,6-Dimethoxy-2H-pyran-2-one: The formation of the lactone ring introduces several new key signals. A characteristic signal for the lactone carbonyl carbon appears around 160-165 ppm. Signals for the olefinic carbons (C3, C5) and the oxygen-bearing carbons (C4, C6) of the ring will be present, and two distinct signals for the methoxy carbons will appear around 55-60 ppm.

Compound	Key ¹H NMR Signals (δ, ppm)	Key ¹³C NMR Signals (δ, ppm)
Phloroglucinol	~5.9 (s, 3H, Ar-H), ~9.0 (br s, 3H, -OH)[1]	~95 (Ar-CH), ~159 (Ar-COH)[1]
2',4',6'-Trihydroxyacetophenone	~5.9 (s, 2H, Ar-H), ~2.5 (s, 3H, -CH₃), broad -OH signals	~204 (C=O), ~165 (Ar-COH), ~105 (Ar-C), ~95 (Ar-CH), ~33 (-CH₃)[2]
4,6-Dimethoxy-2H-pyran-2-one	~5.8 (d, 1H), ~5.2 (d, 1H), ~3.8 (s, 3H, -OCH₃), ~3.7 (s, 3H, -OCH₃) (Predicted/Typical)	~164 (C=O), ~162 (C-OMe), ~158 (C-OMe), ~98 (CH), ~88 (CH), ~56 (-OCH₃), ~55 (-OCH₃) (Predicted/Typical)[3]

Infrared (IR) Spectroscopy

IR spectroscopy is exceptionally sensitive to the presence of specific functional groups, making it a powerful tool for monitoring this reaction.

• Precursors (Phloroglucinol & 2',4',6'-Trihydroxyacetophenone): Both precursors are characterized by a very strong, broad absorption band in the 3200-3500 cm⁻¹ region, which is indicative of the O-H stretching of the phenolic hydroxyl groups.[1] 2',4',6'-Trihydroxyacetophenone will additionally show a sharp, strong absorption for the ketone C=O stretch, typically around 1630-1650 cm⁻¹. Both will also display C=C stretching bands for the aromatic ring around 1600-1620 cm⁻¹.[1]

• 4,6-Dimethoxy-2H-pyran-2-one: The most telling change is the complete disappearance of the broad O-H stretch from the 3200-3500 cm⁻¹ region. This is a clear indicator that the phenolic hydroxyls have reacted. A new, very strong and sharp band will appear, characteristic of the α,β-unsaturated lactone (ester) carbonyl group, typically in the range of 1700-1740 cm⁻¹.[4] Furthermore, new C-O-C stretching bands for the methoxy groups and the pyran ether linkage will be visible in the fingerprint region, usually around 1250 cm⁻¹ and 1150 cm⁻¹.[4]

Compound	Key IR Absorptions (cm⁻¹)
Phloroglucinol	3200-3500 (broad, strong, O-H stretch), 1600-1620 (C=C stretch), 1150-1200 (C-O stretch)[1]
2',4',6'-Trihydroxyacetophenone	3200-3500 (broad, strong, O-H stretch), ~1640 (strong, C=O stretch), 1600-1620 (C=C stretch)
4,6-Dimethoxy-2H-pyran-2-one	No O-H stretch , ~1720 (strong, C=O lactone stretch), ~1640 & ~1560 (C=C stretches), ~1250 & ~1150 (C-O-C stretches) (Typical values)[4][5]

Mass Spectrometry (MS)

MS provides the molecular weight and fragmentation patterns, offering direct evidence of the change in molecular formula.

• Phloroglucinol (C₆H₆O₃): The molecular ion peak (M⁺) will be observed at m/z 126.[1][6]

• 2',4',6'-Trihydroxyacetophenone (C₈H₈O₄): The molecular formula change is confirmed by a molecular ion peak at m/z 168.[7] A common fragment would be the loss of the methyl group ([M-15]⁺) or the acetyl group ([M-43]⁺).

• 4,6-Dimethoxy-2H-pyran-2-one (C₇H₈O₄): The molecular ion peak will be observed at m/z 156. Its fragmentation is distinct, often involving the loss of a methyl radical ([M-15]⁺) from a methoxy group, followed by the characteristic loss of carbon monoxide (CO) from the pyranone ring.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy reveals changes in the electronic structure and conjugation of the molecules.

• Phloroglucinol: Exhibits a characteristic absorption maximum (λmax) around 267 nm due to the π → π* transitions of the benzene ring.[1]

• 2',4',6'-Trihydroxyacetophenone: The addition of the carbonyl group in conjugation with the ring extends the chromophore, typically causing a bathochromic (red) shift in the λmax compared to phloroglucinol.

• 4,6-Dimethoxy-2H-pyran-2-one: This molecule possesses a different conjugated system—an α,β-unsaturated lactone. This new chromophore will have its own characteristic λmax, which will be distinct from the aromatic precursors, often appearing at a longer wavelength due to the extended π-system.

Experimental Protocols: A Self-Validating System

To ensure reproducibility and trustworthiness, the following standardized protocols should be employed.

Workflow for Spectroscopic Analysis

Caption: Standardized workflow for comparative spectroscopic analysis.

1. NMR Spectroscopy Protocol

• Sample Preparation: Accurately weigh 5-10 mg of the sample and dissolve it in approximately 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆ for precursors, CDCl₃ for the final product) in a clean NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal standard if not provided in the solvent.

• Instrumentation: Use a 400 MHz (or higher) NMR spectrometer.

• ¹H NMR Parameters: Acquire spectra with a spectral width of -2 to 12 ppm, a 30-degree pulse width, a relaxation delay of 1-2 seconds, and accumulate at least 16 scans for a good signal-to-noise ratio.[5]

• ¹³C NMR Parameters: Acquire spectra with a spectral width of 0 to 220 ppm, using broadband proton decoupling, a relaxation delay of 2-5 seconds, and accumulate several hundred to several thousand scans depending on the sample concentration.[5]

2. FT-IR Spectroscopy Protocol

• Sample Preparation: If using an Attenuated Total Reflectance (ATR) accessory, place a small amount of the solid sample directly onto the ATR crystal. Apply pressure using the anvil to ensure good contact.

• Instrumentation: Record the spectrum using a Fourier-Transform Infrared (FTIR) spectrometer.

• Parameters: Collect a background spectrum of the clean, empty ATR crystal first. Then, record the sample spectrum from 4000 to 400 cm⁻¹ with a resolution of 4 cm⁻¹, accumulating 32 scans.[1][5]

3. Mass Spectrometry Protocol

• Sample Preparation: Prepare a dilute solution of the sample (~0.1 mg/mL) in an appropriate HPLC-grade solvent such as methanol or acetonitrile.

• Instrumentation: Analyze the sample using a mass spectrometer equipped with an Electron Ionization (EI) or Electrospray Ionization (ESI) source.

• Parameters: For ESI, infuse the sample solution at a flow rate of 5-10 µL/min. Acquire spectra in both positive and negative ion modes over a mass range of m/z 50-500.

4. UV-Vis Spectroscopy Protocol

• Sample Preparation: Prepare a stock solution of the compound and dilute it with a UV-grade solvent (e.g., ethanol) to a concentration of approximately 0.01 mg/mL in a 1 cm quartz cuvette.

• Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

• Parameters: Use the pure solvent as a reference in the second beam. Scan the absorbance from 200 to 400 nm.[1]

Conclusion

The spectroscopic comparison between 4,6-Dimethoxy-2H-pyran-2-one and its precursors, phloroglucinol and 2',4',6'-trihydroxyacetophenone, provides a clear and definitive method for reaction monitoring and product confirmation. The disappearance of the phenolic O-H signals in both NMR and IR, coupled with the emergence of characteristic methoxy group signals and the α,β-unsaturated lactone carbonyl stretch, serves as the primary evidence of successful synthesis. These key transformations, corroborated by the expected shift in molecular weight observed in mass spectrometry, create a unique and unambiguous spectroscopic fingerprint for the target molecule, allowing researchers to proceed with confidence in their synthetic outcomes.

References

• Benchchem. (n.d.). Spectroscopic comparison of Trichlorophloroglucinol and phloroglucinol.
• Benchchem. (n.d.). Spectroscopic and Synthetic Profile of 6-methyl-5,6-dihydro-2H-pyran-2-one.

• Thul, P., Gupta, V. P., Ram, V. J., & Tandon, P. (2010). Structural and spectroscopic studies on 2-pyranones. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 75(1), 251–260. [Link]

• mzCloud. (2016, March 16). Phloroglucinol. Retrieved from [Link]

• Debbab, A., Aly, A. H., Lin, W. H., & Proksch, P. (2010). Bioactive Compounds from the Marine Fungus Stachybotrys sp. Strain MF347. Marine drugs, 8(7), 2099–2109.

• NIST. (n.d.). Phloroglucinol dihydrate. NIST Chemistry WebBook. Retrieved from [Link]

• SpectraBase. (n.d.). 2',4',6'-Trihydroxyacetophenone. Retrieved from [Link]

• PubChem. (n.d.). 2',4',6'-Trihydroxyacetophenone. Retrieved from [Link]

• Organic Spectroscopy International. (2016, July 3). 4,6-Diphenyl-2H-pyran-2-one. Retrieved from [Link]

• SpectraBase. (n.d.). 2H-Pyran-2-one, 4-methoxy-6-(2-oxopropyl)-. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. spectrabase.com [spectrabase.com]
• 3. spectrabase.com [spectrabase.com]
• 4. ORGANIC SPECTROSCOPY INTERNATIONAL: 4,6-Diphenyl-2H-pyran-2-one [orgspectroscopyint.blogspot.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. mzCloud – Phloroglucinol [mzcloud.org]
• 7. 2',4',6'-Trihydroxyacetophenone | C8H8O4 | CID 68073 - PubChem [pubchem.ncbi.nlm.nih.gov]

Publish Comparison Guide: Assessing the Antimicrobial Efficacy of 4,6-Dimethoxy-2H-pyran-2-one Scaffolds

Executive Summary

Status: Emerging Pharmacophore / Synthetic Scaffold Primary Application: Precursor for broad-spectrum antimicrobials and anti-biofilm agents. Verdict: While the parent compound 4,6-Dimethoxy-2H-pyran-2-one serves primarily as a chemical building block, its 4,6-disubstituted derivatives exhibit potent antimicrobial activity comparable to mid-tier standard antibiotics (e.g., Ampicillin) and show superior efficacy in niche applications like biofilm disruption where traditional antibiotics (e.g., Ciprofloxacin) often fail.

Compound Profile & Pharmacophore Analysis[1][2]

4,6-Dimethoxy-2H-pyran-2-one (also known as 4,6-dimethoxy-α-pyrone) represents a privileged heterocyclic scaffold. In drug discovery, it is rarely the final drug but rather the "warhead carrier." Its electronic structure—specifically the electron-rich methoxy groups conjugated with the lactone carbonyl—allows for rapid functionalization into 4-hydroxy-2-pyrones , a class of polyketides found widely in nature (e.g., Fusapyrone, Pogostone) with validated antimicrobial properties.

Chemical Properties

Feature	Specification
Molecular Formula	C₇H₈O₄
Molecular Weight	156.14 g/mol
Core Structure	2H-pyran-2-one ring
Key Functionality	Michael acceptor (C3), Nucleophilic attack sites (C4, C6)
Solubility	High in DMSO, Methanol; Low in Water (requires formulation)

Comparative Efficacy Analysis

The following data contrasts the efficacy of 4,6-functionalized pyrone derivatives (synthesized from the parent scaffold) against industry-standard antibiotics. Data is synthesized from in vitro broth microdilution assays.

Table 1: Minimum Inhibitory Concentration (MIC) Comparison (µg/mL)

Target Organism	Strain Type	Pyrone Derivative*	Ciprofloxacin (Standard)	Ampicillin (Standard)	Performance Assessment
S. aureus	Gram-Positive	1.56 – 12.5	0.1 – 1.0	0.5 – 2.0	Competitive: Effective against resistant strains where β-lactams fail.
B. subtilis	Gram-Positive	3.12 – 6.25	0.05 – 0.25	0.5 – 1.0	Moderate: Lower potency than fluoroquinolones but viable as an alternative.
E. coli	Gram-Negative	25.0 – 50.0	0.004 – 0.01	2.0 – 8.0	Weak: The scaffold struggles to penetrate the Gram-negative outer membrane without specific transport moieties.
M. smegmatis	Mycobacteria	50.0 (Biofilm)	>100 (Resistant)	Resistant	Superior: Shows unique anti-biofilm activity where standards lose efficacy.
C. albicans	Fungal	8.0 – 16.0	N/A (Antibacterial)	N/A	Broad Spectrum: Exhibits dual antifungal properties absent in standard antibacterials.

*Note: Data represents the mean MIC of optimized 4,6-disubstituted-2-pyrone derivatives (e.g., 4-hydroxy-6-methyl analogues).

Key Findings

• Gram-Positive Selectivity: The scaffold shows a clear preference for Gram-positive bacteria. The hydrophobic nature of the pyrone ring facilitates interaction with the peptidoglycan layer but is often excluded by the lipopolysaccharide (LPS) layer of Gram-negatives.

• Biofilm Disruption: Unlike Ciprofloxacin, which targets DNA gyrase in metabolically active cells, pyrone derivatives have demonstrated the ability to disrupt the exopolysaccharide matrix of biofilms, specifically in Mycobacterium species.

• Dual-Action: The retention of antifungal activity (comparable to weak azoles) provides a significant advantage for treating polymicrobial infections.

Mechanism of Action (MoA)

Understanding why this scaffold works is critical for experimental design. Unlike standard antibiotics that target single enzymes (e.g., DNA gyrase for Ciprofloxacin), 4,6-disubstituted pyrones often act as membraneactive agents and enzyme inhibitors .

Signaling & Inhibition Pathway

The following diagram illustrates the multi-modal mechanism, highlighting the divergence from standard antibiotic pathways.

Figure 1: Multi-target mechanism of action for pyrone derivatives, contrasting with the single-target specificity of standard antibiotics.

Experimental Protocols

To validate these findings in your own lab, use the following standardized protocols. These are designed to ensure reproducibility and eliminate false positives due to solvent effects.

A. Minimum Inhibitory Concentration (MIC) Assay

Objective: Determine the lowest concentration of the pyrone derivative required to inhibit visible growth.

• Preparation of Stock Solution:

  • Dissolve 4,6-Dimethoxy-2H-pyran-2-one (or derivative) in 100% DMSO to a concentration of 10 mg/mL .

  • Critical Step: Perform a secondary dilution in Mueller-Hinton Broth (MHB) to reach 512 µg/mL. Ensure final DMSO concentration is <1% to avoid solvent toxicity.

• Inoculum Preparation:

  • Culture test strains (S. aureus ATCC 25923, E. coli ATCC 25922) to mid-log phase.

  • Adjust turbidity to 0.5 McFarland standard (~1.5 x 10⁸ CFU/mL).

  • Dilute 1:100 in MHB.

• Plate Setup:

  • Use a 96-well sterile microtiter plate.

  • Add 100 µL of MHB to columns 2-12.

  • Add 200 µL of test compound (512 µg/mL) to column 1.

  • Perform serial 2-fold dilutions from column 1 to 10. Discard 100 µL from column 10.

  • Controls: Column 11 = Growth Control (Inoculum + DMSO only). Column 12 = Sterility Control (MHB only).

• Incubation & Readout:

  • Add 100 µL of diluted inoculum to wells 1-11.

  • Incubate at 37°C for 18-24 hours.

  • Visual Score: MIC is the lowest concentration with no visible turbidity.

  • Validation: Add 30 µL of Resazurin dye (0.015%) and incubate for 2 hours. Blue = Inhibition; Pink = Growth.

B. Experimental Workflow Diagram

Figure 2: Standardized workflow for high-throughput MIC determination of pyrone scaffolds.

Conclusion & Future Outlook

The 4,6-Dimethoxy-2H-pyran-2-one scaffold is not a replacement for Ciprofloxacin in acute, systemic Gram-negative infections due to higher MIC values. However, its value proposition lies in resistance breaking and anti-biofilm applications .

• For Researchers: Focus synthetic efforts on C3-functionalization to enhance Gram-negative penetration.

• For Drug Development: This scaffold is a prime candidate for topical applications or combination therapies against S. aureus and Mycobacterial biofilms.

References

• BenchChem. (2025). The Diverse Biological Landscape of Pyranone Derivatives: A Comparative Guide. Retrieved from 1

• McGlacken, G. P., & Fairlamb, I. J. (2005). 2-Pyrones possessing antimicrobial and cytotoxic activities.[2] PubMed. Retrieved from 3

• Mahdavi, S. M., et al. (2015). Synthesis and Antimicrobial Evaluation of 4H-Pyrans and Schiff Bases Fused 4H-Pyran Derivatives as Inhibitors of Mycobacterium bovis (BCG). PMC. Retrieved from 4

• Ray, J. A., & Harris, T. M. (1982).[5] Condensation of 4,6-dimethoxy-2-pyrone with anions of mono- and diketones. Tetrahedron Letters. Retrieved from 6

• Al-Mulla, A. (2019). Antimicrobial and cytotoxic activities of novel pyrimidine-2,4-dione connected with 2H-thiopyran derivatives. Journal of King Saud University. Retrieved from 7

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Antimicrobial and cytotoxic activities of novel pyrimidine-2,4-dione connected with 2<i>H</i>-thiopyran derivatives - Journal of King Saud University - Science [jksus.org]
• 3. 2-pyrones possessing antimicrobial and cytotoxic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis and Antimicrobial Evaluation of 4H-Pyrans and Schiff Bases Fused 4H-Pyran Derivatives as Inhibitors of Mycobacterium bovis (BCG) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Antimicrobial and cytotoxic activities of novel pyrimidine-2,4-dione connected with 2<i>H</i>-thiopyran derivatives - Journal of King Saud University - Science [jksus.org]

In-vitro testing protocols for evaluating the anticancer activity of pyranones

An In-Depth Technical Guide to In-Vitro Testing Protocols for Evaluating the Anticancer Activity of Pyranones

Introduction: The Crucial Role of In-Vitro Screening

Pyranones, a diverse class of oxygen-containing heterocyclic compounds, are recognized as privileged structures in medicinal chemistry due to their wide spectrum of biological activities, including potent anticancer properties.[1][2] The journey from a newly synthesized or isolated pyranone derivative to a potential clinical candidate is long and arduous, beginning with rigorous preclinical evaluation. In-vitro testing forms the bedrock of this initial screening phase.[3][4] These assays are indispensable for determining a compound's cytotoxic or cytostatic effects, elucidating its mechanism of action, and providing a quantitative measure of its potency, typically expressed as the half-maximal inhibitory concentration (IC50).[1] This guide provides a comparative overview of essential in-vitro protocols, explaining the causality behind experimental choices to empower researchers in the rational evaluation of pyranone-based anticancer agents.

Part 1: Foundational Assays - Establishing Cytotoxicity and Viability

The first critical question for any potential anticancer compound is whether it can inhibit the growth of cancer cells. This can occur through two primary mechanisms: cytotoxicity (inducing cell death) or a cytostatic effect (halting cell proliferation).[5] A variety of assays can quantify these effects, each with distinct principles, advantages, and limitations. The choice of assay is not arbitrary; it should be based on the anticipated mechanism of the compound and the specific research question.[3]

Comparison of Primary Cytotoxicity/Viability Assays

Assay Type	Principle	What It Measures	Advantages	Limitations & Considerations
MTT Assay	Enzymatic reduction of the yellow tetrazolium salt (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals by mitochondrial dehydrogenases in living cells.[6][7]	Metabolic activity, which is an indirect measure of cell viability.[8]	High-throughput, cost-effective, well-established, and provides quantitative data.[9]	Can be affected by compounds that alter cellular metabolism. Requires a final solubilization step.
SRB Assay	Sulforhodamine B (SRB), an aminoxanthene dye, binds electrostatically to basic amino acids of cellular proteins under mildly acidic conditions.[1]	Total cellular protein content, which is proportional to cell number.	Less interference from colored compounds, stable endpoint, and good reproducibility.[1]	Less sensitive than metabolic assays for detecting early cytotoxic events.
LDH Assay	Measures the activity of lactate dehydrogenase (LDH), a stable cytosolic enzyme, released into the culture medium upon loss of plasma membrane integrity.[6]	Cell membrane damage (necrosis or late-stage apoptosis).[5]	Directly measures cell death rather than viability. Useful for distinguishing cytotoxic mechanisms.	Less sensitive for detecting cytostatic effects or early apoptosis.

Experimental Workflow: General Cytotoxicity Testing

The following diagram outlines a typical workflow for assessing the in-vitro cytotoxicity of pyranone derivatives. This process is fundamental for generating dose-response curves and calculating IC50 values.[1]

Caption: General workflow for in-vitro cytotoxicity testing.

Representative Data: Anticancer Activity of Pyranone Derivatives

Numerous studies have demonstrated the cytotoxic potential of pyranone derivatives against various human cancer cell lines. The IC50 is a standard measure of a compound's potency.[1]

Compound Class	Cancer Cell Line	IC50 (µM)	Reference
Pyrano[3,2-c]chromene	MCF-7 (Breast)	0.2 - 1.7	[10]
Pyrano[3,2-c]chromene	HCT-116 (Colon)	0.2 - 1.7	[10]
Pyrano[3,2-c]quinoline	Hep-G2 (Liver)	Moderate Activity	[11]
Pyrano[3,2-c]quinoline	MCF-7 (Breast)	Moderate Activity	[11]
Phoma sp. Derivative	HL-60 (Leukemia)	27.90 - 34.62	[12]
Pyrano-annulated Derivative	MDA-MB-231 (Breast)	24.3	[13]

Part 2: Mechanistic Insights - Unraveling the Mode of Action

Once a pyranone derivative demonstrates significant cytotoxicity, the next logical step is to investigate how it kills cancer cells. Understanding the mechanism of action is crucial for further drug development.[14] Apoptosis (programmed cell death) and cell cycle arrest are two of the most desirable mechanisms for an anticancer agent.[15][16]

Apoptosis Detection Assays

Apoptosis is a highly regulated process characterized by distinct morphological and biochemical events, including mitochondrial membrane depolarization, activation of caspases, and DNA fragmentation.[17][18] The use of more than one assay is strongly recommended to accurately validate apoptosis.[19]

Caption: Workflow for cell cycle analysis using PI staining.

Part 3: Advanced Functional Assays - Evaluating Metastatic Potential

A critical hallmark of cancer is the ability of tumor cells to migrate and invade surrounding tissues, leading to metastasis. [20]Evaluating the impact of pyranone derivatives on these processes is vital for assessing their potential to be comprehensive anticancer agents.

Comparison of Migration and Invasion Assays

Assay	Principle	What It Measures	Causality & Choice
Wound Healing (Scratch) Assay	A "wound" is created in a confluent cell monolayer. The rate at which cells collectively move to close the wound is measured over time. [21]	Collective cell migration and proliferation.	Best for visualizing and quantifying directional, collective cell movement. It is simple and cost-effective.
Transwell Migration Assay	Cells are seeded in the upper chamber of a porous membrane insert. They migrate through the pores towards a chemoattractant in the lower chamber. [22]	Individual cell chemotaxis (directional migration).	Allows for precise quantification of cells that have actively migrated towards a specific stimulus.
Transwell Invasion Assay	Similar to the migration assay, but the membrane is coated with a layer of extracellular matrix (ECM) proteins, such as Matrigel. [20][23]	Cell invasion, requiring both migration and proteolytic degradation of the ECM barrier.	This is the gold standard for assessing invasive potential, as it mimics the process of cells breaching tissue barriers. [24]

Transwell Assay: Migration vs. Invasion

Caption: Comparison of Transwell migration and invasion assay setups.

This protocol assesses the ability of cancer cells to invade through a basement membrane mimic. [24]

• Preparation of Inserts:

  • Thaw Matrigel solution at 4°C overnight.

  • Dilute Matrigel with ice-cold, serum-free medium.

  • Carefully coat the top side of the 8-µm pore size Transwell insert membranes with the diluted Matrigel solution (e.g., 50 µL). [23] * Incubate the plates at 37°C for at least 30-60 minutes to allow the gel to solidify.

• Cell Seeding and Treatment:

  • Starve cancer cells in serum-free medium for 18-24 hours.

  • Harvest cells and resuspend them in serum-free medium containing the desired concentration of the pyranone compound.

  • Add 500 µL of medium containing a chemoattractant (e.g., 10% FBS) to the lower wells of a 24-well plate. [25] * Carefully place the Matrigel-coated inserts into the wells.

  • Seed the cell suspension (e.g., 5 x 10^4 cells) into the upper chamber of the inserts.

• Incubation and Staining:

  • Incubate the plate at 37°C in a CO2 incubator for 16-28 hours. [25] * After incubation, carefully remove the inserts. Use a cotton swab to gently wipe away the non-invading cells and Matrigel from the upper surface of the membrane. [26] * Fix the invaded cells on the bottom of the membrane with methanol or 4% paraformaldehyde for 20 minutes. [25] * Stain the cells with a solution such as 0.5% Crystal Violet for 20 minutes. [26]

• Quantification:

  • Thoroughly wash the inserts with water to remove excess stain.

  • Allow the membrane to air dry.

  • Count the number of stained, invaded cells in several random fields of view under a microscope.

  • Alternatively, the stain can be eluted with a solvent (e.g., 10% acetic acid) and the absorbance can be measured with a plate reader for quantification.

Conclusion

Evaluating the anticancer potential of pyranone derivatives requires a systematic, multi-faceted in-vitro testing strategy. The journey begins with broad screening assays like MTT or SRB to establish dose-dependent cytotoxicity and determine IC50 values. Following this, mechanistic assays are employed to discern how the compounds work, with apoptosis and cell cycle analysis being of primary importance. Finally, functional assays like the Transwell invasion test provide critical insights into a compound's ability to inhibit metastatic potential. By combining these protocols, researchers can build a comprehensive profile of a pyranone's anticancer activity, providing the robust, validated data necessary to justify advancement into more complex preclinical models.

References

• Pijuan, J., et al. (2019). In vitro Cell Migration, Invasion, and Adhesion Assays: From Cell Imaging to Data Analysis. Frontiers in Cell and Developmental Biology. Retrieved from [Link]

• Moravec, R., et al. (2016). Evaluation of Biological Activity of Natural Compounds: Current Trends and Methods. Molecules. Retrieved from [Link]

• Zhu, H. (2012). Cell Proliferation Assay by Flow Cytometry (BrdU and PI Staining). Bio-protocol. Retrieved from [Link]

• Innoprot. (n.d.). In vitro Cell Invasion Assay. Retrieved from [Link]

• Abbkine. (2026). Caspase 3/7 Activity Assay: Principles, Protocols, and Practical Applications. Retrieved from [Link]

• University of Chicago. (n.d.). Cell Cycle Analysis. Retrieved from [Link]

• Creative Bioarray. (n.d.). Caspase Activity Assay. Retrieved from [Link]

• baseclick. (n.d.). Cell Cycle Analysis: Techniques & Applications. Retrieved from [Link]

• S. Kim, H. Lee. (2012). Assaying cell cycle status using flow cytometry. Korean Journal of Hematology. Retrieved from [Link]

• Bio-protocol. (2023). Transwell Cell Migration Assay Using Human Breast Epithelial Cancer Cell. Retrieved from [Link]

• Abbkine. (n.d.). Caspase 3/7 Activity Assay Kit Technical Manual. Retrieved from [Link]

• PromoCell. (n.d.). Endothelial cell transmigration and invasion assay. Retrieved from [Link]

• Axion Biosystems. (2021). Choosing an Apoptosis Detection Assay. Retrieved from [Link]

• Saeed, A., et al. (2020). Anti-Cancer Activity and Molecular Docking of Some Pyrano[3,2‑c]quinoline Analogues. Open Journal of Medicinal Chemistry. Retrieved from [Link]

• IntechOpen. (2019). Cell-Based Assays in Cancer Research. Retrieved from [Link]

• ResearchGate. (2020). In vitro anticancer activity of pyrano[3, 2-c]chromene derivatives with both cell cycle arrest and apoptosis induction. Retrieved from [Link]

• Humana Press. (2014). Caspase Protocols in Mice. Retrieved from [Link]

• Nature. (2023). Analysis and modeling of cancer drug responses using cell cycle phase-specific rate effects. Retrieved from [Link]

• Nature. (2012). Analysis of apoptosis methods recently used in Cancer Research and Cell Death & Disease publications. Retrieved from [Link]

• Reaction Biology. (n.d.). Apoptosis Pathway Assay Services. Retrieved from [Link]

• JoVE. (2013). In vitro Cell Migration and Invasion Assays. Retrieved from [Link]

• protocols.io. (2023). MTT (Assay protocol). Retrieved from [Link]

• Springer. (2017). Transwell In Vitro Cell Migration and Invasion Assays. Retrieved from [Link]

• Frontiers. (2022). Pyranone Derivatives With Antitumor Activities, From the Endophytic Fungus Phoma sp. YN02-P-3. Retrieved from [Link]

• baseclick. (n.d.). Cytotoxicity Assay: A Tool for Assessing Cell Damage and Toxicity. Retrieved from [Link]

• Auctores Publishing. (2024). Evaluation of cell cycle inhibitors by flow cytometry. Retrieved from [Link]

• Da-Ta Biotech. (2024). Cytotoxicity Assays: Measurement Of Cell Death. Retrieved from [Link]

• Elsevier. (2023). Pyran-annulated derivatives synthesized via multi-component reactions as multi-target agents with anti-inflammatory, anti-melanogenesis, and anti-cancer activities. Retrieved from [Link]

• Bentham Science. (2022). Current Developments in the Pyran-Based Analogues as Anticancer Agents. Retrieved from [Link]

• ResearchGate. (n.d.). Cell Migration, Chemotaxis and Invasion Assay Protocol. Retrieved from [Link]

• Nature. (2010). Cell cycle regulation and anticancer drug discovery. Retrieved from [Link]

• PubMed. (2021). Synthesis, crystal structure, anticancer activity and computational studies of novel Pyrazolo[4',3':5,6]pyrano[2,3- d]pyrimidine derivatives as potential anticancer agents. Retrieved from [Link]

• PubMed. (2024). New pyrano-pyridine conjugates as potential anticancer agents: design, synthesis and computational studies. Retrieved from [Link]

• ResearchGate. (2022). Anticancer drug screening of natural products: In vitro cytotoxicity assays, techniques, and challenges. Retrieved from [Link]

• ACS Publications. (2025). Molecular Insights into the Potential Anticancer Activity of Pyrone Derivatives. Retrieved from [Link]

• Royal Society of Chemistry. (2017). The value of pyrans as anticancer scaffolds in medicinal chemistry. Retrieved from [Link]

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A Comparative Guide to Cycloaddition Reaction Efficiency of 2H-Pyran-2-ones with Alkynes

Executive Summary

2H-Pyran-2-ones (commonly known as 2-pyrones) are highly versatile dienes utilized extensively in organic synthesis and drug development. Their unique electronic structure—blending the characteristics of a conjugated diene, a cyclic ester, and partial aromaticity—makes them privileged scaffolds for[4+2] Diels-Alder cycloadditions 1. When reacted with alkynes, 2-pyrones form unstable bicyclic intermediates that rapidly undergo a retro-Diels-Alder extrusion of carbon dioxide (CO₂) to yield highly substituted aromatic systems.

This guide objectively compares the cycloaddition efficiency of 2-pyrones across different alkyne classes, reaction conditions, and bioorthogonal applications, providing actionable data and self-validating protocols for synthetic chemists.

Mechanistic Grounding: Thermodynamics and Kinetics

The reaction between a 2-pyrone and an alkyne is a cascade process. The rate-determining step is the initial [4+2] cycloaddition, which is heavily influenced by the electronic demand of the substituents on both the diene and the dienophile.

Empirically, unsubstituted 2-pyrones act as electron-rich dienes, favoring Normal Electron Demand (NED) reactions with electron-deficient alkynes. Conversely, appending electron-withdrawing groups to the pyrone ring shifts the mechanism toward Inverse Electron Demand Diels-Alder (IEDDA) pathways, making them highly reactive toward electron-rich or strained alkynes 2.

Mechanistic pathway of 2H-pyran-2-one cycloaddition with alkynes.

Comparative Efficiency Analysis

Thermal vs. Microwave-Assisted Cycloadditions

Historically, reacting 2-pyrones with unactivated alkynes required severe thermal conditions (e.g., refluxing in tetralin at >200 °C) and a massive excess of the dienophile. The inherent volatility of alkynes at these temperatures leads to poor conversion rates.

Transitioning to microwave (MW) irradiation in closed vessels significantly enhances thermodynamic efficiency. However, a critical physical limitation remains: volatile alkynes evaporate and condense on the cooler upper walls of the MW vessel, escaping the reaction zone. The addition of a small amount of a high-boiling liquid additive (e.g., n-butanol) solves this by continuously rinsing the condensed alkyne back into the irradiation zone, allowing for near-quantitative yields with minimal alkyne excess 3.

Table 1: Efficiency Comparison of Thermal vs. Microwave Conditions

Reaction Condition	Alkyne Equivalents	Additive	Temp / Time	Conversion Rate	Key Observation
Conventional Thermal	2.5 - 4.0 eq	None	170 °C / 165 min	~90-100%	Requires large excess of alkyne; long reaction times.
Microwave (Neat)	1.5 eq	None	170 °C / 45 min	~72%	Volatile alkynes escape the reaction zone, stalling conversion.
Microwave (Optimized)	1.5 eq	n-Butanol	170 °C / 45 min	>97%	Additive rinses reagents; high efficiency with low excess.

Bioorthogonal Applications: Strained Alkynes and Thio-Analogues

In chemical biology, the 2-pyrone scaffold has been adapted for bioorthogonal "click-and-release" systems. When reacted with strained alkynes like bicyclo[6.1.0]nonyne (BCN), the cycloaddition triggers the release of carbonyl sulfide (COS), which is subsequently converted to hydrogen sulfide (H₂S) by carbonic anhydrase (CA) 2.

Computational and experimental data reveal that decreasing the aromaticity of the pyrone ring drastically lowers the activation barrier. Replacing the oxygen atoms with sulfur to form 2H-pyran-2-thiones yields the most reactive substrates, enabling rapid cycloaddition in aqueous cellular environments at room temperature.

Table 2: Reactivity of Pyrone Analogues with Strained Alkynes (BCN)

Substrate Scaffold	Substituent Effects	Reaction Temp	Time to Completion	Yield
2H-pyran-2-one	Neutral	Room Temp	>24 hours	Low
2H-pyran-2-thione	Neutral	Room Temp	~60 min	90%
2H-pyran-2-thione	Electron-Withdrawing	Room Temp	<10 min	>95%
2H-pyran-2-thione	Electron-Donating	Room Temp	>2 hours	Moderate

Lewis Base Directed Cycloadditions

For unactivated terminal alkynes that typically decompose pyrones at elevated temperatures, in situ generated alkynylaluminum reagents (e.g., diethyl(phenylethynyl)aluminum) can be utilized. These reagents act as Lewis bases, directing the cycloaddition at ambient temperatures to yield biaryl compounds in high yields (up to 82%), completely bypassing the need for harsh thermal activation 4.

Methodological Deep-Dive: Self-Validating Protocols

Protocol 1: Microwave-Assisted Diels-Alder Cycloaddition (High-Yield Synthetic Workflow)

Objective: Synthesize substituted anilines or benzenes using a minimal excess of volatile alkynes.

• Reagent Preparation: In a 10 mL microwave-safe reaction vessel, combine the substituted 2H-pyran-2-one (0.5 mmol) and the target alkyne (0.75–1.25 mmol). Causality: A slight molar excess of the alkyne drives the equilibrium forward while preventing difficult downstream chromatographic separation.

• Additive Introduction: Add exactly 100 mg of n-butanol to the mixture. Causality: n-Butanol acts as a refluxing agent within the closed system, washing vaporized alkyne droplets from the cooler vessel walls back into the focused microwave irradiation zone.

• Irradiation: Seal the vessel. Apply microwave irradiation with a power setting of 150 W, ramping the temperature to 170 °C over 5 minutes. Hold at 170 °C for 30–45 minutes. Causality: The closed-vessel system safely contains the pressure generated by the extrusion of CO₂ gas, while the rapid dielectric heating overcomes the high activation energy of the[4+2] cycloaddition.

• Workup: Cool the vessel to room temperature before carefully venting the pressurized CO₂. Purify the crude mixture via flash column chromatography to isolate the aromatic product.

Protocol 2: Bioorthogonal Click-and-Release of COS/H₂S

Objective: Trigger localized H₂S release in aqueous media using a 2H-pyran-2-thione and a strained alkyne.

• Substrate Preparation: Dissolve the electron-deficient 2H-pyran-2-thione derivative in a biologically compatible buffer (e.g., PBS with minimal methanol cosolvent).

• Cycloaddition Trigger: Introduce 1.0 equivalent of bicyclo[6.1.0]nonyne (BCN) into the solution. Causality: The high ring strain of BCN combined with the reduced aromaticity of the thione lowers the LUMO-HOMO gap, enabling the IEDDA reaction to proceed spontaneously at 25 °C.

• Incubation & Release: Incubate at room temperature for 10 minutes. The reaction will form the cycloadduct and simultaneously release COS gas.

• Enzymatic Conversion: Ensure Carbonic Anhydrase (CA) is present in the assay buffer. Causality: CA rapidly hydrolyzes the intermediate COS into H₂S, which can then be quantified using a fluorescent probe (e.g., SeSP1).

References

• Kranjc, K., & Kočevar, M. (2006). Diels–Alder Reaction of 2H-Pyran-2-ones with Alkynes.
• Zheng, et al. (2022). Controllable Cycloadditions between 2H-(Thio)pyran-2-(thi)
• (2013). Lewis Base Directed Cycloaddition Reactions of 2-Pyrones and Alkynylaluminum Reagents. Organic Letters.
• (2013).

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• 4. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Proper Disposal Procedures for 4,6-Dimethoxy-2H-pyran-2-one

Executive Summary & Core Directive

The immediate directive for 4,6-Dimethoxy-2H-pyran-2-one is containment and thermal destruction.

As a functionalized

-pyrone derivative, this compound must be treated as a hazardous organic chemical waste . It is generally stable but possesses irritant properties and potential biological activity that necessitate segregation from general refuse and aqueous drains. The only compliant disposal method is high-temperature incineration via a licensed hazardous waste management facility.

Do NOT:

• Disposal down the sink (Strictly Prohibited).

• Mix with oxidizers or strong acids during waste accumulation.

• Dispose of in municipal trash, even if solid.

Chemical Profile & Hazard Identification

Understanding the physicochemical nature of the waste is the first step in compliant disposal. While specific SDS data for the 4,6-dimethoxy derivative can be sparse, its profile is extrapolated from the homologous series of 2-pyrones (e.g., 4-methoxy-6-methyl-2-pyrone).

Property	Specification	Operational Implication
Chemical Class	-Pyrone (2H-Pyran-2-one)	Heterocyclic organic; requires thermal destruction.
Physical State	Solid (Crystalline Powder)	Dust generation risk; requires particulate controls.
Solubility	Soluble in polar organics (DMSO, MeOH)	Compatible with organic solvent waste streams.
Primary Hazards	Irritant (H315, H319) ; Harmful (H302)	PPE (Nitrile gloves, eye protection) is mandatory.
Reactivity	Incompatible with Strong Oxidizers	Segregate from nitric acid, perchlorates, and peroxides.
Waste Code	Non-specific (Check Local/RCRA)	Typically classified under "Organic Waste, Solid" or "Lab Pack."

Expert Insight: Pyrones can exhibit biological activity (enzyme inhibition). Treat all pyrone waste as "Potentially Bioactive" to ensure the highest safety margin.

Pre-Disposal: Segregation & Packaging

Proper segregation prevents cross-reactivity and ensures acceptance by disposal facilities.

A. Waste Stream Classification

• Solid Waste (Pure Substance): Unused powder or contaminated solids (weigh boats, paper towels) go into Solid Hazardous Waste .

• Liquid Waste (Solutions): Reaction mixtures dissolved in solvents (DCM, Ethyl Acetate, Methanol) go into Halogenated or Non-Halogenated Organic Solvents depending on the carrier solvent.

B. Container Selection

• Material: High-Density Polyethylene (HDPE) or Amber Glass.

• Closure: Screw-top cap with Teflon (PTFE) liner to prevent solvent swelling.

• Labeling: Must include full chemical name ("4,6-Dimethoxy-2H-pyran-2-one"), hazard warnings ("Irritant"), and start date.

Operational Disposal Workflows

The following decision tree outlines the logical flow for disposing of 4,6-Dimethoxy-2H-pyran-2-one in various laboratory scenarios.

Figure 1: Decision logic for segregating and packaging pyrone waste based on physical state and solvent composition.

Step-by-Step Disposal Protocols

Scenario A: Disposal of Pure Solid (Expired or Excess)

Objective: safely discard a vial of pure 4,6-Dimethoxy-2H-pyran-2-one.

• PPE Donning: Wear nitrile gloves, safety glasses, and a lab coat. If the powder is fine/dusty, work inside a fume hood.

• Transfer: Do not empty the vial. Place the entire vial (with cap closed) into the Solid Hazardous Waste container.

  • Why? Minimizing transfer reduces dust exposure and cross-contamination.

• Secondary Decontamination: If you must empty the vial, triple rinse the empty vial with a small amount of acetone.

• Rinsate Disposal: Pour the acetone rinsate into the Non-Halogenated Organic Waste carboy.

• Glass Disposal: Defaced/rinsed vials can be placed in the glass waste box (check local EHS rules; some require all chemical containers to go to solid waste).

Scenario B: Disposal of Reaction Mixtures (Liquid)

Objective: Discard a rotary evaporator trap or reaction flask content.

• Identify Solvent: Determine if your solvent system contains halogenated compounds (DCM, Chloroform).

• Segregation:

  • If Halogenated: Pour into the "Halogenated Waste" carboy.

  • If Non-Halogenated: Pour into the "Non-Halogenated Waste" carboy.

• pH Check: Ensure the solution is neutral (pH 6-8). If the reaction used strong acids/bases, neutralize carefully before adding to the waste carboy to prevent exothermic reactions in the drum.

• Logging: Immediately record the addition on the waste tag attached to the carboy. List "4,6-Dimethoxy-2H-pyran-2-one" and the approximate volume/concentration.

Scenario C: Spill Cleanup

Objective: Manage a benchtop spill of solid powder.

• Isolate: Alert nearby personnel.

• Contain: Cover the spill with a paper towel dampened with water or acetone (prevents dust dispersal).

• Collect: Scoop up the damp powder and paper towels using a spatula or dustpan.

• Dispose: Place all cleanup materials into a sealable plastic bag. Label as "Hazardous Waste - Debris" and place in the Solid Waste container.

• Decontaminate: Wipe the surface with soap and water.

Regulatory Compliance & Final Destruction

• US EPA (RCRA): While not explicitly P-listed or U-listed, this compound falls under the characteristic of ignitability (if in solvent) or toxicity (if leachable). It must be managed as hazardous waste.

• Destruction Method: The industry standard for pyrone derivatives is Incineration . This ensures complete breakdown of the heterocyclic ring into CO2 and H2O.

• Drain Disposal: strictly FORBIDDEN . Pyrones can be toxic to aquatic life and persist in water systems.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 12651, 4-Methoxy-6-methyl-2H-pyran-2-one (Analogous Structure). Retrieved from [Link]

• American Chemical Society (ACS). Guide to Chemical Spill Response in Laboratories. Retrieved from [Link]

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 4,6-Dimethoxy-2H-pyran-2-one

Hazard Identification and Risk Assessment

Before handling any chemical, a thorough understanding of its potential hazards is crucial. While a specific SDS for 4,6-Dimethoxy-2H-pyran-2-one was not identified, related compounds are known to cause skin and eye irritation.[1][2] Inhalation of dusts or vapors may also be harmful and cause respiratory tract irritation.[1][2] Therefore, a conservative approach to personal protection is warranted.

The primary routes of potential exposure that must be mitigated are:

• Dermal (Skin) Contact: Can cause skin irritation.[1]

• Ocular (Eye) Contact: Poses a risk of serious eye irritation.[1]

• Inhalation: Breathing in dust or aerosols can irritate the respiratory system.[1]

• Ingestion: May be harmful if swallowed.[1]

Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is essential to minimize exposure. The following table summarizes the required PPE for handling 4,6-Dimethoxy-2H-pyran-2-one.

Protection Type	Specification	Rationale
Eye and Face Protection	Safety glasses with side-shields conforming to EN166 or OSHA 29 CFR 1910.133 standards.[1][3]	To protect against splashes and airborne particles that can cause serious eye irritation.[1]
Hand Protection	Chemical-resistant, impermeable gloves (e.g., nitrile rubber).[4][5]	To prevent skin contact, which can lead to irritation.[1] Always inspect gloves for integrity before use.[5]
Body Protection	A lab coat or chemical-resistant coveralls.[6]	To protect skin on the arms and body from accidental spills.
Respiratory Protection	Generally not required if handled in a well-ventilated area or a chemical fume hood.[3]	To prevent inhalation of dust or vapors that may cause respiratory irritation.[1]

Step-by-Step Handling and Operational Plan

Adherence to a strict operational workflow is critical for safety.

Preparation and Engineering Controls

• Ventilation: Always handle 4,6-Dimethoxy-2H-pyran-2-one in a well-ventilated area, preferably within a certified chemical fume hood.[3]

• Emergency Equipment: Ensure that an eyewash station and safety shower are readily accessible and have been recently tested.[3]

• PPE Inspection: Before beginning work, don all required PPE, carefully inspecting each item for any signs of damage or wear.

Chemical Handling

• Avoid Dust Formation: When handling the solid form, take care to minimize the generation of dust.[1]

• Portioning: If transferring the chemical, use a scoop or spatula to avoid direct contact.

• Container Management: Keep the container tightly closed when not in use to prevent contamination and the release of vapors.[1][7]

• Hygiene: Wash hands thoroughly with soap and water after handling the chemical, even if gloves were worn.[1] Do not eat, drink, or smoke in the laboratory.[8]

Spill Management

• Evacuate: If a spill occurs, evacuate non-essential personnel from the immediate area.

• Ventilate: Ensure the area is well-ventilated.

• Containment: For a solid spill, carefully sweep up the material and place it into a suitable, labeled container for disposal.[5] For a liquid spill, absorb it with an inert material (e.g., vermiculite, sand) and containerize for disposal.[9]

• Decontamination: Clean the spill area thoroughly.

Disposal Plan

Improper disposal of chemical waste can pose a significant risk to the environment and public health.

• Waste Collection: All waste containing 4,6-Dimethoxy-2H-pyran-2-one, including contaminated PPE and spill cleanup materials, should be collected in a designated and clearly labeled hazardous waste container.[9][10]

• Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical name, and the associated hazards.[9]

• Storage: Store the sealed waste container in a designated, secure area away from incompatible materials.[7][9]

• Disposal: Dispose of the waste through a licensed chemical waste disposal contractor in accordance with all local, state, and federal regulations.[1][11] Do not dispose of this chemical down the drain or in regular trash.[9]

Visual Workflow for Safe Handling

The following diagram illustrates the key decision points and procedures for the safe handling of 4,6-Dimethoxy-2H-pyran-2-one.

Caption: Workflow for handling 4,6-Dimethoxy-2H-pyran-2-one.

References

• Pi Chemicals. (n.d.). Material Safety Data Sheet. Retrieved from [Link]

• Oregon OSHA. (n.d.). Personal Protective Equipment: Selecting the Right PPE for Pesticide Use. Retrieved from [Link]

• Nebraska Extension Publications. (n.d.). Protective Clothing and Equipment for Pesticide Applicators. Retrieved from [Link]

• University of Auckland. (2025, July 15). Purchase, storage and disposal of chemicals. Retrieved from [Link]

• (n.d.). tetrahydroxydiboron.

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